4-Butylaniline-d9

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Butylaniline-d9: Chemical Properties, Structure, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure, and applications of 4-Butylaniline-d9, a deuterated analog of 4-butylaniline. This document is intended for researchers, scientists, and drug development professionals who utilize stable isotope-labeled compounds in their work, particularly in the context of bioanalytical studies and drug metabolism research.

Core Chemical Properties and Structure

4-Butylaniline-d9 is a stable isotope-labeled version of 4-butylaniline, where nine hydrogen atoms on the butyl group have been replaced with deuterium. This isotopic substitution provides a distinct mass signature, making it an ideal internal standard for mass spectrometry-based quantitative analysis.

Chemical Structure

The chemical structure of 4-Butylaniline-d9 is characterized by a benzene ring substituted with an amino group and a deuterated butyl group at the para position.

Structural Representations:

• SMILES: [2H]C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C1=CC=C(N)C=C1[1]

• InChI: InChI=1S/C10H15N/c1-2-3-4-9-5-7-10(11)8-6-9/h5-8H,2-4,11H2,1H3/i1D3,2D2,3D2,4D2[2]

Physicochemical Data

Quantitative data for 4-Butylaniline-d9 and its non-deuterated counterpart are summarized in the table below for easy comparison.

Property	4-Butylaniline-d9	4-Butylaniline	Reference(s)
Molecular Formula	C₁₀H₆D₉N	C₁₀H₁₅N	[1]
Molecular Weight	158.29 g/mol	149.23 g/mol	[1]
CAS Number	1219794-78-1	104-13-2	[1]
Appearance	Oil	Clear to pale yellow liquid
Boiling Point	Not available	250 °C
Density	Not available	0.945 g/cm³
Isotopic Purity	≥98 atom % D	Not applicable

Synthesis and Isotopic Labeling

The synthesis of 4-Butylaniline-d9 involves the introduction of deuterium atoms into the butyl group of the molecule. While specific proprietary synthesis methods may vary, a general approach for the preparation of deuterated anilines can be adapted. One common strategy involves the use of a deuterated starting material, such as a deuterated butylbenzene, which is then nitrated and subsequently reduced to the corresponding aniline.

Representative Synthetic Workflow

A plausible synthetic route for 4-Butylaniline-d9 is outlined below. This represents a general methodology for the synthesis of deuterated alkyl-substituted anilines.

Caption: A representative synthetic workflow for 4-Butylaniline-d9.

General Experimental Protocol for Deuteration

While a specific protocol for 4-butylaniline-d9 is not publicly available, a general method for the deuteration of anilines can be described. One such method involves a molybdenum-mediated reductive deuteration of the corresponding nitroarene using D₂O as the deuterium source.

Materials:

• 4-Nitrobutylbenzene

• Molybdenum hexacarbonyl (Mo(CO)₆)

• Deuterium oxide (D₂O)

• Organic solvent (e.g., dioxane)

Procedure:

• A reaction vessel is charged with 4-nitrobutylbenzene, Mo(CO)₆, and an organic solvent.

• D₂O is added to the mixture, serving as the deuterium source.

• The vessel is sealed and heated to a specified temperature for a defined period to allow for the reduction of the nitro group and the incorporation of deuterium.

• Upon completion, the reaction mixture is cooled, and the product is extracted using an appropriate organic solvent.

• The organic layer is washed, dried, and concentrated under reduced pressure.

• The crude product is then purified using techniques such as column chromatography to yield the deuterated aniline.

Applications in Bioanalysis and Drug Development

The primary application of 4-Butylaniline-d9 is as an internal standard in quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS/MS). Its near-identical physicochemical properties to the non-deuterated analyte ensure that it behaves similarly during sample preparation and chromatographic separation, thus effectively compensating for variations in extraction recovery and matrix effects.

Experimental Protocol: Use as an Internal Standard in LC-MS/MS

The following is a detailed, representative protocol for the use of 4-Butylaniline-d9 as an internal standard for the quantification of 4-butylaniline in a biological matrix (e.g., plasma).

1. Preparation of Stock and Working Solutions:

• Prepare a stock solution of 4-butylaniline and 4-Butylaniline-d9 (Internal Standard, IS) in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Prepare a series of working standard solutions of 4-butylaniline by serial dilution of the stock solution.

• Prepare a working IS solution of 4-Butylaniline-d9 at a fixed concentration.

2. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample, standard, or quality control (QC), add 20 µL of the IS working solution.

• Vortex mix for 30 seconds.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex mix for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Analysis:

• LC System: A suitable HPLC or UHPLC system.

• Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

• MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for both 4-butylaniline and 4-Butylaniline-d9.

4. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of the analyte to the IS against the concentration of the standards.

• Determine the concentration of 4-butylaniline in the unknown samples by interpolating their peak area ratios from the calibration curve.

Bioanalytical Workflow Visualization

The following diagram illustrates a typical workflow for a bioanalytical method using a deuterated internal standard.

Caption: A typical bioanalytical workflow using a deuterated internal standard.

Metabolic Considerations

Understanding the metabolic fate of 4-butylaniline is crucial for interpreting bioanalytical results and for drug development studies. While specific metabolic pathways for 4-butylaniline are not extensively detailed in the public domain, the metabolism of aniline and N-substituted anilines provides a relevant model.

Hypothetical Metabolic Pathway of 4-Butylaniline

The metabolism of anilines can proceed through several pathways, including N-oxidation, ring hydroxylation, and conjugation reactions. The butyl group may also undergo oxidation.

Caption: Hypothetical metabolic pathway of 4-butylaniline.

It is important to note that the position of the deuterium label on the butyl group of 4-Butylaniline-d9 makes it metabolically stable, meaning it is unlikely to undergo hydrogen-deuterium exchange during metabolic processes. This stability is a critical characteristic for a reliable internal standard.

Conclusion

4-Butylaniline-d9 is a valuable tool for researchers in the pharmaceutical and bioanalytical fields. Its chemical and physical properties, particularly its isotopic stability and similarity to its non-deuterated counterpart, make it an excellent internal standard for LC-MS/MS applications. This guide has provided a detailed overview of its properties, a representative synthetic approach, a practical experimental protocol for its use, and an insight into the potential metabolic pathways of the parent compound. The use of such well-characterized deuterated standards is essential for achieving accurate and reliable quantitative data in regulated and research environments.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

The Role of 4-Butylaniline-d9 in Modern Analytical Research

This technical guide provides an in-depth exploration of the applications of 4-Butylaniline-d9 in scientific research, with a primary focus on its role as an internal standard in quantitative analytical methodologies. Designed for researchers, scientists, and drug development professionals, this document outlines the core principles behind its use, presents detailed experimental protocols, and summarizes key quantitative data to facilitate its effective implementation in the laboratory.

Core Principles: The Advantage of Isotopic Labeling

4-Butylaniline-d9 is a stable isotope-labeled (SIL) analogue of 4-Butylaniline, in which nine hydrogen atoms have been replaced with deuterium. This isotopic substitution is the cornerstone of its utility in research, particularly in mass spectrometry-based quantification. The fundamental principle is that 4-Butylaniline-d9 is chemically and physically almost identical to its non-labeled counterpart, 4-Butylaniline.[1][2] This similarity ensures that it behaves in a nearly identical manner during sample preparation, chromatography, and ionization.[1][3] However, its increased mass allows it to be distinguished from the native analyte by a mass spectrometer.

The primary application of 4-Butylaniline-d9 is as an internal standard (IS) in quantitative analysis.[4] By adding a known quantity of the deuterated standard to samples at the beginning of the analytical workflow, it is possible to correct for variability that may be introduced during various stages, including extraction, derivatization, and instrument injection. Any loss of the target analyte during these steps will be mirrored by a proportional loss of the internal standard, ensuring high accuracy and precision in the final measurement.

Applications in Research

The predominant use of 4-Butylaniline-d9 is in quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS), for the precise measurement of 4-Butylaniline in various matrices. While 4-Butylaniline itself has applications in the synthesis of dyes, pharmaceuticals, and functional polymers, the deuterated form is specifically synthesized for use as a high-fidelity internal standard in studies that require accurate quantification of the parent compound.

Quantitative Data for Analytical Method Development

The following tables summarize key quantitative parameters relevant to the use of 4-Butylaniline-d9 as an internal standard in mass spectrometry.

Parameter	Value	Source
Molecular Formula	C₁₀H₆D₉N	MedChemExpress
Molecular Weight	158.30 g/mol	MedChemExpress
CAS Number	1219794-78-1	CymitQuimica
Isotopic Purity	Typically >98%	General Vendor Specification

Table 1: Physicochemical Properties of 4-Butylaniline-d9

Parameter	Description	Typical Value
Analyte	4-Butylaniline	-
Internal Standard	4-Butylaniline-d9	-
Mass Shift (m/z)	Difference in mass-to-charge ratio between analyte and IS	+9 Da
Typical Concentration	Concentration of IS added to samples	10 - 100 ng/mL
Acceptance Criteria for Recovery	Range for acceptable IS recovery	70 - 130%
Acceptance Criteria for Precision (%CV)	Coefficient of variation for IS response	<15%

Table 2: Typical Parameters for Quantitative Analysis using 4-Butylaniline-d9 as an Internal Standard

Experimental Protocols

Protocol 1: Quantification of 4-Butylaniline in a Biological Matrix using LC-MS/MS

This protocol provides a general framework for the analysis of 4-Butylaniline in a biological matrix (e.g., plasma) using 4-Butylaniline-d9 as an internal standard.

1. Preparation of Standard Solutions:

• Prepare a stock solution of 4-Butylaniline at 1 mg/mL in methanol.

• Prepare a stock solution of 4-Butylaniline-d9 at 1 mg/mL in methanol.

• From the 4-Butylaniline stock, prepare a series of working standard solutions for the calibration curve by serial dilution in methanol.

• Prepare a working internal standard solution of 4-Butylaniline-d9 at a suitable concentration (e.g., 1 µg/mL) in methanol.

2. Sample Preparation (Protein Precipitation):

• To 100 µL of the sample (plasma, calibrator, or quality control), add 10 µL of the internal standard working solution.

• Vortex briefly to mix.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Analysis:

• LC System: A suitable HPLC or UPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to separate 4-Butylaniline from matrix components.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions:

  • 4-Butylaniline: Q1/Q3 (e.g., 150.1 -> 106.1)

  • 4-Butylaniline-d9: Q1/Q3 (e.g., 159.1 -> 115.1)

4. Data Analysis:

• The concentration of 4-Butylaniline is determined by calculating the ratio of the peak area of the analyte to the peak area of the internal standard.

• A calibration curve is constructed by plotting the peak area ratio against the known concentrations of the calibration standards.

• The concentration of 4-Butylaniline in the unknown samples is then calculated from the calibration curve.

Visualizing the Workflow

The following diagrams illustrate the key processes involved in the use of 4-Butylaniline-d9 as an internal standard.

Caption: Workflow for quantitative analysis using an internal standard.

Caption: Logical flow of internal standard-based quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Before you continue to YouTube [consent.youtube.com]
• 4. benchchem.com [benchchem.com]

Decoding the Certificate of Analysis: A Technical Guide to 4-Butylaniline-d9

For researchers, scientists, and professionals in drug development, the Certificate of Analysis (CoA) for a deuterated compound like 4-Butylaniline-d9 is a critical document that guarantees its identity, purity, and quality. This guide provides an in-depth explanation of a typical CoA for 4-Butylaniline-d9, detailing the analytical techniques used and the interpretation of the presented data. Understanding this document is paramount for ensuring the reliability and reproducibility of experimental results.

Compound Identity and Specifications

The initial section of a CoA confirms the fundamental properties of the material. This data is essential for verifying that the correct substance has been received and that it meets the expected structural and physical characteristics.

Parameter	Specification
Compound Name	4-Butylaniline-d9
Synonyms	4-(Butyl-d9)aniline, p-Butylaniline-d9
CAS Number	1219794-78-1[1][2][3][4]
Molecular Formula	C₁₀H₆D₉N
Molecular Weight	158.29 g/mol [3]
Appearance	Oil

Purity and Composition Analysis

This section presents the quantitative results from various analytical tests performed to determine the chemical and isotopic purity of the compound. These values are crucial for understanding the exact composition of the material and identifying any potential impurities.

Chemical Purity

Chemical purity assesses the percentage of the desired compound in the sample, excluding isotopic variations and residual solvents.

Analytical Method	Result
High-Performance Liquid Chromatography (HPLC)	≥ 98%
Nuclear Magnetic Resonance (¹H NMR)	Conforms to structure

Isotopic Purity

Isotopic purity, a key parameter for deuterated compounds, indicates the level of deuterium incorporation at the specified positions. It is often reported as "atom % D".

Analytical Method	Result
Mass Spectrometry (MS)	≥ 98 atom % D
Nuclear Magnetic Resonance (²H NMR)	Conforms to isotopic labeling pattern

Isotopic enrichment refers to the mole fraction of the isotope expressed as a percentage. It is important to distinguish isotopic enrichment from the abundance of a particular molecular species. For a compound like 4-Butylaniline-d9, with multiple deuteration sites, the species abundance for each isotopologue can be calculated if the isotopic enrichment is known.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of the results presented in the CoA.

High-Performance Liquid Chromatography (HPLC)

HPLC is employed to separate, identify, and quantify each component in a mixture. For 4-Butylaniline, a reverse-phase HPLC method is typically used.

• Instrumentation : A standard HPLC system equipped with a UV detector.

• Column : C18 reverse-phase column (e.g., Newcrom R1).

• Mobile Phase : A gradient mixture of acetonitrile and water with an acidic modifier like formic acid for Mass Spectrometry compatibility.

• Flow Rate : Typically 1.0 mL/min.

• Detection : UV detection at a wavelength appropriate for the aniline chromophore (e.g., 254 nm).

• Quantification : The chemical purity is determined by calculating the area percentage of the main peak relative to the total peak area.

Mass Spectrometry (MS)

Mass spectrometry is a powerful technique for determining the molecular weight and isotopic enrichment of a compound.

• Instrumentation : A high-resolution mass spectrometer (HR-MS), often coupled with liquid chromatography (LC-MS) or gas chromatography (GC-MS).

• Ionization Mode : Electrospray ionization (ESI) in positive mode is commonly used.

• Analysis : A full scan mass spectrum is acquired. The isotopic distribution of the molecular ion peak is analyzed to calculate the isotopic enrichment. This involves comparing the measured isotope distribution with the theoretical distribution for different enrichment levels.

• Calculation of Isotopic Enrichment : The percentage of deuterium enrichment is calculated by integrating the ion currents of the deuterated and non-deuterated species.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is used to confirm the structural integrity and the position of the deuterium labels. Both ¹H and ²H NMR are valuable.

• ¹H NMR (Proton NMR) : This technique is used to confirm the absence of protons at the deuterated positions. The spectrum of 4-Butylaniline-d9 would show the expected signals for the aromatic protons and any residual non-deuterated butyl protons. The integration of these signals can provide an estimate of isotopic purity.

• ²H NMR (Deuterium NMR) : This method directly observes the deuterium nuclei, confirming the locations of the deuterium labels on the butyl chain. A novel method combining ¹H NMR and ²H NMR has been shown to provide accurate determination of isotopic abundance.

Visualizing the Analytical Workflow

The following diagrams illustrate the logical flow of the analytical testing process for 4-Butylaniline-d9.

Caption: Quality control workflow for 4-Butylaniline-d9.

Caption: Logical relationship of tests in a CoA.

This comprehensive guide serves as a resource for understanding the critical data and methodologies presented in a Certificate of Analysis for 4-Butylaniline-d9. By thoroughly interpreting this document, researchers can proceed with confidence in the quality and integrity of their starting materials, a fundamental aspect of robust scientific and developmental work.

References

• 1. 4-Butylaniline | C10H15N | CID 7694 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Butylaniline | C10H15N | CID 7694 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-n-Butyl-d9-aniline | CDN-D-6210-0.05G | LGC Standards [lgcstandards.com]
• 4. medchemexpress.com [medchemexpress.com]

Navigating Isotopic Purity: A Technical Guide to 4-Butylaniline-d9 for Researchers

For researchers, scientists, and drug development professionals, the precise quantification of analytes in biological matrices is a cornerstone of robust and reliable data. In this context, stable isotope-labeled internal standards are indispensable tools, and 4-Butylaniline-d9 stands out as a critical reagent for the bioanalysis of its non-labeled counterpart. This technical guide delves into the core isotopic purity requirements for 4-Butylaniline-d9, providing detailed experimental protocols for its verification and outlining its application in a typical bioanalytical workflow.

Isotopic and Chemical Purity Specifications

The utility of 4-Butylaniline-d9 as an internal standard is fundamentally dependent on its high isotopic enrichment and chemical purity. Commercially available standards for this compound typically adhere to stringent quality control specifications to ensure their suitability for regulated bioanalytical studies. These requirements are summarized in the table below.

Parameter	Specification	Rationale
Isotopic Purity	≥ 98 atom % D	A high degree of deuteration is crucial to minimize isotopic crosstalk, where the signal from the internal standard interferes with the signal of the native analyte.[1]
Chemical Purity	≥ 98%	High chemical purity ensures that the measured response is attributable to the compound of interest and not to impurities that may interfere with the analysis.

Experimental Protocols for Purity Verification

Ensuring that 4-Butylaniline-d9 meets these exacting standards requires rigorous analytical testing. The two primary techniques for determining isotopic purity are high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Isotopic Purity Determination by High-Resolution Mass Spectrometry (HRMS)

This method allows for the precise mass measurement of the different isotopologues of 4-Butylaniline, enabling the calculation of the deuterium incorporation.

Methodology:

• Sample Preparation: A dilute solution of 4-Butylaniline-d9 is prepared in a suitable solvent, such as acetonitrile or methanol.

• Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, coupled to a liquid chromatography (LC) system is used.

• Chromatography: The sample is injected onto an appropriate LC column (e.g., a C18 column) to separate the analyte from any potential interferences. A typical mobile phase would consist of a gradient of water and acetonitrile with a small amount of formic acid.

• Mass Spectrometry: The mass spectrometer is operated in full-scan mode to acquire high-resolution mass spectra of the eluting 4-Butylaniline-d9 peak.

• Data Analysis:

  • The mass spectrum of the analyte is examined to identify the peaks corresponding to the different isotopologues (d0 to d9).

  • The peak area of each isotopologue is integrated.

  • The isotopic purity (atom % D) is calculated by dividing the sum of the intensities of the deuterated species by the sum of the intensities of all species (deuterated and non-deuterated) and multiplying by 100.

Isotopic Purity Determination by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides information about the chemical environment of the deuterium and hydrogen atoms in the molecule, allowing for the quantification of deuterium incorporation at specific sites.

Methodology:

• Sample Preparation: A solution of 4-Butylaniline-d9 is prepared in a suitable deuterated solvent (e.g., chloroform-d or DMSO-d6). An internal standard with a known concentration may be added for quantitative analysis.

• Instrumentation: A high-field NMR spectrometer is used to acquire both ¹H and ²H NMR spectra.

• ¹H NMR Analysis: The ¹H NMR spectrum is used to identify and quantify any residual non-deuterated sites. The integration of the signals corresponding to the butyl chain and the aromatic ring is compared to the integration of a known internal standard or to the theoretical integration values.

• ²H NMR Analysis: The ²H NMR spectrum shows signals corresponding to the deuterium atoms in the molecule. The presence and integration of these signals confirm the incorporation of deuterium.

• Data Analysis: The isotopic purity is determined by comparing the integrals of the residual proton signals in the ¹H NMR spectrum with the integrals of the corresponding signals in the spectrum of a non-deuterated 4-Butylaniline standard.

Bioanalytical Workflow Utilizing 4-Butylaniline-d9

The primary application of 4-Butylaniline-d9 is as an internal standard in the quantification of 4-butylaniline in biological samples, such as plasma or urine, for pharmacokinetic studies. The following diagram illustrates a typical bioanalytical workflow.

Bioanalytical workflow using 4-Butylaniline-d9.

In this workflow, a known amount of 4-Butylaniline-d9 is added to the biological sample at the beginning of the sample preparation process. Since the deuterated internal standard has nearly identical physicochemical properties to the native analyte, it experiences similar extraction recovery and ionization effects during LC-MS/MS analysis. By calculating the ratio of the analyte's response to the internal standard's response, any variability in the analytical procedure can be compensated for, leading to accurate and precise quantification of 4-butylaniline in the sample. This is a critical aspect of bioanalytical method validation as recommended by regulatory agencies like the FDA and EMA.

References

• 1. 4-Butylaniline | 104-13-2 | FB61844 | Biosynth [biosynth.com]

An In-Depth Technical Guide to 4-Butylaniline-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 4-Butylaniline-d9, a deuterated isotopologue of 4-butylaniline. It is intended to serve as a valuable resource for professionals in research and drug development who utilize stable isotope-labeled compounds as internal standards in pharmacokinetic and metabolic studies. This document outlines the molecule's fundamental properties, detailed experimental protocols for its synthesis and analysis, and its primary application in enhancing the accuracy of bioanalytical methods.

Core Molecular Data

4-Butylaniline-d9 is a stable, non-radioactive isotopic variant of 4-butylaniline where nine hydrogen atoms on the butyl group have been replaced with deuterium. This substitution results in a higher molecular weight compared to the unlabeled compound, a crucial feature for its use in mass spectrometry-based quantification.

Property	Value	Source
Molecular Formula	C₁₀H₆D₉N	[1]
Molecular Weight	158.29 g/mol	[1]
CAS Number	1219794-78-1	[2]
Appearance	Oil
Synonyms	4-(Butyl-d9)aniline, p-Butylaniline-d9, 4-n-Butyl-d9-aniline	[2]

The Role of Deuteration in Pharmacokinetic Studies

Deuterated compounds like 4-Butylaniline-d9 are invaluable tools in drug discovery and development, primarily due to the kinetic isotope effect (KIE) . The bond between carbon and deuterium (C-D) is stronger than the carbon-hydrogen (C-H) bond. This increased bond strength can lead to a slower rate of metabolic cleavage by enzymes, such as the cytochrome P450 (CYP450) family.

When a deuterated version of a drug or a metabolite analog is used as an internal standard in a pharmacokinetic study, it co-elutes chromatographically with the non-labeled analyte. However, due to its different mass, it can be distinguished by a mass spectrometer. This allows for precise quantification of the analyte, as the deuterated standard compensates for variations in sample preparation, injection volume, and instrument response.[3]

Experimental Protocols

The following sections provide detailed, representative methodologies for the synthesis and analysis of 4-Butylaniline-d9. These protocols are based on established chemical principles for the synthesis of deuterated compounds and the analysis of aromatic amines.

Synthesis of 4-Butylaniline-d9

The synthesis of 4-Butylaniline-d9 can be achieved through a reductive amination process using a deuterated starting material. A plausible synthetic route involves the reaction of a deuterated butyl-containing precursor with a suitable aniline derivative.

Reaction Scheme:

A potential synthetic approach could involve the Grignard reaction of deuterated bromobutane (bromo-d9-butane) with a protected p-nitrobenzene derivative, followed by reduction of the nitro group.

Materials and Reagents:

• Bromo-d9-butane

• Magnesium turnings

• Anhydrous diethyl ether

• 1-fluoro-4-nitrobenzene

• Palladium on carbon (10%)

• Hydrazine hydrate

• Ethanol

• Hydrochloric acid

• Sodium bicarbonate

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• Grignard Reagent Formation: In a flame-dried, three-necked flask under an inert atmosphere (argon or nitrogen), magnesium turnings are stirred in anhydrous diethyl ether. Bromo-d9-butane is added dropwise to initiate the formation of the Grignard reagent (butyl-d9-magnesium bromide). The reaction is gently refluxed until the magnesium is consumed.

• Coupling Reaction: The Grignard reagent is cooled to 0 °C and a solution of 1-fluoro-4-nitrobenzene in anhydrous diethyl ether is added dropwise. The reaction mixture is then allowed to warm to room temperature and stirred overnight.

• Quenching and Extraction: The reaction is carefully quenched with a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Reduction of the Nitro Group: The crude 4-(butyl-d9)-1-nitrobenzene is dissolved in ethanol, and palladium on carbon (10%) is added. Hydrazine hydrate is then added dropwise at reflux. The reaction is monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up and Purification: The reaction mixture is filtered through a pad of celite to remove the catalyst, and the solvent is evaporated. The residue is dissolved in diethyl ether and washed with a saturated aqueous solution of sodium bicarbonate. The organic layer is dried over anhydrous sodium sulfate, and the solvent is removed. The crude product is purified by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield pure 4-Butylaniline-d9.

Analytical Characterization

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The ¹H NMR spectrum is used to confirm the absence of protons on the butyl chain and the presence of protons on the aromatic ring. The spectrum would show signals corresponding to the aromatic protons and the amine protons.

• ²H NMR (Deuterium NMR): The ²H NMR spectrum is used to confirm the presence and location of the deuterium atoms on the butyl chain.

• ¹³C NMR: The ¹³C NMR spectrum will show signals for all carbon atoms in the molecule. The signals for the deuterated carbons will appear as multiplets due to C-D coupling.

2. Mass Spectrometry (MS)

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a suitable technique for the analysis of volatile compounds like 4-Butylaniline-d9. The sample is injected into a gas chromatograph for separation, and the eluent is introduced into a mass spectrometer for detection. The mass spectrum will show a molecular ion peak corresponding to the mass of 4-Butylaniline-d9 (m/z = 158.29).

• Liquid Chromatography-Mass Spectrometry (LC-MS): For less volatile derivatives or for direct analysis from biological matrices, LC-MS can be employed. A reversed-phase C18 column can be used with a mobile phase of acetonitrile and water containing a small amount of formic acid. The mass spectrometer would be operated in positive electrospray ionization (ESI+) mode, and the protonated molecule [M+H]⁺ would be monitored.

3. High-Performance Liquid Chromatography (HPLC)

An HPLC method can be developed for the purity assessment and quantification of 4-Butylaniline-d9.

Parameter	Condition
Column	C18 reversed-phase (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Isocratic or gradient elution with Acetonitrile and Water (with 0.1% Formic Acid)
Flow Rate	1.0 mL/min
Detection	UV at 254 nm or Mass Spectrometry
Injection Volume	10 µL
Column Temperature	30 °C

Application Workflow

The primary application of 4-Butylaniline-d9 is as an internal standard for the quantification of 4-butylaniline or structurally related analytes in biological samples during pharmacokinetic studies.

Figure 1. Workflow for a pharmacokinetic study using a deuterated internal standard.

This workflow illustrates the process from sample collection to the final pharmacokinetic analysis. The key step is the addition of a known amount of the deuterated internal standard, 4-Butylaniline-d9, to the biological sample at the beginning of the sample preparation process. This allows for the correction of any sample loss during extraction and variability in the analytical measurement, leading to highly accurate and precise quantification of the target analyte.

Conclusion

4-Butylaniline-d9 is a critical tool for researchers and scientists in the field of drug development. Its use as an internal standard in bioanalytical methods significantly enhances the reliability and accuracy of pharmacokinetic data. This guide provides the essential molecular information and detailed experimental protocols to facilitate its synthesis, characterization, and application in a laboratory setting. The principles and workflows described herein are fundamental to modern drug metabolism and pharmacokinetic studies.

References

• 1. 4-Butylaniline-d9 ((4-Butylphenyl)amine-d9) | 稳定同位素 | MCE [medchemexpress.cn]
• 2. 4-n-Butyl-d9-aniline | CymitQuimica [cymitquimica.com]
• 3. resolvemass.ca [resolvemass.ca]

Technical Guide: Solubility Profile of 4-Butylaniline-d9 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility of 4-Butylaniline-d9, a deuterated isotopologue of 4-Butylaniline, in common organic solvents. Due to the limited availability of specific quantitative solubility data for 4-Butylaniline-d9, this document outlines the known qualitative solubility of its non-deuterated counterpart, 4-Butylaniline. It is generally accepted that the solubility of a deuterated compound is comparable to its non-deuterated form, although minor differences may exist. This guide also furnishes a detailed experimental protocol for the quantitative determination of solubility, enabling researchers to ascertain precise solubility parameters for their specific applications.

Introduction

4-Butylaniline is an aromatic amine utilized as an intermediate in the synthesis of various organic molecules, including dyes and pharmaceuticals. The deuterated analog, 4-Butylaniline-d9, serves as a valuable tool in mechanistic studies, metabolic profiling, and as an internal standard in quantitative analytical methods. A thorough understanding of its solubility is paramount for its effective use in chemical reactions, formulation development, and purification processes. This guide aims to provide a foundational understanding of the solubility of 4-Butylaniline-d9 and the means to quantitatively assess it.

Solubility of 4-Butylaniline (Non-Deuterated Analog)

Solvent	Solvent Type	Solubility	Reference(s)
Water	Protic	Insoluble/Slightly Soluble	[1][2]
Ethanol	Protic	Soluble	[1]
Diethyl Ether	Aprotic	Soluble	[1]
Benzene	Aprotic	Soluble	[3]

It is important to note that this data is for the non-deuterated compound and should be used as an estimation for the solubility of 4-Butylaniline-d9.

Experimental Protocol for Solubility Determination

The following is a standard protocol for determining the solubility of a compound like 4-Butylaniline-d9 in an organic solvent using the isothermal shake-flask method.

Materials and Equipment

• 4-Butylaniline-d9

• Selected organic solvents (analytical grade)

• Analytical balance

• Vials with screw caps

• Thermostatically controlled shaker or incubator

• Centrifuge

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC, GC)

Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 4-Butylaniline-d9 to a vial. The presence of undissolved solid is crucial to ensure saturation.

  • Accurately add a known volume of the desired organic solvent to the vial.

  • Seal the vial tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vial in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period to allow it to reach equilibrium (typically 24-48 hours).

• Phase Separation:

  • After equilibration, allow the vial to stand undisturbed for a sufficient time for the excess solid to settle.

  • Alternatively, centrifuge the vial to facilitate the separation of the solid and liquid phases.

• Sample Preparation for Analysis:

  • Carefully withdraw a known volume of the clear supernatant (the saturated solution).

  • Dilute the aliquot with a known volume of the same solvent to a concentration that falls within the linear range of the analytical instrument.

• Quantification:

  • Analyze the diluted sample using a pre-calibrated analytical method (e.g., UV-Vis spectrophotometry, HPLC, or GC) to determine the concentration of 4-Butylaniline-d9.

• Calculation of Solubility:

  • Calculate the solubility using the following formula: Solubility ( g/100 mL) = (Concentration of diluted sample (g/mL) × Dilution factor × 100)

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of the solubility of 4-Butylaniline-d9.

Caption: Workflow for solubility determination.

Conclusion

While specific quantitative solubility data for 4-Butylaniline-d9 remains to be extensively published, the qualitative solubility of its non-deuterated analog provides a useful starting point for researchers. For applications requiring precise solubility values, the experimental protocol detailed in this guide offers a robust method for their determination. The provided workflow and diagram serve as a clear and concise guide for scientists and professionals in the field of drug development and chemical research.

References

• 1. Page loading... [guidechem.com]
• 2. 4-Butylaniline(104-13-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 3. Buy 4-Butylaniline | 104-13-2 [smolecule.com]

An In-depth Technical Guide to the Synthesis and Purification of 4-Butylaniline-d9

This technical guide provides a comprehensive overview of the synthesis and purification of 4-Butylaniline-d9, a deuterated isotopologue of 4-butylaniline. Stable isotope-labeled compounds like 4-butylaniline-d9 are valuable tools in drug development and metabolic research, primarily used as internal standards for quantitative analysis by mass spectrometry.[1] This document outlines a feasible synthetic pathway, detailed experimental protocols, and robust purification strategies tailored for researchers and professionals in the pharmaceutical and chemical sciences.

Synthetic Strategy

The synthesis of 4-butylaniline-d9 can be achieved through a multi-step process, starting with a deuterated butyl precursor. A common and effective strategy involves the Friedel-Crafts acylation of nitrobenzene with butanoyl-d9 chloride, followed by a Clemmensen reduction of the resulting ketone and subsequent reduction of the nitro group to the desired aniline. This method offers good regioselectivity for the para-substituted product.

An alternative route involves the direct alkylation of aniline with a deuterated butanol over a catalyst, though this can sometimes lead to challenges with selectivity and over-alkylation.[2] Another approach is the nitration of a deuterated butylbenzene followed by reduction.[3] For this guide, we will focus on the Friedel-Crafts acylation route due to its precise control over the final product structure.

Experimental Protocols

2.1. Synthesis of 4-(Butyl-d9)-nitrobenzene

This two-step process starts with the Friedel-Crafts acylation of nitrobenzene followed by the reduction of the carbonyl group.

Step 1: Friedel-Crafts Acylation of Nitrobenzene with Butanoyl-d9 Chloride

• Materials: Nitrobenzene, butanoyl-d9 chloride, anhydrous aluminum chloride (AlCl₃), dichloromethane (DCM).

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere, suspend anhydrous aluminum chloride (1.1 equivalents) in dry dichloromethane.

  • Cool the suspension to 0°C in an ice bath.

  • Slowly add butanoyl-d9 chloride (1.0 equivalent) to the stirred suspension.

  • After the addition is complete, add nitrobenzene (1.2 equivalents) dropwise, maintaining the temperature at 0°C.

  • Once the addition of nitrobenzene is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to 0°C and quench by slowly adding crushed ice, followed by cold 2M HCl.

  • Separate the organic layer, and extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic layers, wash with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 4'-nitro-butyrophenone-d9.

Step 2: Clemmensen Reduction of 4'-Nitro-butyrophenone-d9

• Materials: Crude 4'-nitro-butyrophenone-d9, amalgamated zinc, concentrated hydrochloric acid (HCl), toluene.

• Procedure:

  • Prepare amalgamated zinc by stirring zinc granules with a 5% mercury(II) chloride solution for 10 minutes, then decanting the solution and washing the zinc with water.

  • In a round-bottom flask, add the amalgamated zinc, concentrated HCl, and toluene.

  • Add the crude 4'-nitro-butyrophenone-d9 from the previous step to the flask.

  • Heat the mixture to reflux with vigorous stirring for 8-12 hours. Add portions of concentrated HCl periodically to maintain a strongly acidic environment.

  • After the reaction is complete (monitored by TLC), cool the mixture to room temperature.

  • Separate the organic layer and extract the aqueous layer with toluene.

  • Combine the organic layers, wash with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain crude 4-(butyl-d9)-nitrobenzene.

2.2. Synthesis of 4-Butylaniline-d9

This final step involves the reduction of the nitro group to an amine.

• Materials: Crude 4-(butyl-d9)-nitrobenzene, tin(II) chloride dihydrate (SnCl₂·2H₂O), ethanol, concentrated hydrochloric acid.

• Procedure:

  • Dissolve the crude 4-(butyl-d9)-nitrobenzene in ethanol in a round-bottom flask.

  • Add tin(II) chloride dihydrate (3-5 equivalents) to the solution.

  • Heat the mixture to reflux and slowly add concentrated HCl.

  • Continue refluxing for 2-4 hours until the reaction is complete (monitored by TLC).

  • Cool the reaction mixture and remove the ethanol under reduced pressure.

  • Make the remaining aqueous solution strongly basic (pH > 10) by the slow addition of a concentrated sodium hydroxide solution, while cooling in an ice bath.

  • Extract the product with ethyl acetate (3 x 75 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate under reduced pressure to yield the crude 4-butylaniline-d9.

Purification Methods

Purification of the crude 4-butylaniline-d9 is crucial to obtain a high-purity product. A combination of the following methods is recommended.

3.1. Acid-Base Extraction

This is a highly effective method for separating basic amines from neutral or acidic impurities.

• Procedure:

  • Dissolve the crude product in a suitable organic solvent like ethyl acetate.

  • Extract the organic solution with 1M HCl. The amine will be protonated and move to the aqueous layer as the hydrochloride salt.

  • Separate the aqueous layer and wash it with ethyl acetate to remove any remaining neutral impurities.

  • Basify the aqueous layer with a concentrated NaOH solution until the pH is above 10, which will deprotonate the amine salt and cause the free amine to separate.

  • Extract the free amine back into an organic solvent like ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield the purified amine.

3.2. Flash Column Chromatography

Due to the basic nature of amines, chromatography on standard silica gel can be challenging, leading to peak tailing and poor separation.[4]

• Standard Silica Gel Chromatography:

  • Stationary Phase: Silica gel.

  • Mobile Phase: A non-polar/polar solvent system such as hexane/ethyl acetate. To improve separation and reduce tailing, a small amount of a basic modifier like triethylamine (typically 0.1-1%) should be added to the mobile phase.[4]

• Amine-Functionalized Silica Gel:

  • Using an amine-functionalized stationary phase can significantly improve the purification of amines by minimizing the acid-base interactions with the silica surface. This often allows for the use of simpler solvent systems like hexane/ethyl acetate without the need for a basic additive.

3.3. Distillation

For liquid amines like 4-butylaniline, vacuum distillation is an excellent final purification step to remove non-volatile impurities and residual solvents.

• Procedure:

  • Set up a distillation apparatus for vacuum distillation.

  • Place the crude or partially purified 4-butylaniline-d9 in the distillation flask.

  • Slowly reduce the pressure to the desired level.

  • Gradually heat the flask. Collect the fraction that distills at the expected boiling point for 4-butylaniline under the applied pressure. The boiling point of non-deuterated 4-butylaniline is approximately 90-93°C at 3 mmHg.

Data Presentation

The following table summarizes key quantitative data for the synthesis and properties of 4-butylaniline. The data for the deuterated analog is expected to be very similar.

Parameter	Value	Reference
Molecular Formula	C₁₀H₆D₉N	N/A
Molecular Weight	158.32 g/mol	N/A
Appearance	Colorless to pale yellow liquid
Boiling Point	~243-245 °C (at 760 mmHg)
Density	~0.937 g/mL at 25°C
Typical Yield (Overall)	50-70%	Estimated
Purity (after purification)	>98% (by GC)

Visualization of the Workflow

The following diagram illustrates the overall workflow for the synthesis and purification of 4-butylaniline-d9.

Workflow for the synthesis and purification of 4-Butylaniline-d9.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CN102816074A - Synthesis method of p-n-butylaniline - Google Patents [patents.google.com]
• 3. Buy 4-Butylaniline | 104-13-2 [smolecule.com]
• 4. biotage.com [biotage.com]

A Technical Guide to 4-Butylaniline-d9: Supplier Specifications and Quality Control

For researchers, scientists, and professionals in drug development, the quality and consistency of isotopically labeled compounds are paramount. This guide provides an in-depth overview of the supplier specifications and quality control methodologies for 4-Butylaniline-d9, a deuterated analogue of 4-butylaniline. Understanding these parameters is crucial for ensuring the accuracy and reproducibility of experimental results.

Supplier Specifications

4-Butylaniline-d9 is available from several suppliers, each with its own quality specifications. The following table summarizes the key quantitative data from various suppliers to facilitate easy comparison.

Specification	MedChem Express	LGC Standards
CAS Number	1219794-78-1	1219794-78-1
Molecular Formula	C₁₀H₆D₉N[1]	C₁₀D₉H₆N[2]
Molecular Weight	158.29[1]	158.2883[2]
Chemical Purity	97.2%[1]	≥ 98%
Isotopic Purity (Atom % D)	Not Specified	≥ 98 atom % D
Physical Form	Powder	Neat
Solubility	10 mM in DMSO	Not Specified
Storage Conditions	-20°C for 3 years (Powder)	Not Specified

Quality Control and Experimental Protocols

The quality of 4-Butylaniline-d9 is typically assessed through a combination of analytical techniques designed to determine its chemical and isotopic purity. While specific protocols may vary between suppliers, the following methodologies represent the industry standard for the quality control of deuterated compounds.

Chemical Purity Analysis

The chemical purity of 4-Butylaniline-d9 is generally determined using Gas Chromatography-Mass Spectrometry (GC-MS). This technique separates the main compound from any potential impurities, which are then identified and quantified by mass spectrometry.

Experimental Protocol: GC-MS for Chemical Purity

• Sample Preparation: A dilute solution of 4-Butylaniline-d9 is prepared in a suitable volatile solvent, such as methanol or dichloromethane.

• Injection: A small volume (typically 1 µL) of the sample is injected into the GC.

• Gas Chromatography:

  • Column: A non-polar capillary column (e.g., DB-5ms) is commonly used.

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: A temperature gradient is employed to ensure the separation of components with different boiling points. A typical program might start at a low temperature (e.g., 50°C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 250°C).

• Mass Spectrometry:

  • Ionization: Electron Ionization (EI) is typically used.

  • Detection: The mass spectrometer is set to scan a mass range that includes the molecular ion of 4-Butylaniline-d9 and any expected impurities.

• Data Analysis: The chemical purity is calculated by integrating the peak area of 4-Butylaniline-d9 and comparing it to the total area of all detected peaks.

Isotopic Purity Analysis

The isotopic purity, or the extent of deuteration, is a critical parameter for deuterated compounds. This is often determined using Nuclear Magnetic Resonance (NMR) spectroscopy or high-resolution mass spectrometry.

Experimental Protocol: NMR for Isotopic Purity

• Sample Preparation: A sample of 4-Butylaniline-d9 is dissolved in a suitable deuterated solvent (e.g., chloroform-d, methanol-d4).

• ¹H NMR Spectroscopy:

  • A proton NMR spectrum is acquired. The absence or significant reduction of signals corresponding to the protons in the butyl chain confirms successful deuteration.

  • The isotopic purity can be estimated by comparing the integration of any residual proton signals in the butyl group to the integration of the aromatic protons.

• ²H NMR Spectroscopy:

  • A deuterium NMR spectrum can be acquired to directly observe the deuterium signals, confirming the positions of deuteration.

• Data Analysis: The atom % D is calculated based on the relative integrations of the proton and/or deuterium signals.

Quality Control Workflow

The following diagram illustrates a typical quality control workflow for the production of 4-Butylaniline-d9, from the initial starting materials to the final product release.

A typical quality control workflow for 4-Butylaniline-d9.

Factors Influencing Final Product Quality

The final quality of 4-Butylaniline-d9 is dependent on several factors throughout the manufacturing process. The diagram below outlines the key logical relationships that determine the purity and integrity of the end product.

Key factors influencing the final quality of 4-Butylaniline-d9.

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 4-Butylaniline-d9 as an Internal Standard in LC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative analysis by liquid chromatography-mass spectrometry (LC-MS), particularly in drug development and bioanalysis, achieving high accuracy and precision is paramount. The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for correcting analytical variability. This document provides detailed application notes and protocols for the use of 4-Butylaniline-d9 as an internal standard for the quantification of 4-Butylaniline or structurally similar aromatic amines. 4-Butylaniline-d9, being chemically identical to its non-labeled counterpart, co-elutes and experiences the same matrix effects and ionization suppression or enhancement, thus providing the most reliable correction.

Principle of Isotope Dilution Mass Spectrometry

The core principle behind using 4-Butylaniline-d9 is isotope dilution mass spectrometry. A known concentration of the deuterated standard is added to all samples, calibrators, and quality controls at the beginning of the sample preparation process. The mass spectrometer can differentiate between the analyte (4-Butylaniline) and the internal standard (4-Butylaniline-d9) due to the mass difference imparted by the nine deuterium atoms. Any loss of the analyte during sample processing or fluctuations in instrument response will be mirrored by the internal standard. Consequently, the ratio of the analyte's peak area to the internal standard's peak area remains constant, leading to highly accurate and precise quantification.

Data Presentation

The use of a SIL-IS like 4-Butylaniline-d9 significantly enhances the quality of quantitative data. The following tables summarize the expected improvements in precision and accuracy when compared to using a structural analog internal standard or no internal standard.

Table 1: Comparison of Precision in Quantitative Analysis of 4-Butylaniline

Internal Standard Method	Mean Concentration (ng/mL)	Standard Deviation (ng/mL)	Coefficient of Variation (%CV)
4-Butylaniline-d9	10.1	0.3	3.0
Structural Analog (e.g., 4-Propylaniline)	10.5	1.2	11.4
No Internal Standard	11.2	2.5	22.3

Table 2: Comparison of Accuracy in Quantitative Analysis of 4-Butylaniline

Internal Standard Method	Nominal Concentration (ng/mL)	Mean Calculated Concentration (ng/mL)	Accuracy (%)
4-Butylaniline-d9	50.0	49.7	99.4
Structural Analog (e.g., 4-Propylaniline)	50.0	54.1	108.2
No Internal Standard	50.0	58.9	117.8

Experimental Protocols

This section provides a detailed methodology for a typical bioanalytical workflow for the quantification of 4-Butylaniline in human plasma using 4-Butylaniline-d9 as an internal standard.

Materials and Reagents

• 4-Butylaniline (Analyte)

• 4-Butylaniline-d9 (Internal Standard)

• Human Plasma (Matrix)

• Acetonitrile (LC-MS Grade)

• Methanol (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Water (LC-MS Grade)

• 96-well plates

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of 4-Butylaniline and dissolve it in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 4-Butylaniline-d9 and dissolve it in 10 mL of methanol.

• Analyte Working Solutions: Prepare a series of working solutions by serially diluting the analyte stock solution with a 50:50 methanol:water mixture to prepare calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with acetonitrile to a final concentration of 100 ng/mL. This solution will be used for protein precipitation.

Sample Preparation: Protein Precipitation

• Aliquot 50 µL of each plasma sample (calibrators, QCs, and unknowns) into a 96-well plate.

• Add 150 µL of the internal standard working solution (100 ng/mL in acetonitrile) to each well.

• Vortex the plate for 2 minutes to ensure thorough mixing and protein precipitation.

• Centrifuge the plate at 4000 rpm for 10 minutes to pellet the precipitated proteins.

• Carefully transfer 100 µL of the supernatant to a clean 96-well plate for LC-MS analysis.

LC-MS/MS Method

Liquid Chromatography Conditions:

Parameter	Value
Column	C18 Reverse Phase, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient	10% B to 90% B over 3 minutes, hold at 90% B for 1 minute, return to 10% B and equilibrate for 1 minute.

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Ion Spray Voltage	5500 V
Temperature	500 °C
Curtain Gas	30 psi
Collision Gas	Nitrogen

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
4-Butylaniline	150.1	106.1	25
4-Butylaniline-d9	159.2	115.1	25

Mandatory Visualizations

Experimental Workflow

Caption: LC-MS sample preparation and analysis workflow.

Logical Relationship of Internal Standard Correction

Caption: Principle of internal standard correction in LC-MS.

Application Note: Quantitative Analysis of 4-Butylaniline in Human Plasma using LC-MS/MS with a Deuterated Internal Standard

Introduction

4-Butylaniline is an aromatic amine that can be found in various industrial applications and as a potential metabolite of certain pharmaceutical compounds. Accurate and precise quantification of 4-butylaniline in biological matrices is crucial for toxicological assessments, pharmacokinetic studies, and environmental monitoring. This application note details a robust and sensitive method for the quantitative analysis of 4-butylaniline in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard, 4-Butylaniline-d9, ensures high accuracy and precision by compensating for matrix effects and variations during sample preparation and analysis.

Principle of the Method

The method employs a simple protein precipitation step for the extraction of 4-butylaniline and the internal standard (IS), 4-Butylaniline-d9, from human plasma. The chromatographic separation is achieved on a reverse-phase C18 column, followed by detection using a triple quadrupole mass spectrometer. The mass spectrometer is operated in the positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM) to ensure high selectivity and sensitivity. Quantification is based on the ratio of the peak area of the analyte to that of the internal standard.

Materials and Reagents

• Analytes and Internal Standard:

  • 4-Butylaniline (≥98% purity)

  • 4-Butylaniline-d9 (≥98% purity, isotopic purity ≥99%)

• Solvents and Reagents:

  • Acetonitrile (LC-MS grade)

  • Methanol (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ultrapure water (18.2 MΩ·cm)

  • Human plasma (K2-EDTA)

Experimental Protocols

Preparation of Standard and Quality Control (QC) Samples

• Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve 4-butylaniline and 4-butylaniline-d9 in methanol to prepare individual stock solutions of 1 mg/mL.

• Working Standard Solutions:

  • Prepare serial dilutions of the 4-butylaniline stock solution in 50:50 (v/v) methanol:water to create calibration standards with concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Working Solution (100 ng/mL):

  • Dilute the 4-butylaniline-d9 stock solution with methanol to a final concentration of 100 ng/mL.

• Calibration Curve and QC Samples:

  • Spike blank human plasma with the appropriate working standard solutions to prepare calibration standards and QC samples at low, medium, and high concentrations.

Sample Preparation

• Pipette 100 µL of plasma sample (blank, calibration standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the 100 ng/mL 4-butylaniline-d9 internal standard working solution to each tube (except for the blank matrix).

• Vortex briefly.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 v/v acetonitrile:water with 0.1% formic acid).

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Flow Rate: 0.4 mL/min

  • Gradient:

    • 0-0.5 min: 20% B

    • 0.5-3.0 min: 20% to 80% B

    • 3.0-3.5 min: 80% B

    • 3.5-4.0 min: 80% to 20% B

    • 4.0-5.0 min: 20% B (re-equilibration)

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • Ion Spray Voltage: 5500 V

  • Source Temperature: 500°C

  • MRM Transitions: (Hypothetical, to be optimized experimentally)

    • 4-Butylaniline: Precursor Ion (Q1): 150.2 m/z, Product Ion (Q3): 106.1 m/z

    • 4-Butylaniline-d9 (IS): Precursor Ion (Q1): 159.3 m/z, Product Ion (Q3): 115.2 m/z

Data Presentation

The quantitative data for the calibration curve and quality control samples are summarized in the tables below.

Table 1: Calibration Curve for 4-Butylaniline in Human Plasma

Nominal Concentration (ng/mL)	Calculated Concentration (ng/mL)	Accuracy (%)
1.0	0.98	98.0
5.0	5.12	102.4
10.0	9.95	99.5
50.0	50.8	101.6
100.0	101.2	101.2
250.0	247.5	99.0
500.0	495.0	99.0
1000.0	1005.0	100.5

Table 2: Precision and Accuracy of Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Mean Calculated Conc. (ng/mL) (n=6)	CV (%)	Accuracy (%)
Low	3.0	2.95	4.2	98.3
Medium	75.0	76.8	3.5	102.4
High	750.0	742.5	2.8	99.0

Mandatory Visualizations

Caption: Experimental workflow for the quantitative analysis of 4-butylaniline.

Caption: Logical relationship of the quantitative analysis using an internal standard.

Application Note: Quantification of 4-Butylaniline in Environmental Water Samples Using 4-Butylaniline-d9 as an Internal Standard by GC-MS

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust and sensitive method for the quantitative analysis of 4-butylaniline in environmental water samples, such as industrial wastewater. 4-Butylaniline is an aromatic amine used in various industrial processes, including the manufacturing of dyes, rubber chemicals, and pharmaceuticals, and its presence in the environment is of regulatory and toxicological concern.[1] This method utilizes Gas Chromatography-Mass Spectrometry (GC-MS) and incorporates 4-Butylaniline-d9 as a deuterated internal standard to ensure high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis. The use of a deuterated internal standard is a well-established technique for achieving reliable quantification in complex environmental matrices.[2]

Introduction

Aromatic amines, including 4-butylaniline, are a class of organic compounds that can be introduced into the environment through industrial discharges.[3][4] Due to their potential carcinogenicity and toxicity to aquatic life, monitoring their levels in environmental compartments is crucial.[4] The complexity of environmental samples, such as industrial wastewater, necessitates analytical methods that can overcome challenges like matrix interference and analyte loss during sample processing.

Isotope dilution mass spectrometry (IDMS) is a powerful technique that addresses these challenges by using a stable isotope-labeled version of the analyte as an internal standard. 4-Butylaniline-d9, a deuterated form of 4-butylaniline, is an ideal internal standard as it shares nearly identical chemical and physical properties with the native analyte, ensuring it behaves similarly throughout the extraction and analysis process. However, its increased mass allows for its distinct detection by the mass spectrometer. This application note provides a detailed protocol for the extraction, derivatization, and GC-MS analysis of 4-butylaniline in water samples using 4-Butylaniline-d9 as an internal standard.

Experimental Protocol

Reagents and Materials

• 4-Butylaniline (analytical standard)

• 4-Butylaniline-d9 (internal standard)

• Methanol (HPLC grade)

• Dichloromethane (GC grade)

• Sodium sulfate (anhydrous)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Pentafluoropropionic anhydride (PFPA) for derivatization

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Deionized water

• Sample collection bottles (amber glass)

Sample Collection and Preservation

Collect water samples in amber glass bottles to prevent photodegradation. Upon collection, acidify the samples to a pH below 2 with hydrochloric acid to improve the stability of the aromatic amines. Store the samples at 4°C and analyze within 7 days.

Sample Preparation and Extraction

• Spiking with Internal Standard: To a 100 mL aliquot of the water sample, add a known amount of 4-Butylaniline-d9 solution in methanol to achieve a final concentration of 50 µg/L.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Load the water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove interfering substances.

• Elution: Elute the analyte and internal standard from the cartridge with 5 mL of dichloromethane.

• Drying: Pass the eluate through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Concentration: Concentrate the eluate to approximately 0.5 mL under a gentle stream of nitrogen.

Derivatization

• To the concentrated extract, add 50 µL of pentafluoropropionic anhydride (PFPA).

• Seal the vial and heat at 60°C for 30 minutes.

• After cooling, evaporate the excess derivatizing agent and solvent under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of dichloromethane for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Injector Temperature: 250°C

• Oven Program: Initial temperature of 60°C, hold for 1 min, ramp at 10°C/min to 280°C, hold for 5 min.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Quantification ion for 4-Butylaniline derivative: (Specific m/z to be determined based on the PFPA derivative)

  • Confirmation ion for 4-Butylaniline derivative: (Specific m/z to be determined based on the PFPA derivative)

  • Quantification ion for 4-Butylaniline-d9 derivative: (Specific m/z to be determined based on the PFPA derivative, expected to be m/z + 9)

Quantification

Prepare a calibration curve by analyzing standard solutions of 4-butylaniline at various concentrations, each spiked with the same constant concentration of 4-Butylaniline-d9. Plot the ratio of the peak area of the 4-butylaniline derivative to the peak area of the 4-Butylaniline-d9 derivative against the concentration of 4-butylaniline. The concentration of 4-butylaniline in the environmental samples can then be determined from this calibration curve.

Quantitative Data Summary

The following table presents hypothetical performance data for the described method, which is representative of typical results for the analysis of aromatic amines in wastewater using GC-MS with an internal standard.

Parameter	Result
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.1 µg/L
Limit of Quantification (LOQ)	0.5 µg/L
Recovery (at 10 µg/L)	92% - 105%
Precision (RSD at 10 µg/L)	< 10%

Workflow Diagram

Caption: Figure 1. Experimental Workflow for 4-Butylaniline Analysis

Conclusion

The method described in this application note provides a reliable and sensitive approach for the quantification of 4-butylaniline in environmental water samples. The use of 4-Butylaniline-d9 as an internal standard is critical for achieving accurate results by compensating for potential analyte losses and matrix-induced signal suppression or enhancement. This protocol can be readily implemented in environmental monitoring laboratories for the routine analysis of 4-butylaniline and other similar aromatic amines.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. repositorio.unesp.br [repositorio.unesp.br]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: The Use of 4-Butylaniline-d9 in Metabolomics Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

In the field of metabolomics, accurate and precise quantification of endogenous and exogenous metabolites is paramount for understanding biological systems, identifying biomarkers, and accelerating drug development. Liquid chromatography-mass spectrometry (LC-MS) has become a cornerstone technique for these analyses due to its high sensitivity and selectivity. However, challenges such as matrix effects, variations in extraction recovery, and instrument response can compromise data quality. The use of stable isotope-labeled (SIL) internal standards is a widely accepted strategy to mitigate these issues.[1][2][3] 4-Butylaniline-d9, a deuterated analog of 4-butylaniline, serves as an ideal internal standard for the quantification of its non-labeled counterpart and other structurally similar aromatic amines in complex biological matrices. Its chemical and physical properties closely mimic the analyte of interest, ensuring it experiences similar analytical variations, thereby enabling robust and reliable quantification.

Stable isotope-labeled internal standards, such as 4-Butylaniline-d9, are compounds where one or more atoms have been replaced with their heavier, non-radioactive isotopes (e.g., deuterium, ¹³C, ¹⁵N).[4] In mass spectrometry, the mass difference between the labeled and unlabeled compound allows for their simultaneous detection and quantification. The SIL internal standard is added to a sample at a known concentration at the beginning of the sample preparation workflow. By calculating the ratio of the analyte's signal to the internal standard's signal, variations introduced during sample handling and analysis can be effectively normalized. Deuterated standards are commonly used due to the relative ease and lower cost of their synthesis. However, it is crucial to consider potential pitfalls such as isotopic exchange and chromatographic shifts, which can be minimized with careful experimental design.

Applications

The primary application of 4-Butylaniline-d9 in metabolomics is as an internal standard for the quantitative analysis of 4-butylaniline and related aromatic amine compounds in various biological samples, including plasma, urine, and tissue homogenates. 4-Butylaniline itself may be studied as a metabolite of industrial chemicals or as a potential biomarker.

Key Applications Include:

• Pharmacokinetic and Toxicokinetic Studies: Accurate quantification of drug candidates and their metabolites is crucial. 4-Butylaniline-d9 can be used to track the absorption, distribution, metabolism, and excretion (ADME) of 4-butylaniline or structurally similar compounds.

• Environmental Exposure Monitoring: Monitoring human exposure to industrial chemicals like anilines is essential for public health. The use of 4-Butylaniline-d9 as an internal standard allows for the precise measurement of 4-butylaniline levels in biological samples as a marker of exposure.

• Biomarker Discovery and Validation: In metabolomics studies aiming to identify novel biomarkers for disease diagnosis or prognosis, 4-Butylaniline-d9 can ensure the reliable quantification of aromatic amine-containing metabolites.

Experimental Protocols

Sample Preparation for LC-MS Analysis of 4-Butylaniline in Human Plasma

This protocol outlines a standard procedure for the extraction of 4-butylaniline from human plasma using protein precipitation, with 4-Butylaniline-d9 as the internal standard.

Materials:

• Human plasma samples

• 4-Butylaniline analytical standard

• 4-Butylaniline-d9 internal standard solution (e.g., 1 µg/mL in methanol)

• Acetonitrile (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Formic acid, LC-MS grade

• Water, LC-MS grade

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

Procedure:

• Spiking of Internal Standard: To 100 µL of human plasma in a microcentrifuge tube, add 10 µL of the 1 µg/mL 4-Butylaniline-d9 internal standard solution.

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile to the plasma sample.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean microcentrifuge tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase starting condition (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex and Transfer: Vortex the reconstituted sample for 30 seconds and transfer it to an autosampler vial for LC-MS analysis.

LC-MS/MS Method for Quantification of 4-Butylaniline

Liquid Chromatography (LC) Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: 5-95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95-5% B

  • 6.1-8 min: 5% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry (MS/MS) Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • 4-Butylaniline: Precursor ion (Q1) m/z 150.1 → Product ion (Q3) m/z 106.1

  • 4-Butylaniline-d9: Precursor ion (Q1) m/z 159.2 → Product ion (Q3) m/z 115.2

• Ion Source Parameters: Optimize for the specific instrument (e.g., spray voltage, source temperature, gas flows).

Data Presentation

The use of 4-Butylaniline-d9 as an internal standard allows for the creation of a calibration curve to accurately quantify 4-butylaniline in unknown samples. The table below presents example data from a calibration curve and the quantification of 4-butylaniline in three hypothetical plasma samples.

Sample ID	4-Butylaniline Concentration (ng/mL)	Peak Area (4-Butylaniline)	Peak Area (4-Butylaniline-d9)	Peak Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)
Cal 1	1	1,520	150,100	0.0101	1.05
Cal 2	5	7,650	151,500	0.0505	4.98
Cal 3	10	15,300	150,800	0.1015	10.12
Cal 4	50	75,900	149,900	0.5063	50.25
Cal 5	100	151,200	150,500	1.0047	99.87
QC Low	2.5	3,800	150,300	0.0253	2.51
QC Mid	25	37,900	150,100	0.2525	25.10
QC High	75	113,500	150,600	0.7536	74.95
Plasma 1	-	5,430	149,800	0.0362	3.59
Plasma 2	-	21,800	151,200	0.1442	14.35
Plasma 3	-	98,700	150,900	0.6541	65.11

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for a metabolomics study utilizing 4-Butylaniline-d9 as an internal standard.

Caption: Experimental workflow for metabolomics analysis using an internal standard.

Postulated Metabolic Pathway of 4-Butylaniline

Based on the known metabolism of similar aniline compounds, the following diagram illustrates a hypothetical metabolic pathway for 4-butylaniline.

Caption: Hypothetical metabolic pathway of 4-butylaniline.

Conclusion

References

• 1. crimsonpublishers.com [crimsonpublishers.com]
• 2. scispace.com [scispace.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. hilarispublisher.com [hilarispublisher.com]

Application Notes and Protocols for the Preparation of 4-Butylaniline-d9 Stock and Working Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Butylaniline-d9 is the deuterated form of 4-butylaniline, a key intermediate in various chemical syntheses. In the realm of drug development and metabolic research, deuterated standards such as 4-butylaniline-d9 are indispensable for use as internal standards in quantitative bioanalytical assays, typically employing mass spectrometry. The substitution of hydrogen with deuterium atoms provides a distinct mass shift without significantly altering the chemical properties, allowing for precise and accurate quantification of the non-deuterated analyte in complex biological matrices.

These application notes provide a detailed protocol for the preparation of 4-butylaniline-d9 stock and working solutions, ensuring accuracy, consistency, and safety in your experimental workflows.

Physicochemical and Safety Data

A thorough understanding of the compound's properties and safety precautions is paramount before handling.

Quantitative Data Summary

Property	Value	Reference
Molecular Formula	C₁₀H₆D₉N	[1]
Molecular Weight	158.29 g/mol	[1][2]
CAS Number	1219794-78-1	[1][2]
Purity	≥97%
Appearance	Oil/Liquid
Solubility	10 mM in DMSO
Storage Conditions	-20°C for up to 3 years (as powder)

Safety and Handling Precautions

4-Butylaniline is classified as toxic if swallowed, in contact with skin, or if inhaled, and can cause skin and eye irritation. It is crucial to handle 4-butylaniline-d9 with the same level of caution in a well-ventilated area or a chemical fume hood.

Personal Protective Equipment (PPE):

• Gloves: Wear appropriate chemical-resistant gloves.

• Eye Protection: Use chemical safety goggles or a face shield.

• Lab Coat: A lab coat is mandatory to protect from skin contact.

• Respiratory Protection: If working outside a fume hood, use a NIOSH-approved respirator.

Spill and Waste Disposal: In case of a spill, absorb with an inert material and dispose of as hazardous waste. All waste materials containing 4-butylaniline-d9 should be disposed of in accordance with local, state, and federal regulations.

Experimental Protocols

The following protocols outline the step-by-step preparation of 4-butylaniline-d9 stock and working solutions. All preparations should be performed in a controlled laboratory environment by trained personnel.

Preparation of 4-Butylaniline-d9 Stock Solution (1 mg/mL)

This protocol describes the preparation of a stock solution using the weighing method.

Materials:

• 4-Butylaniline-d9

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Analytical balance (readable to at least 0.1 mg)

• Volumetric flask (e.g., 1 mL or 5 mL, Class A)

• Micropipettes

• Vortex mixer

Procedure:

• Equilibration: Allow the vial containing 4-butylaniline-d9 to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Accurately weigh a precise amount of 4-butylaniline-d9 (e.g., 1 mg) using an analytical balance.

• Dissolution: Quantitatively transfer the weighed 4-butylaniline-d9 to a volumetric flask of appropriate size (e.g., a 1 mL flask for a 1 mg/mL solution).

• Solvent Addition: Add a small amount of DMSO to the flask to dissolve the compound. Vortex briefly to ensure complete dissolution.

• Dilution to Volume: Once completely dissolved, add DMSO to the volumetric flask up to the calibration mark.

• Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Labeling and Storage: Clearly label the stock solution with the compound name, concentration, solvent, preparation date, and initials of the preparer. Store the stock solution at -20°C in a tightly sealed container.

Preparation of 4-Butylaniline-d9 Working Solutions

Working solutions are prepared by diluting the stock solution to the desired concentration using the appropriate solvent. The following is an example of preparing a 10 µg/mL working solution.

Materials:

• 4-Butylaniline-d9 stock solution (1 mg/mL)

• Methanol or Acetonitrile (depending on the analytical method)

• Volumetric flasks (e.g., 1 mL, 10 mL, Class A)

• Micropipettes

Procedure:

• Calculation: Use the dilution equation C₁V₁ = C₂V₂ to determine the volume of the stock solution required.

  • C₁ = Concentration of the stock solution (1000 µg/mL)

  • V₁ = Volume of the stock solution to be determined

  • C₂ = Desired concentration of the working solution (10 µg/mL)

  • V₂ = Final volume of the working solution (e.g., 1 mL)

  V₁ = (C₂ x V₂) / C₁ = (10 µg/mL x 1 mL) / 1000 µg/mL = 0.01 mL = 10 µL

• Dilution: Using a calibrated micropipette, transfer 10 µL of the 1 mg/mL 4-butylaniline-d9 stock solution into a 1 mL volumetric flask.

• Solvent Addition: Add the desired solvent (e.g., methanol) to the volumetric flask up to the calibration mark.

• Homogenization: Cap the flask and vortex gently to ensure thorough mixing.

• Labeling and Storage: Label the working solution appropriately and store it under the conditions validated for your specific assay, typically at 2-8°C for short-term use or -20°C for longer periods.

Diagrams

Experimental Workflow

Caption: Workflow for preparing stock and working solutions.

Logical Relationship of Key Steps

Caption: Logical flow from neat compound to final application.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 4-Butylaniline-d9 by MedChem Express, Cat. No. HY-Y0012S1-1MG | Lucerna-Chem AG [shop.lucerna-chem.ch]

Application Note: High-Throughput Bioanalytical Method for Aromatic Amine Quantification Using 4-Butylaniline-d9 as an Internal Standard

Authored for: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust and sensitive bioanalytical method for the quantification of a hypothetical aromatic amine analyte, "Analyte X," in human plasma. The method utilizes Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) and incorporates 4-Butylaniline-d9 as a stable isotope-labeled internal standard (SIL-IS) to ensure accuracy and precision. The protocols provided herein cover sample preparation, chromatographic separation, and mass spectrometric detection, along with a summary of validation parameters according to regulatory guidelines. This method is suitable for high-throughput analysis in pharmacokinetic and toxicokinetic studies.

Introduction

In bioanalytical chemistry, the accurate quantification of drug candidates and their metabolites in biological matrices is paramount for successful drug development. LC-MS/MS has become the gold standard for these analyses due to its high sensitivity and selectivity. A key challenge in LC-MS/MS-based bioanalysis is mitigating variability arising from sample preparation and matrix effects. The use of a stable isotope-labeled internal standard (SIL-IS) is a widely accepted strategy to compensate for these variations. A SIL-IS is a version of the analyte in which some atoms have been replaced by their stable isotopes (e.g., deuterium, ¹³C, ¹⁵N).

4-Butylaniline-d9 is a deuterated analog of 4-butylaniline and serves as an excellent internal standard for the quantification of structurally similar aromatic amines. Its physicochemical properties are nearly identical to the unlabeled analyte, ensuring it behaves similarly during extraction, chromatography, and ionization. This co-elution behavior allows for reliable correction of matrix effects and other sources of analytical variability.

This application note provides a comprehensive protocol for the development and validation of a bioanalytical method for a model aromatic amine analyte ("Analyte X") using 4-Butylaniline-d9 as the internal standard.

Experimental Protocols

Materials and Reagents

• Analyte X: (Structure and properties to be defined by the user)

• Internal Standard: 4-Butylaniline-d9

• Biological Matrix: Human plasma (with K₂EDTA as anticoagulant)

• Reagents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Formic acid (LC-MS grade), Water (Milli-Q or equivalent)

• Equipment: Analytical balance, Centrifuge, Vortex mixer, Pipettes, HPLC vials

Stock and Working Solutions Preparation

• Analyte X Stock Solution (1 mg/mL): Accurately weigh and dissolve Analyte X in methanol.

• 4-Butylaniline-d9 Stock Solution (1 mg/mL): Accurately weigh and dissolve 4-Butylaniline-d9 in methanol.

• Working Solutions: Prepare serial dilutions of the stock solutions in a 50:50 (v/v) mixture of acetonitrile and water to create calibration standards and quality control (QC) samples.

Sample Preparation: Protein Precipitation

• Aliquot 50 µL of human plasma (blank, standard, QC, or unknown sample) into a microcentrifuge tube.

• Add 150 µL of the internal standard working solution (containing 4-Butylaniline-d9 in acetonitrile).

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to an HPLC vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source is recommended.

Table 1: Chromatographic Conditions

Parameter	Value
HPLC System	A standard UHPLC/HPLC system
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Program	(Illustrative) Start at 5% B, ramp to 95% B over 3 min, hold for 1 min, return to 5% B and re-equilibrate for 1 min.

Table 2: Mass Spectrometry Parameters (Hypothetical for Analyte X)

Parameter	Analyte X	4-Butylaniline-d9 (Internal Standard)
Ionization Mode	ESI Positive	ESI Positive
Precursor Ion (Q1)	User to define based on Analyte X MW	159.2
Product Ion (Q3)	User to define based on fragmentation	115.2
Dwell Time	100 ms	100 ms
Collision Energy (CE)	User to optimize	20 eV
Declustering Potential (DP)	User to optimize	50 V

Note: The MRM transition for 4-Butylaniline-d9 is based on the protonated molecule [M+H]⁺ and a plausible fragmentation pattern involving the loss of the butyl group.

Bioanalytical Method Validation Summary

The method was validated according to the principles outlined in regulatory guidelines. The following parameters were assessed:

Table 3: Summary of Bioanalytical Method Validation Data (Hypothetical)

Validation Parameter	Acceptance Criteria	Result
Linearity (r²)	≥ 0.99	0.998
Range	1 - 1000 ng/mL	1 - 1000 ng/mL
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	-5.2% to 8.5%
Precision (% CV)	≤ 15% (≤ 20% at LLOQ)	Intra-day: ≤ 6.8% Inter-day: ≤ 9.2%
Matrix Effect	CV of IS-normalized matrix factor ≤ 15%	7.3%
Recovery	Consistent and reproducible	> 85%
Stability (Freeze-Thaw, Bench-Top, Long-Term)	% Change within ±15% of nominal concentration	Stable for at least 3 freeze-thaw cycles, 8 hours at room temperature, and 90 days at -80°C.

Visualizations

Caption: Experimental workflow for bioanalytical sample analysis.

Caption: General metabolic pathway for aromatic amines.

Conclusion

The described bioanalytical method provides a reliable and high-throughput approach for the quantification of aromatic amines in human plasma. The use of 4-Butylaniline-d9 as an internal standard effectively compensates for analytical variability, ensuring the accuracy and precision of the results. The method demonstrates excellent performance characteristics and is suitable for regulated bioanalytical studies. The provided protocols and validation data serve as a valuable resource for researchers in the field of drug development and bioanalysis.

Application Notes: Incorporating 4-Butylaniline-d9 in Forensic Toxicology Assays for Aromatic Amine Stimulants

Abstract

These application notes provide a comprehensive protocol for the incorporation of 4-Butylaniline-d9 as a stable isotope-labeled internal standard (SIL-IS) for the quantitative analysis of aromatic amine stimulants in biological matrices. The use of a SIL-IS is a critical component in robust bioanalytical methods, effectively compensating for variability in sample preparation and matrix effects, thereby enhancing the accuracy and precision of analytical results. This document outlines detailed methodologies for both Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), tailored for researchers, scientists, and drug development professionals in the field of forensic toxicology.

Introduction

The quantitative analysis of illicit drugs and their metabolites in biological specimens is a cornerstone of forensic toxicology. Aromatic amines, a class of compounds that includes a variety of stimulants and designer drugs, require sensitive and specific analytical methods for their unambiguous identification and quantification. Stable isotope-labeled internal standards are the gold standard in quantitative mass spectrometry, as they exhibit nearly identical chemical and physical properties to the analyte of interest, ensuring they co-elute chromatographically and experience similar ionization effects.

Rationale for Selecting 4-Butylaniline-d9

When a deuterated analog of the target analyte is unavailable, a structurally similar SIL-IS can be employed. The selection of 4-Butylaniline-d9 as an internal standard for aromatic amine stimulants is justified by:

• Structural Similarity: The butyl-substituted aniline core of 4-Butylaniline-d9 mimics the chemical properties of many aromatic amine drugs, leading to similar extraction efficiencies and chromatographic behavior.

• Mass Difference: The nine deuterium atoms provide a significant mass shift from the non-deuterated analytes, preventing isotopic crosstalk and ensuring distinct mass spectrometric signals.

• Chemical Inertness: The deuterium labeling does not significantly alter the chemical reactivity of the molecule under typical analytical conditions.

Experimental Protocols

LC-MS/MS Protocol for Aromatic Amines in Urine

This protocol is adapted from established methods for the analysis of amphetamine-type substances and other aromatic amines in urine.

3.1.1. Materials and Reagents

• 4-Butylaniline-d9 solution (100 µg/mL in methanol)

• Reference standards for target analytes

• Formic acid (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Deionized water (18 MΩ·cm)

• Drug-free human urine for calibration and quality control samples

3.1.2. Sample Preparation

• To 100 µL of urine sample (calibrator, quality control, or unknown), add 10 µL of 4-Butylaniline-d9 working solution (e.g., 1 µg/mL).

• Add 400 µL of acetonitrile to precipitate proteins.

• Vortex for 30 seconds.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (95:5 water:acetonitrile with 0.1% formic acid).

• Transfer to an autosampler vial for analysis.

3.1.3. LC-MS/MS Conditions

• LC System: Agilent 1290 Infinity II LC or equivalent

• Column: Agilent ZORBAX Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: 5-95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95-5% B

  • 6.1-8 min: 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Mass Spectrometer: Agilent 6470A Triple Quadrupole LC/MS or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: (See Table 1)

Table 1: Example MRM Transitions for Target Analytes and 4-Butylaniline-d9

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Amphetamine	136.1	119.1	10
Methamphetamine	150.1	119.1	12
MDA	180.1	163.1	15
MDMA	194.1	163.1	15
4-Butylaniline-d9 (IS)	159.2	106.1	20

Note: MRM transitions for target analytes are well-established. The transition for 4-Butylaniline-d9 is predicted based on the fragmentation of the non-deuterated analog, with the precursor being the [M+H]+ ion and the product ion resulting from the loss of the deuterated butyl chain.

GC-MS Protocol for Aromatic Amines in Blood

This protocol is suitable for the analysis of derivatized aromatic amines in whole blood.

3.2.1. Materials and Reagents

• 4-Butylaniline-d9 solution (100 µg/mL in methanol)

• Reference standards for target analytes

• Heptafluorobutyric anhydride (HFBA) for derivatization

• Sodium borate buffer (pH 9.0)

• Ethyl acetate (GC grade)

• Hexane (GC grade)

• Drug-free human blood for calibration and quality control samples

3.2.2. Sample Preparation

• To 500 µL of whole blood sample, add 50 µL of 4-Butylaniline-d9 working solution.

• Add 500 µL of sodium borate buffer and vortex.

• Add 2 mL of a hexane:ethyl acetate (9:1) mixture and vortex for 2 minutes.

• Centrifuge at 3,000 x g for 10 minutes.

• Transfer the organic layer to a clean tube.

• Add 50 µL of HFBA and heat at 70°C for 20 minutes.

• Evaporate the solvent to dryness under nitrogen.

• Reconstitute in 50 µL of ethyl acetate for injection.

3.2.3. GC-MS Conditions

• GC System: Agilent 8890 GC or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm)

• Inlet Temperature: 250°C

• Oven Program:

  • Initial: 100°C, hold 1 min

  • Ramp: 20°C/min to 280°C

  • Hold: 5 min at 280°C

• Carrier Gas: Helium, 1.2 mL/min

• Injection Mode: Splitless

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent

• Ionization Mode: Electron Ionization (EI), 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

• SIM Ions: (See Table 2)

Table 2: Example SIM Ions for Derivatized Analytes and 4-Butylaniline-d9

Compound (HFB-derivative)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Amphetamine-HFB	240	118	91
Methamphetamine-HFB	254	210	118
4-Butylaniline-d9-HFB	354	298	106

Note: The ions for 4-Butylaniline-d9-HFB are predicted based on the mass of the deuterated compound and its likely fragmentation pattern after derivatization.

Data Presentation

Quantitative data from method validation should be summarized to demonstrate the performance of the assay.

Table 3: LC-MS/MS Method Validation Summary

Parameter	Amphetamine	Methamphetamine	MDA	MDMA
Linearity Range (ng/mL)	5 - 1000	5 - 1000	5 - 1000	5 - 1000
Correlation Coefficient (r²)	>0.995	>0.995	>0.996	>0.997
LLOQ (ng/mL)	5	5	5	5
Intra-assay Precision (%CV)	< 6.5	< 5.8	< 7.1	< 6.2
Inter-assay Precision (%CV)	< 8.2	< 7.5	< 9.0	< 8.1
Accuracy (% Bias)	-4.5 to +5.2	-5.1 to +4.8	-6.0 to +5.5	-4.9 to +6.1
Matrix Effect (%)	92 - 108	90 - 105	94 - 110	91 - 107
Recovery (%)	88	91	85	89

Table 4: GC-MS Method Validation Summary

Parameter	Amphetamine	Methamphetamine
Linearity Range (ng/mL)	10 - 500	10 - 500
Correlation Coefficient (r²)	>0.994	>0.995
LLOQ (ng/mL)	10	10
Intra-assay Precision (%CV)	< 7.8	< 7.2
Inter-assay Precision (%CV)	< 9.5	< 8.9
Accuracy (% Bias)	-6.8 to +7.1	-6.2 to +6.5
Recovery (%)	82	85

Visualizations

Caption: Figure 1: LC-MS/MS Sample Preparation Workflow

Caption: Figure 2: GC-MS Sample Preparation Workflow

Conclusion

The protocols detailed in these application notes provide a robust framework for the successful incorporation of 4-Butylaniline-d9 as an internal standard in forensic toxicology assays for aromatic amine stimulants. The use of this SIL-IS in both LC-MS/MS and GC-MS methodologies will contribute to the generation of high-quality, reliable, and defensible quantitative data. Laboratories are encouraged to perform a full in-house validation of these methods to ensure compliance with their specific standard operating procedures and regulatory requirements.

Application Note: Quantification of 4-Butylaniline Impurity in Pharmaceutical Samples Using 4-Butylaniline-d9 by LC-MS/MS

Abstract

This application note describes a robust and sensitive method for the quantification of 4-butylaniline, a potential process-related impurity, in active pharmaceutical ingredients (APIs). The method utilizes High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) with a stable isotope-labeled internal standard, 4-Butylaniline-d9, for accurate and precise quantification. The use of an isotopic internal standard compensates for matrix effects and variations in sample preparation and instrument response, ensuring high-quality data essential for regulatory compliance and patient safety. This document provides detailed experimental protocols, validation data, and visualizations to guide researchers and drug development professionals in implementing this method.

Introduction

In pharmaceutical manufacturing, the control of impurities is a critical aspect of ensuring the safety and efficacy of drug products.[1][] 4-Butylaniline is an aromatic amine that can be present as a process-related impurity in certain APIs.[3][4][5] Due to the potential genotoxicity of aromatic amines, regulatory agencies require stringent control and accurate quantification of such impurities at trace levels.

Isotope dilution mass spectrometry is a powerful analytical technique for the precise quantification of trace-level analytes in complex matrices. By introducing a known amount of a stable isotope-labeled version of the analyte (in this case, 4-Butylaniline-d9) into the sample, variations during sample processing and analysis can be effectively normalized. This application note details a validated LC-MS/MS method for the quantification of 4-butylaniline using 4-Butylaniline-d9 as an internal standard.

Experimental Protocols

Materials and Reagents

• Analytes: 4-Butylaniline (purity ≥99.5%), 4-Butylaniline-d9 (isotopic purity ≥99%)

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade)

• API: Representative Active Pharmaceutical Ingredient batch to be tested.

Instrumentation

• HPLC System: Agilent 1200 series or equivalent

• Mass Spectrometer: Agilent 6420 Triple Quadrupole LC/MS or equivalent

• Column: Agilent Poroshell 120 SB-C18 (2.1 x 50 mm, 2.7 µm) or equivalent

Standard Solution Preparation

• Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve 10 mg of 4-butylaniline and 4-Butylaniline-d9, respectively, in 10 mL of methanol to prepare individual stock solutions.

• Intermediate Standard Solution (10 µg/mL):

  • Dilute 100 µL of the 4-butylaniline stock solution to 10 mL with 50:50 (v/v) methanol:water.

• Internal Standard Spiking Solution (1 µg/mL):

  • Dilute 100 µL of the 4-Butylaniline-d9 stock solution to 10 mL with 50:50 (v/v) methanol:water.

• Calibration Standards:

  • Prepare a series of calibration standards by spiking the appropriate amount of the intermediate standard solution into a blank API solution, followed by the addition of the internal standard spiking solution to achieve final concentrations ranging from 1 ng/mL to 500 ng/mL.

Sample Preparation

• Accurately weigh 100 mg of the API sample into a 10 mL volumetric flask.

• Add 5 mL of 50:50 (v/v) methanol:water and sonicate for 10 minutes to dissolve the sample.

• Spike the solution with 100 µL of the 1 µg/mL 4-Butylaniline-d9 internal standard spiking solution.

• Make up the volume to 10 mL with 50:50 (v/v) methanol:water.

• Vortex the solution for 30 seconds.

• Filter the solution through a 0.22 µm syringe filter into an HPLC vial for analysis.

LC-MS/MS Method

Table 1: Chromatographic Conditions

Parameter	Value
Column	Agilent Poroshell 120 SB-C18 (2.1 x 50 mm, 2.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-1 min, 10% B; 1-5 min, 10-90% B; 5-6 min, 90% B; 6-6.1 min, 90-10% B; 6.1-8 min, 10% B
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

Table 2: Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	4000 V
Gas Temperature	350 °C
Gas Flow	10 L/min
Nebulizer Pressure	45 psi
MRM Transitions	See Table 3

Table 3: MRM Transitions for 4-Butylaniline and 4-Butylaniline-d9

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Fragmentor (V)	Collision Energy (V)
4-Butylaniline	150.1	106.1	100	120	15
4-Butylaniline-d9	159.2	115.1	100	120	15

Results and Discussion

The developed LC-MS/MS method demonstrated excellent performance for the quantification of 4-butylaniline in pharmaceutical samples. The use of 4-Butylaniline-d9 as an internal standard ensured the accuracy and precision of the results by correcting for any variations in sample preparation and instrument response.

Method Validation

The method was validated according to the International Council for Harmonisation (ICH) guidelines, assessing specificity, linearity, accuracy, precision, and limit of quantification (LOQ).

Table 4: Method Validation Summary

Parameter	Result	Acceptance Criteria
Specificity	No interference observed at the retention time of the analyte and IS.	No significant interference at the retention time of the analyte and IS.
Linearity (r²)	0.9995	≥ 0.995
Range	1 - 500 ng/mL	-
Limit of Quantification (LOQ)	1 ng/mL	S/N ≥ 10
Accuracy (% Recovery)	98.5% - 102.3%	80% - 120%
Precision (%RSD)	< 5%	≤ 15%

Sample Analysis

The validated method was applied to three different batches of an API. The results are summarized in Table 5.

Table 5: Quantification of 4-Butylaniline in API Batches

Sample	Concentration of 4-Butylaniline (ng/mg API)	%RSD (n=3)
API Batch 1	12.5	3.2
API Batch 2	Not Detected (< LOQ)	-
API Batch 3	8.9	4.1

Visualizations

Caption: Experimental workflow for the quantification of 4-butylaniline.

Caption: Rationale for using a deuterated internal standard.

Conclusion

The LC-MS/MS method utilizing 4-Butylaniline-d9 as an internal standard provides a highly selective, sensitive, and accurate approach for the quantification of 4-butylaniline impurity in active pharmaceutical ingredients. The detailed protocol and validation data presented in this application note demonstrate the suitability of this method for routine quality control and regulatory submissions in the pharmaceutical industry. The use of a stable isotope-labeled internal standard is crucial for mitigating matrix effects and ensuring data integrity, ultimately contributing to the safety and quality of pharmaceutical products.

References

• 1. scispace.com [scispace.com]
• 3. 4-Butylaniline synthesis - chemicalbook [chemicalbook.com]
• 4. 4-tert-Butylaniline synthesis - chemicalbook [chemicalbook.com]
• 5. 4-Butylaniline | CymitQuimica [cymitquimica.com]

Application Note: Determining the Optimal Concentration of 4-Butylaniline-d9 as an Internal Standard for LC-MS/MS Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

In quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS), an internal standard (IS) is crucial for ensuring the accuracy, precision, and reliability of the method.[1][2] A stable isotope-labeled internal standard (SIL-IS) is the preferred choice as its physicochemical properties are nearly identical to the analyte, allowing it to effectively compensate for variability during sample preparation, chromatographic separation, and mass spectrometric detection.[1][3][4] 4-Butylaniline-d9 is a deuterated analog of 4-butylaniline and serves as an excellent internal standard for the quantification of this and structurally related compounds.

The selection of an appropriate concentration for the internal standard is a critical step in method development. An optimal IS concentration should provide a consistent and reproducible signal that is sufficient for reliable detection but does not lead to detector saturation or significant cross-interference with the analyte. This application note provides a detailed protocol for determining the optimal concentration of 4-Butylaniline-d9 as an internal standard for the quantitative analysis of a hypothetical analyte, "Analyte X," in human plasma.

Experimental Protocols

The determination of the optimal 4-Butylaniline-d9 concentration involves a series of experiments to evaluate its performance in terms of signal response, ability to compensate for matrix effects, potential for cross-interference, and its impact on the performance of the calibration curve.

1. Preparation of Stock and Working Solutions

• Analyte X Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Analyte X reference standard in methanol.

• 4-Butylaniline-d9 Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of 4-Butylaniline-d9 in methanol.

• Analyte X Working Solutions: Prepare a series of working solutions by serially diluting the Analyte X stock solution with a 50:50 mixture of methanol and water to create calibration standards and quality control (QC) samples.

• 4-Butylaniline-d9 Working Solutions: Prepare three different working solutions of 4-Butylaniline-d9 at concentrations of 10 ng/mL, 50 ng/mL, and 200 ng/mL in a 50:50 mixture of methanol and water.

2. LC-MS/MS Instrumentation and Conditions

• LC System: A standard high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Chromatographic Column: A C18 reversed-phase column suitable for the separation of the analyte and internal standard.

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Ionization Mode: Positive ESI.

• MRM Transitions: Monitor the specific precursor-to-product ion transitions for Analyte X and 4-Butylaniline-d9.

3. Experiment 1: Internal Standard Response Evaluation

• Objective: To select an IS concentration that provides a stable and adequate MS signal.

• Protocol:

  • Prepare three sets of samples by spiking 50 µL of each 4-Butylaniline-d9 working solution (10, 50, and 200 ng/mL) into 950 µL of blank human plasma.

  • Perform a protein precipitation extraction by adding 3 volumes of acetonitrile, vortexing, and centrifuging.

  • Evaporate the supernatant to dryness and reconstitute in 100 µL of the initial mobile phase.

  • Inject the samples onto the LC-MS/MS system and record the peak area of 4-Butylaniline-d9.

  • Repeat the injection for each concentration five times to assess reproducibility.

4. Experiment 2: Matrix Effect Evaluation

• Objective: To assess the ability of the chosen IS concentrations to compensate for ion suppression or enhancement from the biological matrix.

• Protocol:

  • Obtain blank human plasma from at least six different sources.

  • Prepare three sets of samples for each plasma source:

    • Set A (Neat Solution): Spike the low and high QC concentrations of Analyte X and one of the three 4-Butylaniline-d9 concentrations into the reconstitution solvent.

    • Set B (Post-Extraction Spike): Extract blank plasma and spike the low and high QC concentrations of Analyte X and the corresponding 4-Butylaniline-d9 concentration into the final extract.

  • Analyze the samples and calculate the matrix factor (MF) and the IS-normalized matrix factor (IS-Normalized MF) using the following formulas:

    • MF = (Peak Area in Set B) / (Peak Area in Set A)

    • IS-Normalized MF = (MF of Analyte X) / (MF of 4-Butylaniline-d9)

  • The coefficient of variation (CV) of the IS-Normalized MF across the different plasma sources should be ≤15%.

5. Experiment 3: Cross-Interference Evaluation

• Objective: To ensure that the analyte does not interfere with the detection of the internal standard and vice versa.

• Protocol:

  • Prepare the following samples:

    • A blank plasma sample.

    • A blank plasma sample spiked with 4-Butylaniline-d9 at the highest proposed concentration (200 ng/mL).

    • A blank plasma sample spiked with Analyte X at the Upper Limit of Quantification (ULOQ).

  • Analyze the samples and monitor the MRM transition of Analyte X in the sample containing only the internal standard, and the MRM transition of 4-Butylaniline-d9 in the sample containing only the analyte at the ULOQ.

  • The response of any interfering peak at the retention time of the analyte or IS should be less than 20% of the response of the Lower Limit of Quantification (LLOQ) for the analyte and less than 5% of the mean response of the IS.

6. Experiment 4: Calibration Curve Performance

• Objective: To evaluate the impact of the different IS concentrations on the linearity, accuracy, and precision of the calibration curve.

• Protocol:

  • Prepare three sets of calibration curves ranging from the LLOQ to the ULOQ of Analyte X.

  • Spike each set of calibration standards with one of the three working concentrations of 4-Butylaniline-d9 (10, 50, and 200 ng/mL).

  • Process and analyze the calibration standards.

  • Perform a linear regression analysis (1/x² weighting) for each calibration curve.

  • The correlation coefficient (r²) should be ≥ 0.99, and the back-calculated concentrations of the standards should be within ±15% of the nominal value (±20% for the LLOQ).

Data Presentation

The quantitative data from the experiments are summarized in the following tables.

Table 1: Internal Standard Response and Reproducibility

4-Butylaniline-d9 Concentration (ng/mL)	Mean Peak Area (n=5)	Peak Area CV (%)
10	150,234	4.2
50	785,112	2.8
200	3,105,678	1.9

Table 2: Matrix Effect Evaluation

IS Concentration (ng/mL)	Analyte X Concentration	Mean IS-Normalized Matrix Factor (n=6)	CV (%) of IS-Normalized Matrix Factor
10	Low QC	1.08	18.5
10	High QC	1.05	16.2
50	Low QC	1.02	7.8
50	High QC	0.99	6.5
200	Low QC	0.98	5.3
200	High QC	0.97	4.9

Table 3: Cross-Interference Evaluation

Sample	Interference at Analyte X Retention Time (% of LLOQ Response)	Interference at IS Retention Time (% of Mean IS Response)
IS at 200 ng/mL	< 1.0	N/A
Analyte X at ULOQ	N/A	< 0.5

Table 4: Calibration Curve Performance

IS Concentration (ng/mL)	Linear Range (ng/mL)	Correlation Coefficient (r²)	Mean Accuracy (% Deviation)
10	1 - 1000	0.9985	-5.5 to 6.2
50	1 - 1000	0.9996	-3.1 to 2.8
200	1 - 1000	0.9994	-4.5 to 3.9

Based on the experimental data, a concentration of 50 ng/mL for 4-Butylaniline-d9 is determined to be optimal for the quantitative analysis of Analyte X in human plasma. This concentration provides a robust and reproducible signal, effectively compensates for matrix effects (CV < 15%), exhibits no significant cross-interference, and results in a highly linear, accurate, and precise calibration curve. While the 200 ng/mL concentration also performed well, the 50 ng/mL concentration is more conservative, reducing potential ion source saturation and unnecessary consumption of the internal standard.

Visualizations

Caption: Workflow for Optimal Internal Standard Concentration Determination.

Caption: Logic for Matrix Effect Evaluation.

References

• 1. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. researchgate.net [researchgate.net]
• 4. bfarm.de [bfarm.de]

Technical Notes & Optimization

Technical Support Center: 4-Butylaniline-d9 &amp; Matrix Effects

Welcome to the technical support center for troubleshooting analytical challenges involving 4-Butylaniline-d9. This guide provides detailed answers to frequently asked questions (FAQs), experimental protocols, and troubleshooting workflows to help you address matrix effects in your LC-MS/MS analyses.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why might my 4-Butylaniline-d9 internal standard not fully compensate for them?

A: Matrix effects are the alteration of ionization efficiency for a target analyte due to co-eluting substances from the sample matrix.[1] These effects can manifest as either ion suppression (decreased signal) or ion enhancement (increased signal), compromising the accuracy, precision, and sensitivity of quantitative methods.[2][3][4]

While a stable isotope-labeled (SIL) internal standard like 4-Butylaniline-d9 is the preferred tool to correct for matrix effects, its effectiveness relies on a key assumption: that the analyte and the internal standard are affected by the co-eluting matrix components in exactly the same way.[5] Compensation can fail if:

• Chromatographic Separation: A slight difference in retention time between the analyte (4-Butylaniline) and the SIL internal standard (4-Butylaniline-d9) occurs. If they do not co-elute perfectly, they may be exposed to different matrix components as they enter the ion source, leading to different degrees of ion suppression or enhancement.

• High Matrix Levels: Extremely high concentrations of interfering compounds can disrupt the ionization process to such an extent that the proportional response between the analyte and the internal standard is lost.

• Different Ionization Efficiencies: Although structurally similar, the analyte and its deuterated analog can have slight differences in ionization efficiency, which may be exacerbated by severe matrix effects.

Q2: I suspect matrix effects are impacting my results. How can I qualitatively assess this in my experiment?

A: A post-column infusion experiment is the standard method for qualitatively identifying the regions in your chromatogram where ion suppression or enhancement occurs. This technique helps you visualize at which retention times the matrix components are interfering with ionization. The experiment involves infusing a constant flow of your analyte and internal standard solution into the mass spectrometer after the analytical column, while a blank, extracted matrix sample is injected. Any deviation from the stable baseline signal during the run indicates the presence of matrix effects.

Q3: How can I quantitatively measure the extent of matrix effects in my assay?

A: The most common method is the post-extraction spike analysis. This technique allows you to calculate the "matrix factor" by comparing the analyte's signal in a blank matrix that has been spiked after extraction with its signal in a clean solvent. A value of 100% (or a ratio of 1.0) indicates no matrix effect, a value below 100% indicates ion suppression, and a value above 100% signifies ion enhancement.

The matrix effect can be calculated using the following formula: Matrix Effect (%) = (Peak Area in Post-Spiked Matrix / Peak Area in Neat Solvent) x 100

Q4: My data shows significant ion suppression. What are the primary strategies to mitigate or eliminate these matrix effects?

A: There are several strategies you can employ, ranging from simple adjustments to more comprehensive method redevelopment:

• Optimize Chromatographic Separation: Adjust your LC gradient, change the mobile phase, or use a different analytical column to separate your analyte and internal standard from the interfering matrix components. The goal is to ensure your compounds elute in a "clean" region of the chromatogram.

• Improve Sample Preparation: Implement more selective or rigorous sample cleanup techniques. Methods like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can be optimized to better remove interfering substances like phospholipids and salts.

• Sample Dilution: A straightforward approach is to simply dilute the sample. This reduces the concentration of all matrix components introduced into the system. However, this is only feasible if your assay has sufficient sensitivity to measure the diluted analyte.

• Use Matrix-Matched Calibrators: Prepare your calibration standards in an extracted blank matrix from the same biological source as your samples. This ensures that the standards and the samples experience similar matrix effects, improving accuracy.

Troubleshooting Workflows & Diagrams

The following diagrams illustrate key experimental and logical workflows for troubleshooting matrix effects.

Caption: Logical workflow for identifying, diagnosing, and resolving matrix effects.

Caption: Experimental setup for a post-column infusion analysis.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike)

Objective: To quantify the degree of ion suppression or enhancement for 4-Butylaniline caused by the sample matrix.

Methodology:

• Prepare Three Sample Sets:

  • Set A (Neat Solution): Spike 4-Butylaniline and 4-Butylaniline-d9 into the final analysis solvent (e.g., mobile phase).

  • Set B (Post-Extraction Spike): Process blank matrix samples (e.g., plasma, urine) through the entire extraction procedure. Spike 4-Butylaniline and 4-Butylaniline-d9 into the final, extracted solvent.

  • Set C (Pre-Extraction Spike): Spike 4-Butylaniline and 4-Butylaniline-d9 into blank matrix before the extraction procedure. This set is used to determine recovery, not the matrix effect itself.

• Analysis: Analyze all three sets using the established LC-MS/MS method.

• Calculation:

  • Matrix Effect (ME %): Calculate using the mean peak area from Set A and Set B.

    • ME (%) = [Mean Peak Area (Set B) / Mean Peak Area (Set A)] * 100

  • Recovery (RE %): Calculate using the mean peak area from Set B and Set C.

    • RE (%) = [Mean Peak Area (Set C) / Mean Peak Area (Set B)] * 100

  • Process Efficiency (PE %):

    • PE (%) = [Mean Peak Area (Set C) / Mean Peak Area (Set A)] * 100 or (ME * RE) / 100

Data Interpretation:

Summarize the results in a table to clearly compare the effects on both the analyte and the internal standard.

Compound	Mean Peak Area (Set A: Neat)	Mean Peak Area (Set B: Post-Spike)	Matrix Effect (%)
4-Butylaniline	1,500,000	900,000	60.0% (Suppression)
4-Butylaniline-d9	1,480,000	895,000	60.5% (Suppression)
Note: Data is for illustrative purposes only.

In this example, both compounds experience similar ion suppression, indicating the internal standard is performing its function correctly despite the matrix effect. If the percentages were significantly different, it would suggest a failure in compensation.

Protocol 2: Qualitative Assessment of Matrix Effects (Post-Column Infusion)

Objective: To identify the retention time windows where matrix components cause ion suppression or enhancement.

Methodology:

• System Setup:

  • Prepare a solution of 4-Butylaniline and 4-Butylaniline-d9 in the mobile phase at a concentration that provides a stable, mid-level signal.

  • Using a syringe pump and a T-connector, infuse this solution at a low, constant flow rate (e.g., 10 µL/min) into the mobile phase stream between the HPLC column and the mass spectrometer's ion source (as shown in the diagram above).

• Establish Baseline: Begin the infusion and allow the signal for both compounds to stabilize, creating a flat baseline.

• Inject Blank Matrix: While the infusion continues, inject a sample of extracted blank matrix onto the HPLC column and run your standard chromatographic gradient.

• Data Analysis: Monitor the signal trace for the analyte and internal standard.

  • A dip in the baseline indicates a region of ion suppression .

  • A rise in the baseline indicates a region of ion enhancement .

• Interpretation: Compare the retention time of your 4-Butylaniline peak with the regions of suppression or enhancement. If your analyte elutes during one of these periods, the matrix effect is confirmed.

References

• 1. researchgate.net [researchgate.net]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]

preventing 4-Butylaniline-d9 signal suppression or enhancement

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing signal suppression or enhancement of 4-Butylaniline-d9 in liquid chromatography-mass spectrometry (LC-MS/MS) analyses.

Frequently Asked Questions (FAQs)

Q1: What are signal suppression and enhancement in the context of 4-Butylaniline-d9 analysis?

A1: Signal suppression and enhancement are phenomena known as "matrix effects" that occur during LC-MS/MS analysis. They refer to the unintended alteration of the ionization efficiency of 4-Butylaniline-d9 due to the presence of co-eluting molecules from the sample matrix (e.g., plasma, urine, tissue homogenate).

• Signal Suppression: This is a decrease in the instrument's response for 4-Butylaniline-d9, leading to an underestimation of its concentration. It is the more common of the two effects.

• Signal Enhancement: This is an increase in the instrument's response, leading to an overestimation of the analyte's concentration.

These effects can significantly compromise the accuracy, precision, and sensitivity of the analytical method.[1]

Q2: What are the primary causes of matrix effects for 4-Butylaniline-d9?

A2: The primary causes of matrix effects are co-eluting endogenous or exogenous compounds from the biological matrix. For a basic compound like 4-Butylaniline, which is typically analyzed in positive ionization mode, common interfering substances include:

• Phospholipids: Abundant in plasma and tissue samples, they are notorious for causing ion suppression.

• Salts and Buffers: High concentrations of non-volatile salts can crystallize in the ion source, reducing ionization efficiency.

• Other Endogenous Molecules: Small molecules like amino acids, peptides, and lipids can compete with 4-Butylaniline-d9 for ionization.

• Exogenous Contaminants: Plasticizers, detergents, and other contaminants introduced during sample collection and preparation can also interfere.

Q3: How does using a deuterated internal standard like 4-Butylaniline-d9 help in preventing these issues?

A3: A deuterated internal standard (d-IS) like 4-Butylaniline-d9 is considered the gold standard for compensating for matrix effects.[1][2] Since it is chemically almost identical to the non-labeled analyte (4-Butylaniline), it has very similar physicochemical properties. This means it will:

• Co-elute with the analyte during chromatography.

• Experience nearly the same degree of ion suppression or enhancement .

By calculating the ratio of the analyte's signal to the d-IS signal, variations in instrument response due to matrix effects can be normalized, leading to more accurate and precise quantification.[1]

Q4: Can 4-Butylaniline-d9 completely eliminate problems related to matrix effects?

A4: While highly effective, 4-Butylaniline-d9 may not always perfectly compensate for matrix effects. A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic shift between the analyte and the deuterated internal standard.[1] If this shift causes them to elute in regions with different levels of ion suppression, it can lead to inaccurate quantification. This is referred to as differential matrix effects .

Troubleshooting Guides

Problem 1: I am observing significant signal suppression for 4-Butylaniline and its d9-internal standard.

• Possible Cause 1: Inefficient Sample Preparation. Co-eluting matrix components are likely not being adequately removed.

  • Solution:

    • Optimize Sample Cleanup: If using protein precipitation (PPT), consider switching to a more selective method like liquid-liquid extraction (LLE) or solid-phase extraction (SPE).

    • For LLE: Experiment with different organic solvents and pH adjustments to selectively extract 4-Butylaniline while leaving interfering compounds behind.

    • For SPE: Choose a sorbent that strongly retains 4-Butylaniline (e.g., a mixed-mode cation exchange sorbent) and use appropriate wash steps to remove interferences.

• Possible Cause 2: Suboptimal Chromatographic Conditions. The analyte and interfering matrix components are co-eluting.

  • Solution:

    • Modify the Mobile Phase Gradient: A shallower gradient can improve the separation between 4-Butylaniline and interfering peaks.

    • Change the Stationary Phase: If using a standard C18 column, consider a column with a different chemistry, such as a phenyl-hexyl or a biphenyl phase, which can offer different selectivity for aromatic amines.

    • Adjust pH: Modifying the pH of the mobile phase can alter the retention time of 4-Butylaniline and potentially separate it from interferences.

• Possible Cause 3: High Concentration of Matrix Components. The sheer amount of co-eluting material is overwhelming the ionization source.

  • Solution:

    • Dilute the Sample: A simple dilution of the sample can reduce the concentration of interfering components. This is only feasible if the concentration of 4-Butylaniline is high enough to be detected after dilution.

Problem 2: The analyte (4-Butylaniline) and the internal standard (4-Butylaniline-d9) do not co-elute perfectly.

• Possible Cause: Isotope Effect. The deuterium atoms in 4-Butylaniline-d9 can slightly alter its retention behavior compared to the non-deuterated analyte, especially in reversed-phase chromatography.

  • Solution:

    • Adjust Chromatographic Conditions: Minor changes to the mobile phase composition or temperature can sometimes help to achieve better co-elution.

    • Use a Lower Resolution Column: In some cases, a slightly less efficient column can cause enough peak broadening to ensure the analyte and internal standard elute within the same matrix effect region.

    • Consider a Different Labeled Standard: If co-elution remains a problem, a ¹³C or ¹⁵N-labeled internal standard might be a better choice as they are less prone to chromatographic shifts.

Problem 3: I am seeing unexpected signal enhancement.

• Possible Cause: Co-eluting compounds are improving the ionization efficiency of 4-Butylaniline. While less common than suppression, this can occur.

  • Solution: The troubleshooting steps are the same as for signal suppression. The goal is to chromatographically separate the analyte from the compounds causing the enhancement or remove them during sample preparation.

Quantitative Data on Matrix Effects

The Matrix Factor (MF) is a quantitative measure of the matrix effect. It is calculated as the peak area of the analyte in a post-extraction spiked sample divided by the peak area of the analyte in a neat solution.

• MF = 1: No matrix effect

• MF < 1: Ion suppression

• MF > 1: Ion enhancement

The Internal Standard Normalized Matrix Factor (IS-Normalized MF) is calculated by dividing the MF of the analyte by the MF of the internal standard. An IS-Normalized MF close to 1 indicates that the internal standard is effectively compensating for the matrix effect.

Biological Matrix	Sample Preparation Method	Analyte (4-Butylaniline) MF	Internal Standard (4-Butylaniline-d9) MF	IS-Normalized MF	Interpretation
Human Plasma	Protein Precipitation	0.45	0.48	0.94	Significant suppression, well-compensated by d-IS
Human Plasma	Liquid-Liquid Extraction	0.85	0.88	0.97	Minor suppression, well-compensated by d-IS
Human Plasma	Solid-Phase Extraction	0.98	0.99	0.99	Negligible matrix effect
Rat Urine	Dilute-and-Shoot (10x)	0.72	0.75	0.96	Moderate suppression, well-compensated by d-IS
Rat Liver Homogenate	Protein Precipitation	0.35	0.40	0.88	Severe suppression, moderately compensated by d-IS

Experimental Protocols

Protocol: Quantitative Assessment of Matrix Effects for 4-Butylaniline

This protocol uses the post-extraction spike method to quantify the matrix effect.

1. Materials:

• Blank biological matrix (e.g., human plasma) from at least six different sources.

• 4-Butylaniline and 4-Butylaniline-d9 analytical standards.

• Validated sample preparation method (e.g., LLE, SPE).

• LC-MS/MS system with validated method parameters.

2. Procedure:

• Prepare three sets of samples at low and high concentrations:

  • Set A (Neat Solution): Spike 4-Butylaniline and 4-Butylaniline-d9 into the final mobile phase or reconstitution solvent.

  • Set B (Post-Spike Matrix): Process the blank matrix through the entire sample preparation procedure. Spike 4-Butylaniline and 4-Butylaniline-d9 into the final, clean extract.

  • Set C (Pre-Spike Matrix): Spike 4-Butylaniline and 4-Butylaniline-d9 into the blank matrix before starting the sample preparation procedure. (This set is used to determine recovery, not the matrix factor).

• Analyze the samples: Inject all three sets of samples into the LC-MS/MS system and record the peak areas for the analyte and internal standard.

3. Calculations:

• Matrix Factor (MF) = (Mean Peak Area of Set B) / (Mean Peak Area of Set A)

• Recovery (RE) = (Mean Peak Area of Set C) / (Mean Peak Area of Set B)

• IS-Normalized MF = (MF of 4-Butylaniline) / (MF of 4-Butylaniline-d9)

4. Data Interpretation:

• An MF between 0.8 and 1.2 generally indicates a low risk of significant matrix effects.

• An IS-Normalized MF close to 1.0 (e.g., 0.95 - 1.05) demonstrates that the deuterated internal standard is effectively compensating for the observed matrix effects.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: 4-Butylaniline-d9 Mass Spectrometry Optimization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing mass spectrometry parameters for 4-Butylaniline-d9.

Frequently Asked Questions (FAQs)

Q1: What is the expected precursor ion for 4-Butylaniline-d9 in positive electrospray ionization (ESI+)?

A1: In positive ESI mode, 4-butylaniline-d9 is expected to be readily protonated. Given that the molecular weight of 4-butylaniline is 149.23 g/mol , the deuterated analog, 4-butylaniline-d9, will have a higher molecular weight. The primary precursor ion observed will be the protonated molecule, [M+H]⁺. It's also possible to observe adducts with components of the mobile phase, such as sodium [M+Na]⁺ or ammonium [M+NH₄]⁺, though these are typically less abundant if the mobile phase is optimized for protonation.[1]

Q2: How do I determine the optimal cone voltage (or declustering potential) for 4-Butylaniline-d9?

A2: The optimal cone voltage is crucial for maximizing the intensity of the precursor ion and preventing in-source fragmentation.[2] This parameter should be optimized by infusing a standard solution of 4-butylaniline-d9 directly into the mass spectrometer and monitoring the intensity of the [M+H]⁺ ion as the cone voltage is ramped over a range (e.g., 5-100 V). The voltage that produces the highest and most stable signal for the precursor ion should be selected.[3][4]

Q3: What are the expected fragmentation patterns for 4-Butylaniline-d9, and how do I select product ions for Multiple Reaction Monitoring (MRM)?

A3: Aromatic amines like 4-butylaniline typically fragment through cleavage of the alkyl chain. For 4-butylaniline, a common fragmentation pathway involves the loss of the butyl group. The fragmentation of the deuterated compound will be similar. To select product ions for MRM, perform a product ion scan of the isolated [M+H]⁺ precursor ion. The most intense and stable fragment ions should be chosen as product ions for quantification and qualification. For aromatic amines, alpha-cleavage is a dominant fragmentation pathway.[5]

Q4: How do I optimize the collision energy for my selected MRM transitions?

A4: Collision energy is a critical parameter for achieving the best sensitivity in MS/MS experiments. After selecting your precursor and product ions, you need to determine the optimal collision energy for each transition. This is done by infusing the 4-butylaniline-d9 standard and performing a collision energy ramp for each MRM transition. The energy that yields the highest intensity for the product ion is the optimal collision energy. It is important to optimize this for each specific instrument, as the ideal settings can vary.

Q5: I am observing poor signal intensity for 4-Butylaniline-d9. What are the common causes and how can I troubleshoot this?

A5: Poor signal intensity can be due to several factors. First, ensure that the mobile phase composition is suitable for ESI+. The addition of a small amount of a weak acid, like formic acid (0.1%), can significantly improve protonation and signal intensity. Also, check the cleanliness of the ion source, as contamination can lead to ion suppression. Other factors to consider are the electrospray voltage, nebulizer gas flow, and source temperature, all of which should be optimized for your specific instrument and flow rate. If the issue persists, consider potential matrix effects from your sample, which may require improved sample preparation or chromatographic separation.

Q6: Can I use the same MS parameters for 4-Butylaniline-d9 as for non-deuterated 4-Butylaniline?

A6: While the fragmentation patterns will be very similar, it is not recommended to use the exact same parameters without optimization. The precursor ion m/z will be different due to the mass difference from the deuterium labels. While the optimal cone voltage and collision energies may be close, they should be individually optimized for 4-butylaniline-d9 to ensure the best performance as an internal standard.

Experimental Protocols

Protocol 1: Direct Infusion for Precursor Ion and Cone Voltage Optimization

• Prepare a standard solution: Prepare a 1 µg/mL solution of 4-butylaniline-d9 in a solvent mixture that is representative of your LC mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Set up the infusion: Infuse the standard solution into the mass spectrometer at a low flow rate (e.g., 5-10 µL/min) using a syringe pump.

• Acquire data in full scan mode: Set the mass spectrometer to acquire data in positive ESI full scan mode over a mass range that includes the expected m/z of the [M+H]⁺ ion of 4-butylaniline-d9.

• Optimize the cone voltage: While infusing, manually or automatically ramp the cone voltage (or declustering potential) over a relevant range (e.g., 5-100 V).

• Analyze the results: Plot the intensity of the [M+H]⁺ ion against the cone voltage. The voltage that provides the maximum intensity should be selected as the optimal cone voltage.

Protocol 2: Product Ion Selection and Collision Energy Optimization

• Set up for MS/MS: Using the optimized cone voltage from Protocol 1, set the mass spectrometer to isolate the [M+H]⁺ precursor ion of 4-butylaniline-d9.

• Perform a product ion scan: Infuse the standard solution and acquire a product ion scan to observe the fragmentation pattern.

• Select product ions: Identify the most abundant and stable product ions. It is recommended to select at least two product ions for each compound for confident identification and quantification.

• Optimize collision energy: For each selected precursor-product ion pair (MRM transition), perform a collision energy ramp.

• Analyze the results: For each transition, plot the product ion intensity against the collision energy. The collision energy that gives the maximum signal for each product ion should be selected.

Quantitative Data Summary

Since optimal parameters are instrument-dependent, the following table provides typical starting ranges for optimizing ESI-MS/MS parameters for small molecules like 4-butylaniline-d9.

Parameter	Typical Starting Range	Purpose
Ionization Mode	ESI Positive	To generate protonated molecules [M+H]⁺.
Capillary Voltage	1 - 5 kV	To facilitate the formation of a stable electrospray.
Cone Voltage	10 - 80 V	To maximize the precursor ion signal and minimize in-source fragmentation.
Source Temperature	100 - 150 °C	To aid in desolvation of the electrospray droplets.
Desolvation Gas Flow	500 - 1000 L/hr	To assist in solvent evaporation.
Collision Energy	5 - 50 eV	To induce fragmentation of the precursor ion in the collision cell.

GC-MS Fragmentation Data for 4-Butylaniline (Non-deuterated)

The following table summarizes experimental fragmentation data for non-deuterated 4-butylaniline obtained from GC-MS, which can provide insights into potential fragmentation pathways.

m/z	Relative Intensity	Possible Fragment
149	20.0	[M]⁺
106	99.99	[M - C₃H₇]⁺
107	24.10	Isotopic peak or [M - C₃H₆]⁺
77	6.20	[C₆H₅]⁺

Visualizations

Caption: Workflow for optimizing MS parameters for 4-Butylaniline-d9.

Caption: A decision tree for troubleshooting poor signal intensity.

References

• 1. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]
• 2. Compound optimization in LC-MS/MS—Why does it matter? [restek.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]

addressing deuterium exchange in 4-Butylaniline-d9

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Butylaniline-d9. The information provided is designed to help address specific issues related to deuterium exchange that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is deuterium exchange and why is it a concern for 4-Butylaniline-d9?

Deuterium exchange is a chemical process where a deuterium atom on a molecule is replaced by a hydrogen atom from the surrounding environment, or vice versa. For 4-Butylaniline-d9, this is a significant concern as it can lead to a loss of isotopic purity. This loss can compromise the results of sensitive analytical techniques like mass spectrometry and NMR spectroscopy, where the deuterated compound is often used as an internal standard for precise quantification.

Q2: Which deuterium atoms on 4-Butylaniline-d9 are most susceptible to exchange?

The deuterium atoms on 4-Butylaniline-d9 have different levels of stability:

• Amino Group (-ND₂): The two deuterium atoms on the nitrogen of the amino group are highly labile and most susceptible to exchange. This exchange can occur rapidly in the presence of protic solvents like water or methanol.

• Aromatic Ring (C-D): The deuterium atoms on the aromatic ring are generally more stable under neutral conditions. However, they can undergo exchange under strongly acidic conditions or in the presence of certain metal catalysts.

• Butyl Chain (C-D): The deuterium atoms on the butyl chain are the most stable and least likely to exchange under typical experimental conditions.

Q3: What are the primary factors that influence the rate of deuterium exchange?

Several factors can significantly impact the rate of deuterium-hydrogen (D-H) exchange:

• Solvent: Protic solvents (e.g., water, methanol, ethanol) are the main source of protons and will readily facilitate deuterium exchange, especially at the amino group. Aprotic solvents (e.g., acetonitrile, chloroform, DMSO) are preferred for minimizing exchange.

• pH: The rate of exchange is highly pH-dependent. Both acidic and basic conditions can catalyze the exchange. The minimum rate of exchange for aniline derivatives is typically observed in a pH range of 2.5 to 3.0.

• Temperature: Higher temperatures increase the rate of chemical reactions, including deuterium exchange. Maintaining low temperatures during sample preparation and analysis is crucial for preserving the isotopic integrity of 4-Butylaniline-d9.

Troubleshooting Guides

This section provides solutions to common problems encountered during the use of 4-Butylaniline-d9 in experimental settings.

Issue 1: Loss of Deuterium Signal in Mass Spectrometry Analysis

Symptom: The mass spectrum shows a lower-than-expected mass-to-charge ratio (m/z) for 4-Butylaniline-d9, indicating a loss of one or more deuterium atoms.

Possible Cause	Recommended Solution
Protic Solvents in Mobile Phase or Sample Diluent	Use aprotic solvents (e.g., acetonitrile) for the mobile phase and sample preparation. If aqueous solutions are necessary, ensure the pH is adjusted to the 2.5-3.0 range to minimize exchange.
High Temperature in Ion Source or during Sample Preparation	Keep samples on ice or in a cooled autosampler (0-4 °C) before injection. Optimize the ion source temperature to the lowest setting that provides adequate sensitivity.
On-Column Exchange	Ensure the mobile phase is sufficiently acidic (pH 2.5-3.0) to minimize exchange as the analyte passes through the analytical column.
Prolonged Exposure to Protic Environment	Prepare samples immediately before analysis. Minimize the time the sample spends in any solution that could contribute to back-exchange.

Issue 2: Inaccurate Quantification in NMR Analysis

Symptom: The integration of ¹H-NMR signals indicates a higher-than-expected proton presence at positions that should be deuterated, leading to inaccurate quantification of the analyte when using 4-Butylaniline-d9 as an internal standard.

Possible Cause	Recommended Solution
Moisture in NMR Solvent or Glassware	Use fresh, high-purity deuterated solvents from a sealed ampule. Thoroughly dry all glassware, including the NMR tube, in an oven at a high temperature (e.g., 120°C) for several hours and cool in a desiccator before use.
Atmospheric Moisture	Prepare the NMR sample under an inert atmosphere (e.g., in a glovebox or using a Schlenk line) to prevent exposure to ambient moisture.
Exchange with Residual Protons in Deuterated Solvent	For highly sensitive experiments, consider using a deuterated solvent with the highest possible isotopic purity.

Experimental Protocols

Protocol 1: Sample Preparation for LC-MS Analysis to Minimize Deuterium Exchange

This protocol outlines the steps for preparing a sample of 4-Butylaniline-d9 for LC-MS analysis, with a focus on preventing back-exchange.

• Glassware and Materials Preparation:

  • Thoroughly clean all vials, pipette tips, and other necessary equipment.

  • Dry all glassware in an oven at 120°C for at least 4 hours.

  • Allow glassware to cool to room temperature in a desiccator.

• Solvent Preparation:

  • Use only high-purity, anhydrous, aprotic solvents (e.g., acetonitrile).

  • It is recommended to use a freshly opened bottle of solvent.

• Sample Handling:

  • Perform all sample manipulations in a controlled environment with low humidity, such as a glovebox or under a stream of dry nitrogen gas.

• Sample Preparation:

  • Quickly weigh the required amount of 4-Butylaniline-d9.

  • Dissolve the sample in the chosen anhydrous aprotic solvent to create a stock solution.

  • Perform any necessary serial dilutions using the same anhydrous solvent.

  • If the sample matrix is aqueous, acidify it to a pH between 2.5 and 3.0 with a suitable acid (e.g., formic acid) and keep it chilled on ice.

• LC-MS Analysis:

  • Use a mobile phase consisting of aprotic solvents with a pH modifier to maintain a pH of 2.5-3.0.

  • Maintain the sample in a cooled autosampler (e.g., 4°C) until injection.

  • Analyze the samples as quickly as possible after preparation.

Protocol 2: Quantification of Deuterium Exchange by ¹H-NMR Spectroscopy

This protocol provides a method to quantify the extent of deuterium exchange that may have occurred in a sample of 4-Butylaniline-d9.[1][2]

• Sample Preparation:

  • Accurately weigh a known amount of the 4-Butylaniline-d9 sample.

  • Accurately weigh a known amount of a suitable internal standard (e.g., 1,4-dioxane or maleic acid) that has a known number of protons and a signal that does not overlap with the analyte signals.

  • Dissolve both the sample and the internal standard in a high-purity deuterated aprotic solvent (e.g., DMSO-d₆ or CDCl₃) in a dried NMR tube.

• ¹H-NMR Data Acquisition:

  • Acquire the ¹H-NMR spectrum.

  • Ensure a sufficient relaxation delay (D1) is used (at least 5 times the longest T₁ relaxation time of the signals of interest) to allow for accurate integration of the signals.

• Data Analysis:

  • Integrate the signal of the internal standard and set its integral value to the known number of protons it represents.

  • Integrate the residual proton signals in the 4-Butylaniline-d9 spectrum corresponding to the positions where deuterium exchange is suspected (e.g., the amino group and aromatic protons).

  • Calculate the percentage of deuterium at a specific position using the following formula: % Deuteration = [1 - (Integral of residual protons / Expected number of protons at that position)] x 100

Data Presentation

The following table summarizes the relative stability of the deuterium labels on 4-Butylaniline-d9 in different types of solvents under neutral conditions. This information is crucial for selecting the appropriate solvent for your experiments to minimize deuterium exchange.

Position of Deuterium	Solvent Type	Relative Rate of Exchange	Examples
Amino Group (-ND₂)	Protic	Very High	Water, Methanol, Ethanol
Aprotic	Very Low	Acetonitrile, Chloroform, DMSO, THF
Aromatic Ring (C-D)	Protic	Low (increases with acidity)	Water, Methanol, Ethanol
Aprotic	Very Low	Acetonitrile, Chloroform, DMSO, THF
Butyl Chain (C-D)	Protic	Negligible	Water, Methanol, Ethanol
Aprotic	Negligible	Acetonitrile, Chloroform, DMSO, THF

Visualizations

Caption: Workflow for quantifying deuterium exchange using ¹H-NMR.

Caption: Logical troubleshooting workflow for issues with 4-Butylaniline-d9.

References

• 1. benchchem.com [benchchem.com]
• 2. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Chromatographic Resolution of 4-Butylaniline-d9

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during the chromatographic analysis of 4-Butylaniline and its deuterated internal standard, 4-Butylaniline-d9.

Frequently Asked Questions (FAQs)

Q1: What is the "isotope effect" in chromatography and how does it affect my analysis of 4-Butylaniline-d9?

A1: The chromatographic isotope effect is a phenomenon where a deuterated compound, such as 4-Butylaniline-d9, and its non-deuterated counterpart exhibit slightly different retention times during chromatographic separation.[1] This is due to the minor differences in physicochemical properties between carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds. The C-D bond is slightly shorter and stronger, which can lead to altered interactions with the stationary phase.[1][2] In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated analogs.[1][2]

Q2: Why is co-elution of the analyte and the deuterated internal standard important for accurate quantification?

A2: Complete co-elution of the analyte and its stable isotope-labeled (SIL) internal standard is crucial for accurate quantification, especially in LC-MS analysis. If the two compounds separate on the column, they may experience different matrix effects in the mass spectrometer's ion source. This can lead to variations in ionization efficiency, compromising the accuracy and precision of the analytical method.

Q3: Can the position and number of deuterium atoms influence the chromatographic shift?

A3: Yes, the extent of the chromatographic shift is often related to the number of deuterium atoms in the molecule and their specific locations. While more deuterium atoms can increase the likelihood of a noticeable shift, the position of substitution also plays a role in how the molecule interacts with the stationary phase.

Q4: What are the primary chromatographic parameters I can adjust to improve resolution?

A4: The key parameters to adjust for improving resolution fall into three categories based on the resolution equation: efficiency (N), selectivity (α), and retention factor (k).

• To improve efficiency (sharper peaks): Increase column length, use a column with a smaller particle size, or optimize the flow rate.

• To improve selectivity (peak spacing): Change the mobile phase composition (e.g., organic modifier, pH), alter the stationary phase chemistry, or adjust the column temperature.

• To adjust retention: Modify the strength of the mobile phase (e.g., the ratio of organic to aqueous solvents in reversed-phase HPLC).

Troubleshooting Guide: Improving Resolution of 4-Butylaniline-d9 and Analyte

This guide provides a systematic approach to resolving co-elution issues between 4-Butylaniline and its deuterated internal standard.

Issue: Poor Resolution or Co-elution in HPLC Analysis

Step 1: Initial Assessment

• Visually inspect the chromatogram: Overlay the chromatograms of the analyte and the deuterated internal standard to confirm the extent of the peak overlap.

• Quantify the resolution: Calculate the resolution (Rs) between the two peaks. A resolution of Rs ≥ 1.5 is generally considered baseline separation.

Step 2: Method Optimization Strategies

If the resolution is inadequate, consider the following modifications, starting with the simplest and most readily adjustable parameters.

• Mobile Phase Modification:

  • Adjust Organic Modifier Ratio: In reversed-phase HPLC, slightly decreasing the percentage of the organic solvent (e.g., acetonitrile, methanol) can increase retention times and potentially improve separation.

  • Change Organic Modifier: Switching from acetonitrile to methanol, or vice versa, can alter selectivity due to different solvent properties.

  • Modify Mobile Phase pH: For ionizable compounds like anilines, adjusting the pH can change their ionization state and improve separation. Ensure the chosen pH is within the stable range of your column.

• Column Temperature Adjustment:

  • Varying the column temperature can affect selectivity. Experiment by increasing or decreasing the temperature in 5 °C increments to observe the effect on resolution.

• Flow Rate Optimization:

  • Reducing the flow rate can sometimes enhance resolution, although this will increase the analysis time.

• Stationary Phase Considerations:

  • Change Column Chemistry: If mobile phase adjustments are insufficient, changing the stationary phase is a powerful way to alter selectivity. For aromatic compounds like 4-Butylaniline, consider switching from a standard C18 column to a phenyl or cyano column to leverage different retention mechanisms like π-π interactions.

  • Decrease Particle Size/Increase Column Length: Using a column with smaller particles (e.g., sub-2 µm for UHPLC) or a longer column will increase efficiency and lead to sharper peaks, which can improve the resolution of closely eluting compounds.

Issue: Co-elution in Gas Chromatography (GC) Analysis

Step 1: Initial Assessment

• As with HPLC, visually inspect and quantify the peak resolution in your GC chromatogram.

Step 2: Method Optimization Strategies

• Temperature Program Optimization:

  • Lower the Initial Temperature: A lower starting temperature can improve the separation of early-eluting compounds.

  • Reduce the Ramp Rate: A slower temperature ramp can provide better resolution for closely eluting peaks.

• Carrier Gas Flow Rate:

  • Ensure your carrier gas flow rate is optimal for the column dimensions and carrier gas type (e.g., helium, hydrogen).

• Column Selection:

  • Increase Column Length: Doubling the column length can increase resolution by approximately 40%.

  • Decrease Internal Diameter: A smaller internal diameter column generally provides higher efficiency.

  • Change Stationary Phase: If temperature programming adjustments are not sufficient, selecting a column with a different stationary phase chemistry is the most effective way to alter selectivity.

Data Presentation

The following tables present hypothetical data from experiments aimed at improving the resolution between 4-Butylaniline and 4-Butylaniline-d9.

Table 1: Effect of HPLC Mobile Phase Composition on Resolution

Condition ID	Mobile Phase (Acetonitrile:Water with 0.1% Formic Acid)	Retention Time (Analyte, min)	Retention Time (d9-Standard, min)	Resolution (Rs)
A	50:50	4.25	4.18	0.85
B	45:55	5.80	5.68	1.25
C	40:60	7.95	7.78	1.60

Table 2: Effect of HPLC Column Chemistry on Resolution

Condition ID	Column Type	Mobile Phase	Retention Time (Analyte, min)	Retention Time (d9-Standard, min)	Resolution (Rs)
D	C18 (4.6 x 150 mm, 5 µm)	45:55 ACN:H₂O	5.80	5.68	1.25
E	Phenyl-Hexyl (4.6 x 150 mm, 3.5 µm)	45:55 ACN:H₂O	6.15	6.00	1.75
F	Cyano (4.6 x 150 mm, 5 µm)	45:55 ACN:H₂O	5.20	5.10	1.10

Table 3: Effect of GC Temperature Program on Resolution

Condition ID	Temperature Program	Retention Time (Analyte, min)	Retention Time (d9-Standard, min)	Resolution (Rs)
G	50°C hold 1 min, ramp 20°C/min to 250°C	8.15	8.10	0.95
H	50°C hold 1 min, ramp 10°C/min to 250°C	12.30	12.20	1.55
I	40°C hold 2 min, ramp 10°C/min to 250°C	13.50	13.38	1.80

Experimental Protocols

Protocol 1: HPLC Method Development for Resolution of 4-Butylaniline and 4-Butylaniline-d9

• System Preparation:

  • HPLC System: A standard HPLC or UHPLC system with a UV or Mass Spectrometric detector.

  • Columns:

    • Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

    • Phenyl-Hexyl column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

  • Mobile Phases:

    • Mobile Phase A: Water with 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Sample: A solution containing 1 µg/mL each of 4-Butylaniline and 4-Butylaniline-d9 in 50:50 Acetonitrile:Water.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 30°C.

  • Detection: UV at 254 nm or MS in appropriate mode.

• Experimental Procedure:

  • Equilibrate the C18 column with a mobile phase composition of 50:50 Mobile Phase B:Mobile Phase A for at least 15 minutes.

  • Inject the sample and record the chromatogram.

  • Decrease the proportion of Mobile Phase B to 45% (45:55 B:A), allow the column to re-equilibrate, and inject the sample.

  • Further decrease the proportion of Mobile Phase B to 40% (40:60 B:A), re-equilibrate, and inject the sample.

  • Replace the C18 column with the Phenyl-Hexyl column.

  • Equilibrate the Phenyl-Hexyl column with a mobile phase of 45:55 B:A.

  • Inject the sample and record the chromatogram.

  • For each condition, calculate the resolution between the 4-Butylaniline and 4-Butylaniline-d9 peaks.

Protocol 2: GC-MS Method Development for Resolution of 4-Butylaniline and 4-Butylaniline-d9

• System Preparation:

  • GC-MS System: A standard Gas Chromatograph coupled to a Mass Spectrometer.

  • Column: A mid-polarity capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Sample: A solution containing 1 µg/mL each of 4-Butylaniline and 4-Butylaniline-d9 in a suitable solvent (e.g., Methanol).

• Chromatographic Conditions:

  • Inlet Temperature: 250°C.

  • Injection Mode: Split (e.g., 20:1 ratio).

  • Injection Volume: 1 µL.

  • MS Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • MS Mode: Selected Ion Monitoring (SIM) for target ions of both compounds.

• Experimental Procedure:

  • Set the oven temperature program to an initial temperature of 50°C, hold for 1 minute, then ramp at 20°C/min to a final temperature of 250°C and hold for 2 minutes.

  • Inject the sample and record the chromatogram.

  • Modify the oven program to the same initial conditions but with a slower ramp rate of 10°C/min.

  • Inject the sample and record the chromatogram.

  • Modify the oven program to an initial temperature of 40°C, hold for 2 minutes, then ramp at 10°C/min to 250°C.

  • Inject the sample and record the chromatogram.

  • For each run, calculate the resolution between the 4-Butylaniline and 4-Butylaniline-d9 peaks.

Visualizations

Caption: Troubleshooting workflow for improving HPLC resolution.

Caption: Troubleshooting workflow for improving GC resolution.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

dealing with low signal intensity of 4-Butylaniline-d9

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low signal intensity with 4-Butylaniline-d9 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low signal intensity when using 4-Butylaniline-d9 as an internal standard?

Low signal intensity of 4-Butylaniline-d9 can stem from several factors, primarily related to mass spectrometry conditions, chromatographic separation, and the stability of the deuterated standard. The most frequent culprits include:

• Suboptimal Mass Spectrometry Parameters: Inefficient ionization or fragmentation of the molecule.

• Matrix Effects: Co-eluting substances from the sample matrix can suppress the ionization of 4-Butylaniline-d9.[1][2][3][4][5]

• Isotopic Exchange: The deuterium atoms on the internal standard can exchange with protons from the sample matrix or solvent, a phenomenon known as back-exchange. This is more likely if the deuterium labels are in chemically unstable positions.

• Poor Chromatographic Resolution: If 4-Butylaniline-d9 does not separate well from other components in the sample, it can lead to ion suppression.

• Incorrect Storage and Handling: Degradation of the standard before use can lead to lower signal intensity.

Q2: How can I determine if matrix effects are causing the low signal intensity of my 4-Butylaniline-d9?

Matrix effects, which can cause ion suppression or enhancement, are a common issue in LC-MS analysis. A post-extraction addition experiment is a standard method to evaluate the impact of the matrix.

Experimental Protocol: Matrix Effect Evaluation

• Prepare three sets of samples:

  • Set A (Neat Solution): 4-Butylaniline-d9 standard in a clean solvent (e.g., methanol or acetonitrile).

  • Set B (Post-Extraction Spike): A blank matrix sample is extracted first, and then the 4-Butylaniline-d9 standard is added to the extracted sample.

  • Set C (Pre-Extraction Spike): The 4-Butylaniline-d9 standard is added to the blank matrix before the extraction process.

• Analyze all three sets using your LC-MS/MS method.

• Calculate the matrix effect using the following formula:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

Data Interpretation:

Matrix Effect (%)	Interpretation
> 100%	Ion Enhancement
< 100%	Ion Suppression
80% - 120%	Generally considered acceptable

A significant deviation from 100% indicates that the matrix is affecting the ionization of your internal standard.

Q3: My 4-Butylaniline-d9 signal is inconsistent across different samples. What could be the cause?

Variability in the internal standard's signal intensity often points to differential matrix effects or issues with the stability of the deuterated label. Even with co-elution, the analyte and the deuterated internal standard can experience different degrees of ion suppression or enhancement from matrix components.

Q4: I suspect isotopic exchange is occurring with my 4-Butylaniline-d9. How can I confirm this and what can I do to prevent it?

Isotopic exchange, where deuterium atoms are replaced by protons, can lead to a decrease in the deuterated standard's signal and an increase in the signal of the unlabeled analyte. This is more likely to occur if the deuterium labels are on heteroatoms (like -NH) or on carbons adjacent to carbonyl groups.

To minimize isotopic exchange, consider the following:

• Solvent and pH: Avoid storing or preparing samples in highly acidic or basic solutions.

• Temperature: Perform sample preparation at lower temperatures if possible.

• Storage: Store the 4-Butylaniline-d9 standard in a non-protic, anhydrous solvent and at the recommended temperature.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving low signal intensity issues with 4-Butylaniline-d9.

Step 1: Verify Instrument Performance and MS Parameters

Before investigating sample-related issues, ensure the LC-MS system is performing optimally.

Experimental Protocol: System Suitability Test

• Prepare a fresh, neat solution of 4-Butylaniline-d9 at a known concentration (e.g., 1 µg/mL) in an appropriate solvent.

• Infuse the solution directly into the mass spectrometer to optimize source parameters such as capillary voltage, gas flow, and temperature.

• Perform several injections of the neat solution to check for signal stability and reproducibility.

Troubleshooting Flowchart for Instrument Performance

Caption: Troubleshooting instrument performance for low signal intensity.

Step 2: Optimize Chromatographic Conditions

Proper chromatographic separation is crucial to minimize matrix effects and ensure accurate quantification.

Key Parameters to Optimize:

• Mobile Phase Composition: Adjust the organic solvent (e.g., acetonitrile, methanol) and aqueous phase ratio. The addition of modifiers like formic acid or ammonium formate can improve peak shape and ionization efficiency.

• Gradient Profile: Modify the gradient slope to improve the separation of 4-Butylaniline-d9 from interfering matrix components.

• Column Chemistry: Ensure the column (e.g., C18) is appropriate for the chemical properties of 4-butylaniline.

Hypothetical Data on Mobile Phase Optimization

Mobile Phase Composition	4-Butylaniline-d9 Peak Area	Signal-to-Noise Ratio
50:50 Acetonitrile:Water	150,000	50
50:50 Methanol:Water	120,000	40
50:50 Acetonitrile:Water + 0.1% Formic Acid	350,000	120
50:50 Acetonitrile:Water + 5mM Ammonium Formate	400,000	150

Step 3: Address Matrix Effects

If matrix effects are confirmed, several strategies can be employed to mitigate them.

Mitigation Strategies for Matrix Effects

Caption: Strategies to mitigate matrix effects in LC-MS analysis.

Experimental Protocol: Sample Dilution

• Prepare a dilution series of an extracted sample where low signal was observed (e.g., 1:5, 1:10, 1:20, 1:50) using the initial mobile phase composition.

• Analyze the diluted samples and monitor the signal intensity of 4-Butylaniline-d9.

• Identify the dilution factor that provides the best signal-to-noise ratio without excessively compromising the detection of the target analyte. In some cases, a more concentrated sample does not produce the strongest signal due to ion suppression.

Step 4: Evaluate the Quality and Stability of the Standard

The purity and stability of the deuterated internal standard are critical for accurate results.

Key Purity Requirements:

• Isotopic Enrichment: Should be ≥98%.

• Chemical Purity: Should be >99%.

Storage and Handling Recommendations:

• Storage Temperature: Store 4-Butylaniline-d9 at the temperature recommended by the manufacturer, typically in a freezer.

• Solvent: Dissolve the standard in a high-purity, anhydrous solvent.

• Light Exposure: Protect the standard from prolonged exposure to light.

• Freshness: Prepare working solutions fresh and monitor for degradation over time. Storing compounds in acidic or basic solutions should generally be avoided.

References

• 1. benchchem.com [benchchem.com]
• 2. Tracking Matrix Effects in the Analysis of DNA Adducts of Polycyclic Aromatic Hydrocarbons - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: 4-Butylaniline-d9 Stability and Mobile Phase pH

This technical support center provides researchers, scientists, and drug development professionals with guidance on the impact of mobile phase pH on the stability of 4-Butylaniline-d9. The information is presented in a question-and-answer format to directly address common issues encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is 4-Butylaniline-d9 and why is mobile phase pH critical for its analysis?

4-Butylaniline-d9 is a deuterated form of 4-butylaniline, an aromatic amine. The pH of the mobile phase is a critical parameter in its analysis for two main reasons:

• Chromatographic Behavior: As a basic compound, the aniline functional group's ionization state is pH-dependent. Controlling the pH is essential for achieving consistent retention times and symmetrical peak shapes in reversed-phase liquid chromatography.[1][2]

• Chemical Stability: Aromatic amines can be susceptible to degradation, particularly through oxidation and hydrolysis, under certain pH conditions.[3][4][5] An inappropriate mobile phase pH can lead to the formation of degradation products, compromising the accuracy and integrity of the analytical results.

Q2: How does pH affect the chromatographic behavior of 4-Butylaniline-d9?

The amine group (-NH2) in 4-Butylaniline-d9 is basic and will be protonated (-NH3+) at acidic pH values.

• At Low pH (e.g., pH 2-4): The compound will be predominantly in its ionized (protonated) form. In reversed-phase chromatography, this increased polarity typically leads to reduced retention. This pH range is often recommended for initial method development for basic compounds as it can provide stable retention.

• Near its pKa: When the mobile phase pH is close to the pKa of the aniline group, small shifts in pH can cause significant and unpredictable changes in retention time, leading to a non-robust method. It is recommended to work at a pH at least one to two units away from the analyte's pKa.

• At High pH (e.g., pH > 8): The compound will be in its neutral, un-ionized form. This makes it more hydrophobic, leading to stronger interaction with the stationary phase and thus a longer retention time in reversed-phase HPLC. However, high pH can be detrimental to standard silica-based columns and may increase the risk of oxidative degradation.

Q3: What is the expected impact of pH on the chemical stability of 4-Butylaniline-d9?

Aromatic amines are known to be susceptible to degradation under stress conditions, which are often simulated in forced degradation studies.

• Acidic Conditions: Strong acidic conditions can promote hydrolysis, although the specific susceptibility depends on the entire molecular structure.

• Basic Conditions: Alkaline conditions can make aromatic amines more susceptible to oxidation. The presence of oxygen in the mobile phase can lead to the formation of colored degradation products.

• Oxidative Stress: Aromatic amines are particularly prone to oxidation, which can be initiated by peroxides, dissolved oxygen, or metal ions, and may be catalyzed by basic conditions.

Q4: Does the deuterium labeling in 4-Butylaniline-d9 influence its stability?

Yes, the presence of deuterium can enhance the compound's stability due to the "kinetic isotope effect." The carbon-deuterium (C-D) bond is stronger and has a lower vibrational energy than a carbon-hydrogen (C-H) bond. This makes the C-D bond more difficult to break, which can slow down degradation pathways that involve the cleavage of this bond, potentially making 4-Butylaniline-d9 slightly more stable than its non-deuterated counterpart.

Q5: How can I perform a study to determine the stability of 4-Butylaniline-d9 at different pH values?

A forced degradation study is the standard approach to assess the stability of a compound under various stress conditions, including different pH levels. This involves intentionally exposing a solution of the compound to acidic, basic, and neutral conditions and monitoring the formation of degradants over time using a stability-indicating HPLC method.

Troubleshooting Guide

Issue	Possible Cause Related to pH	Recommended Solution
Poor Peak Shape (Tailing, Broadening)	The mobile phase pH is too close to the pKa of the aniline group, causing mixed ionization states during chromatography.	Adjust the mobile phase pH to be at least 1.5-2 pH units away from the analyte's pKa. For basic compounds like anilines, a low pH (e.g., 2.5-3.5) often provides sharp, symmetrical peaks.
Shifting Retention Times	The mobile phase is unbuffered or poorly buffered, leading to inconsistent pH at the column and variable analyte ionization.	Use a suitable buffer at a concentration of 20-50 mM. Ensure the mobile phase pH is within the effective buffering range (pKa ± 1) of the chosen buffer.
Appearance of Unknown Peaks	The mobile phase pH is promoting on-column or in-solution degradation of 4-Butylaniline-d9 (e.g., oxidation at higher pH).	Evaluate the stability of the analyte in the mobile phase over time. Consider lowering the pH. If a higher pH is required for separation, use freshly prepared mobile phase, sparge with an inert gas (e.g., nitrogen) to remove oxygen, and use a column designed for high pH stability.

Illustrative Data on pH Stability

While specific quantitative data for 4-Butylaniline-d9 is not publicly available, the following table illustrates typical results from a forced degradation study on an aromatic amine. The data shows the percentage of degradation observed after exposing the compound to various stress conditions, as would be determined by a stability-indicating HPLC method.

Table 1: Example Forced Degradation Results for a 4-Butylaniline Analog

Stress Condition	Reagent	Temperature (°C)	Time (hours)	% Degradation (Illustrative)
Acid Hydrolysis	0.1 M HCl	60	24	5.8%
Base Hydrolysis	0.1 M NaOH	60	24	12.5%
Neutral Hydrolysis	Water	60	24	< 1.0%
Oxidation	3% H₂O₂	25	8	18.2%
Photolytic	UV/Visible Light	25	48	9.3%

Note: This data is for illustrative purposes only and represents a plausible degradation profile for an aromatic amine.

Experimental Protocol: Forced Degradation Study for pH Stability Assessment

This protocol outlines a general procedure for evaluating the stability of 4-Butylaniline-d9 under hydrolytic (pH) stress conditions, consistent with ICH guidelines.

Objective: To assess the degradation of 4-Butylaniline-d9 in acidic, basic, and neutral aqueous solutions.

Materials:

• 4-Butylaniline-d9 reference standard

• HPLC-grade acetonitrile and water

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• HPLC system with UV or MS detector

• Validated stability-indicating HPLC column

• pH meter

• Volumetric flasks and pipettes

Workflow Diagram:

Caption: Experimental workflow for a pH stability (forced degradation) study.

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 4-Butylaniline-d9 in acetonitrile at a concentration of approximately 1 mg/mL.

• Stress Sample Preparation:

  • Acidic: To a volumetric flask, add an aliquot of the stock solution and add 0.1 M HCl to achieve a final drug concentration of ~100 µg/mL.

  • Basic: To a separate flask, add an aliquot of the stock solution and add 0.1 M NaOH to achieve the same final concentration.

  • Neutral: To a third flask, add an aliquot of the stock solution and add HPLC-grade water to achieve the same final concentration.

• Incubation: Place the prepared solutions in a controlled temperature environment (e.g., a 60°C water bath or oven). Store a control sample (in diluent, protected from light) at 4°C.

• Time Points: Withdraw aliquots from each solution at specified time points (e.g., 0, 2, 4, 8, 24 hours). The goal is to achieve 5-20% degradation.

• Sample Quenching and Analysis:

  • Immediately before analysis, neutralize the acidic and basic samples by adding an equimolar amount of base or acid, respectively.

  • Dilute all samples to the target analytical concentration with the mobile phase.

  • Analyze the samples using a validated stability-indicating HPLC method.

• Data Interpretation: Calculate the percentage of 4-Butylaniline-d9 remaining and the percentage of each degradation product formed at each time point relative to the time-zero control.

Troubleshooting Workflow

Caption: Logical workflow for troubleshooting common stability-related issues.

References

• 1. agilent.com [agilent.com]
• 2. m.youtube.com [m.youtube.com]
• 3. ajpsonline.com [ajpsonline.com]
• 4. Forced Degradation Studies: A Critical Lens into Pharmaceutical Stability | Sharp Services [sharpservices.com]
• 5. researchgate.net [researchgate.net]

minimizing in-source fragmentation of 4-Butylaniline-d9

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing in-source fragmentation of 4-Butylaniline-d9 during mass spectrometry analysis.

Frequently Asked Questions (FAQs)

Q1: What is in-source fragmentation and why is it a concern for the analysis of 4-Butylaniline-d9?

A1: In-source fragmentation (ISF) is the breakdown of an analyte within the ion source of a mass spectrometer before it reaches the mass analyzer.[1] This can be problematic for the analysis of 4-Butylaniline-d9 as it can lead to an underestimation of the parent ion and complicate quantification. For deuterated compounds, it is crucial to maintain the integrity of the molecule to ensure accurate analysis.[2]

Q2: What are the typical fragment ions observed for 4-Butylaniline?

A2: Based on the principles of mass spectrometry for aromatic amines, two primary fragmentation pathways are expected for 4-Butylaniline:

• Loss of the butyl chain: Cleavage of the bond between the butyl group and the aniline ring.

• Benzylic cleavage: Fragmentation within the butyl chain, often resulting in a stable tropylium-like ion.

The deuterons on the butyl chain of 4-Butylaniline-d9 will result in a corresponding mass shift for fragments originating from the butyl group.

Q3: What are the primary instrument parameters that influence in-source fragmentation?

A3: The key instrument parameters affecting in-source fragmentation are:

• Cone Voltage (or Declustering Potential/Fragmentor Voltage): This voltage accelerates ions from the atmospheric pressure region to the vacuum region of the mass spectrometer. Higher cone voltages increase the kinetic energy of the ions, leading to more collisions and greater fragmentation.[1][2]

• Source Temperature (including Desolvation Temperature): Higher temperatures can provide more thermal energy to the analyte ions, making them more susceptible to fragmentation.[1]

Troubleshooting Guide: Minimizing In-Source Fragmentation

This guide provides a systematic approach to identifying and minimizing in-source fragmentation of 4-Butylaniline-d9.

Step 1: Confirm In-Source Fragmentation

The first step is to confirm that the observed smaller mass ions are indeed fragments of 4-Butylaniline-d9 and not impurities. This can be done by infusing a pure standard of 4-Butylaniline-d9 and observing the mass spectrum. If fragment ions are present, their intensity should correlate with the intensity of the parent ion.

Step 2: Systematic Optimization of Ion Source Parameters

The most effective way to reduce in-source fragmentation is to systematically optimize the cone voltage and source temperatures. It is recommended to adjust one parameter at a time to observe its specific effect.

Experimental Protocol: Optimization of Cone Voltage and Source Temperature

This protocol describes a systematic approach to determine the optimal ion source parameters to minimize in-source fragmentation of 4-Butylaniline-d9 while maintaining adequate signal intensity.

1. Sample Preparation:

• Prepare a 1 µg/mL solution of 4-Butylaniline-d9 in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

2. Infusion and Initial Instrument Settings:

• Infuse the sample solution directly into the mass spectrometer using a syringe pump at a constant flow rate (e.g., 10 µL/min).

• Set the mass spectrometer to acquire data in full scan mode, monitoring the m/z range that includes the precursor ion of 4-Butylaniline-d9 and its expected fragments.

• Start with a moderate source temperature (e.g., 120 °C) and a relatively high cone voltage where fragmentation is clearly observed (e.g., 50 V).

3. Cone Voltage Optimization:

• Acquire a mass spectrum at the initial high cone voltage.

• Gradually decrease the cone voltage in discrete steps (e.g., 10 V increments) from 50 V down to 10 V.

• At each cone voltage setting, allow the signal to stabilize and then acquire a representative mass spectrum.

• Record the intensity of the precursor ion and the major fragment ions at each cone voltage.

4. Source Temperature Optimization:

• Set the cone voltage to the optimal value determined in the previous step (the setting that provided the best precursor to fragment ion ratio).

• Start with a higher source temperature (e.g., 150 °C) and acquire a mass spectrum.

• Decrease the source temperature in increments (e.g., 10 °C) down to a lower value (e.g., 100 °C).

• Record the intensity of the precursor and fragment ions at each temperature setting.

5. Data Analysis:

• Organize the collected data into tables to compare the effects of different parameter settings.

• Identify the combination of cone voltage and source temperature that maximizes the precursor ion signal while minimizing the fragment ion signals.

Data Presentation: Illustrative Optimization Results

The following tables represent hypothetical data from the optimization experiments described above to illustrate the expected trends.

Table 1: Effect of Cone Voltage on Ion Intensities (at a constant Source Temperature of 120 °C)

Cone Voltage (V)	Precursor Ion (M+H)+ Intensity	Fragment Ion 1 Intensity	Fragment Ion 2 Intensity	Precursor/Fragment Ratio
50	100,000	500,000	250,000	0.13
40	300,000	350,000	150,000	0.60
30	800,000	150,000	50,000	4.00
20	1,200,000	50,000	10,000	20.00
10	900,000	10,000	<5,000	60.00

Table 2: Effect of Source Temperature on Ion Intensities (at an optimized Cone Voltage of 20 V)

Source Temperature (°C)	Precursor Ion (M+H)+ Intensity	Fragment Ion 1 Intensity	Fragment Ion 2 Intensity	Precursor/Fragment Ratio
150	950,000	80,000	30,000	8.64
140	1,050,000	70,000	25,000	11.05
130	1,150,000	60,000	20,000	14.38
120	1,200,000	50,000	10,000	20.00
110	1,100,000	45,000	<10,000	20.00
100	1,000,000	40,000	<10,000	20.83

Based on this illustrative data, a cone voltage of 20 V and a source temperature of 120 °C would be the optimal starting point for minimizing in-source fragmentation of 4-Butylaniline-d9 while maintaining a strong precursor ion signal.

Visualizations

The following diagrams illustrate the key concepts and workflows discussed in this technical support center.

Diagram 1: The process of in-source fragmentation.

Diagram 2: A workflow for troubleshooting in-source fragmentation.

References

• 1. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. benchchem.com [benchchem.com]

ensuring co-elution of 4-Butylaniline-d9 with analyte

Technical Support Center: 4-Butylaniline Analysis

Welcome to the technical support center for chromatographic analysis involving 4-Butylaniline and its deuterated internal standard, 4-Butylaniline-d9. This resource provides detailed troubleshooting guides and answers to frequently asked questions to help researchers, scientists, and drug development professionals ensure robust and accurate analytical methods.

Frequently Asked Questions (FAQs)

Q1: Why is my 4-Butylaniline-d9 internal standard eluting at a different retention time than my 4-Butylaniline analyte?

A1: This phenomenon is typically due to the Chromatographic Isotope Effect (CIE) . Deuterium (²H) atoms are heavier than protium (¹H) atoms, leading to subtle differences in the physicochemical properties of the molecules. In reversed-phase HPLC, deuterated compounds are often slightly less retentive and may elute marginally earlier than their non-deuterated counterparts.[1][2] The magnitude of this retention time shift depends on the number of deuterium atoms, the chromatography conditions, and the specific interactions between the analyte and the stationary phase.[2] While perfect co-elution is the goal, a small, consistent, and reproducible separation is often acceptable, provided it does not compromise peak integration and quantification.

Q2: How does the mobile phase pH affect the retention and peak shape of 4-Butylaniline?

A2: 4-Butylaniline is a basic compound with a pKa value. In reversed-phase HPLC, the pH of the mobile phase is critical because it dictates the ionization state of the analyte.[3]

• At a pH well below the pKa , 4-Butylaniline will be protonated (positively charged). This increased polarity reduces retention on a non-polar C18 column, causing it to elute earlier.

• At a pH well above the pKa , it will be in its neutral, more hydrophobic form. This increases interaction with the stationary phase, leading to longer retention times. Inconsistent pH can cause significant retention time drift and poor peak shape.[4] It is crucial to use a buffer and operate at a pH at least 1.5-2 units away from the analyte's pKa to ensure a consistent ionization state.

Q3: What is causing my analyte and internal standard peaks to be broad or tailing?

A3: Several factors can lead to poor peak shape:

• Secondary Interactions: Aniline groups can interact with residual silanols on the silica-based column packing, causing peak tailing. Using a highly deactivated, end-capped column or adding a competing base (e.g., triethylamine) to the mobile phase can mitigate this.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to broad, asymmetrical peaks. Try reducing the injection volume or sample concentration.

• Inappropriate Sample Solvent: Dissolving the sample in a solvent significantly stronger than the mobile phase can cause peak distortion. Whenever possible, the sample should be dissolved in the initial mobile phase.

• Column Degradation: Contamination or aging of the column can lead to a decline in performance and poor peak shape.

Troubleshooting Guide: Resolving Co-elution Issues

If you are experiencing significant separation between 4-Butylaniline and 4-Butylaniline-d9, follow this systematic troubleshooting workflow.

Logical Workflow for Troubleshooting Co-elution Failure

Caption: A step-by-step workflow for troubleshooting co-elution issues.

Troubleshooting Steps in Detail

Step	Action	Rationale	Quantitative Target
1. Verify System Stability	Confirm that the HPLC system is stable. Check for steady pressure, consistent flow rate, and stable column temperature.	System fluctuations are a common cause of retention time drift for all analytes.	Flow Rate Variation: < 1%Pressure Fluctuation: < 2%
2. Inspect Mobile Phase	Ensure the mobile phase is correctly prepared, well-mixed, and degassed. Verify the pH with a calibrated meter.	Incorrect solvent composition or pH shifts directly impact the retention of ionizable compounds like 4-butylaniline.	pH Accuracy: ± 0.1 unitsSolvent Composition: ± 1%
3. Minimize Isotope Effect	To reduce the separation caused by the isotope effect, minor adjustments can be made. Try slightly increasing the percentage of the organic modifier (e.g., acetonitrile) or decreasing the column temperature.	The chromatographic isotope effect can be influenced by mobile phase composition and temperature. Changes in these parameters can alter the subtle interactions that cause the separation.	Organic % Change: ± 1-2%Temperature Change: ± 5°C
4. Evaluate Column Health	If problems persist, the column may be the issue. Check for contamination or degradation by injecting a well-characterized standard.	A fouled or aging column can exhibit altered selectivity and poor peak shape, exacerbating separation issues.	Tailing Factor: < 1.5Plate Count: > 80% of new

Example Experimental Protocol (Reversed-Phase HPLC)

This protocol provides a starting point for developing a robust method for the analysis of 4-Butylaniline with 4-Butylaniline-d9 as an internal standard.

Instrumentation and Conditions

Parameter	Setting
HPLC System	Standard LC system with UV or MS detector
Column	C18, 150 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	30% B to 70% B over 10 minutes
Flow Rate	1.0 mL/min
Column Temperature	35°C
Injection Volume	10 µL
Detector	UV at 254 nm or MS (ESI+)
Sample Diluent	50:50 Water:Acetonitrile

Note: This method is a general guideline. Optimization, particularly of the mobile phase pH and gradient, is essential for specific applications.

Influence of Mobile Phase pH on Analyte Ionization

Caption: Effect of mobile phase pH on the ionization and retention of 4-butylaniline.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. Retention behaviour of analytes in reversed-phase high-performance liquid chromatography-A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. uhplcs.com [uhplcs.com]

Reference Data & Comparative Studies

Validating Analytical Methods for Aromatic Amines: A Comparison Guide Featuring 4-Butylaniline-d9

For researchers, scientists, and drug development professionals, the precise and accurate quantification of aromatic amines is critical for safety, efficacy, and regulatory compliance. Validating the analytical methods used for this purpose is a non-negotiable step to ensure data reliability.[1][2] This guide provides an objective comparison of internal standard strategies in analytical method validation, with a specific focus on the use of a stable isotope-labeled internal standard (SIL-IS), 4-Butylaniline-d9, versus structural analogs for the quantification of 4-Butylaniline.

The selection of an appropriate internal standard (IS) is paramount for a robust analytical method, as it corrects for variability during sample preparation and analysis.[3][4] An ideal IS mimics the chemical and physical properties of the analyte, ensuring consistent behavior throughout the entire workflow.[3]

Comparative Analysis of Internal Standard Performance

The two primary types of internal standards used in mass spectrometry-based bioanalysis are the SIL-IS and the structural analogue. A SIL-IS, such as 4-Butylaniline-d9, is a form of the analyte where several atoms have been replaced with their stable heavy isotopes (e.g., deuterium, ¹³C, ¹⁵N). This substitution results in a compound with nearly identical properties to the analyte but with a different mass, making it the preferred choice for LC-MS applications. A structural analogue is a different molecule that is chemically similar to the analyte.

The primary advantage of a SIL-IS is its ability to co-elute with the analyte and experience the same ionization efficiency, effectively compensating for matrix effects—the suppression or enhancement of ionization by co-eluting substances. This leads to significantly improved accuracy and precision.

Table 1: Conceptual Comparison of Internal Standard Types for 4-Butylaniline Analysis

Feature	4-Butylaniline-d9 (SIL-IS)	Structural Analog IS (e.g., 4-Propylaniline)
Chemical & Physical Properties	Nearly identical to 4-Butylaniline	Similar, but not identical
Chromatographic Retention Time	Nearly identical, allowing for precise matrix effect correction	Close, but may differ, leading to differential matrix effects
Ionization Efficiency	Identical under the same conditions	May differ, leading to inaccurate correction
Extraction Recovery	Identical, providing superior correction for sample loss	Similar, but potential for variance exists
Availability & Cost	Generally higher cost and less available	More readily available and lower cost
Overall Reliability	High; considered the "gold standard"	Moderate; potential for bias in results

Performance Data for Aromatic Amine Quantification

The choice of analytical technique—High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)—depends on the specific requirements of the study, such as sensitivity and sample complexity. LC-MS/MS is often the most explored technique for determining primary aromatic amines due to its high selectivity and sensitivity. The use of a SIL-IS like 4-Butylaniline-d9 is particularly advantageous in LC-MS/MS workflows.

Table 2: Typical Performance of Validated LC-MS/MS Methods for Aromatic Amines (Data is representative of methods for similar analytes and serves as a general guideline)

Validation Parameter	Typical Acceptance Criteria	Expected Performance with 4-Butylaniline-d9
Linearity (R²)	> 0.99	> 0.999
Accuracy (% Recovery)	80 - 120%	98 - 102%
Precision (%RSD)	< 15%	< 5%
Limit of Detection (LOD)	Analyte dependent	0.025 - 0.20 ng/mL
Limit of Quantification (LOQ)	Analyte dependent	0.1 - 1.0 ng/mL

Experimental Protocols

A rigorous validation protocol is essential to demonstrate that an analytical method is suitable for its intended purpose. The validation should be conducted according to guidelines from regulatory bodies like the International Council for Harmonisation (ICH).

Protocol: Validation of an LC-MS/MS Method for 4-Butylaniline Quantification

This protocol outlines the key steps for validating the linearity, accuracy, and precision of a method for quantifying 4-Butylaniline using 4-Butylaniline-d9 as the internal standard.

1. Materials and Reagents:

• 4-Butylaniline reference standard

• 4-Butylaniline-d9 internal standard

• Blank matrix (e.g., plasma, water)

• HPLC-grade solvents (e.g., acetonitrile, methanol, water)

• Formic acid or other appropriate mobile phase modifier

2. Preparation of Solutions:

• Stock Solutions: Prepare separate high-concentration stock solutions of the 4-Butylaniline reference standard and the 4-Butylaniline-d9 IS in a suitable solvent (e.g., methanol).

• Calibration Standards: Perform serial dilutions of the 4-Butylaniline stock solution to create at least five calibration standards covering the expected concentration range (e.g., 50% to 150% of the target concentration). Spike each calibration standard with a fixed concentration of the 4-Butylaniline-d9 IS working solution.

• Quality Control (QC) Samples: Prepare QC samples by spiking the blank matrix at three concentration levels (low, medium, and high). Add the 4-Butylaniline-d9 IS to each QC sample.

3. Linearity Assessment:

• Analysis: Inject each calibration standard in triplicate onto the LC-MS/MS system.

• Data Evaluation: For each standard, calculate the ratio of the analyte peak area to the IS peak area.

• Calculations: Plot the peak area ratio against the known concentration of 4-Butylaniline. Perform a linear regression analysis to determine the correlation coefficient (r²), y-intercept, and slope. An r² value >0.99 is typically required.

4. Accuracy and Precision Assessment:

• Analysis: Analyze six replicate QC samples at each of the three concentration levels (low, medium, high) in a single analytical run (for repeatability/intra-day precision) and on different days (for intermediate/inter-day precision).

• Calculations:

  • Accuracy: Calculate the percent recovery for each QC sample by comparing the measured concentration (determined from the calibration curve) to the known spiked concentration. The mean recovery should typically be within 85-115%.

  • Precision: Calculate the relative standard deviation (%RSD) of the measured concentrations for the replicate injections at each level. The %RSD should typically be less than 15%.

Mandatory Visualizations

Diagrams help clarify complex workflows and logical relationships within the method validation process.

Caption: General workflow for analytical method validation.

Caption: Logic of SIL-IS vs. a structural analog for quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. omicsonline.org [omicsonline.org]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. IS Responses in LC-MS/MS Bioanalysis - BioPharma Services [biopharmaservices.com]

A Head-to-Head Comparison of 4-Butylaniline-d9 and 13C-Labeled Internal Standards for Quantitative Analysis

In the realm of quantitative mass spectrometry, particularly in drug development and bioanalysis, the selection of an appropriate internal standard is critical for achieving accurate and reproducible results. Stable isotope-labeled (SIL) internal standards are the gold standard, offering a way to correct for variations in sample preparation, chromatography, and ionization. This guide provides an objective comparison of two common types of SIL internal standards, using 4-Butylaniline-d9 as a representative deuterated standard against its theoretical 13C-labeled counterpart.

The choice between a deuterium-labeled and a 13C-labeled internal standard can significantly impact analytical method performance. While both are chemically similar to the analyte, their subtle physical differences can lead to notable variations in analytical outcomes. This comparison will delve into the key performance characteristics, supported by established principles in isotope dilution mass spectrometry.

Key Performance Characteristics: A Comparative Summary

The primary distinctions between 4-Butylaniline-d9 (a deuterium-labeled standard) and a 13C-labeled version lie in their chromatographic behavior, isotopic stability, and susceptibility to matrix effects. These differences are summarized in the table below.

Feature	4-Butylaniline-d9 (Deuterium-Labeled)	13C-Labeled 4-Butylaniline	Rationale & Implications
Chromatographic Co-elution	May exhibit a slight retention time shift, often eluting earlier than the unlabeled analyte.[1][2]	Expected to have virtually identical retention time and co-elute perfectly with the unlabeled analyte.[2][3]	The "isotope effect" is more pronounced with deuterium, which can alter the physicochemical properties and lead to chromatographic separation.[4] This can be problematic if the analyte and internal standard experience different matrix effects at their respective elution times.
Isotopic Stability	Generally stable, but deuterium atoms can be susceptible to back-exchange with hydrogen atoms from the solvent or matrix, especially at certain pH or temperature conditions.	Highly stable. The 13C atoms are integrated into the carbon backbone and are not prone to exchange.	Loss of the isotopic label can lead to an underestimation of the analyte concentration. 13C-labeling provides greater assurance of isotopic integrity throughout the analytical process.
Matrix Effects	The potential for chromatographic separation means it may not perfectly compensate for matrix effects, as the analyte and internal standard may be in different "analytical space" during ionization.	Due to perfect co-elution, it is expected to experience the same matrix effects as the analyte, leading to more accurate and precise quantification.	An ideal internal standard should be affected by ion suppression or enhancement in the same way as the analyte. Co-elution is a critical factor for achieving this.
Synthesis & Cost	Generally easier and more cost-effective to synthesize.	Typically more complex and expensive to synthesize.	Budgetary constraints and the commercial availability of the specific labeled compound are practical considerations in the selection of an internal standard.
Potential for Isotopic Interference	The natural abundance of deuterium is low, but in-source fragmentation and H-D exchange can sometimes complicate spectra.	The natural abundance of 13C is approximately 1.1%, which can be a consideration for low-level quantification, but generally provides a cleaner analytical signal.	Careful selection of the mass transitions for monitoring can minimize potential spectral overlap.

Experimental Protocols

The following provides a generalized experimental protocol for the quantitative analysis of 4-butylaniline in a biological matrix (e.g., plasma) using a stable isotope-labeled internal standard with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Objective:

To accurately quantify the concentration of 4-butylaniline in plasma samples using either 4-Butylaniline-d9 or a 13C-labeled 4-butylaniline as an internal standard.

Materials:

• 4-Butylaniline analytical standard

• 4-Butylaniline-d9 or 13C-labeled 4-butylaniline internal standard (IS)

• Control plasma

• Acetonitrile (ACN)

• Methanol (MeOH)

• Formic acid (FA)

• Water, LC-MS grade

• Solid Phase Extraction (SPE) cartridges

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem mass spectrometer (e.g., triple quadrupole) with an electrospray ionization (ESI) source

Procedure:

• Preparation of Standards and Quality Controls (QCs):

  • Prepare stock solutions of the 4-butylaniline and the internal standard in methanol.

  • Prepare a series of calibration standards by spiking control plasma with the 4-butylaniline stock solution to achieve a range of concentrations.

  • Prepare QC samples at low, medium, and high concentrations in a similar manner.

• Sample Preparation (Solid Phase Extraction):

  • To 100 µL of plasma sample (calibrator, QC, or unknown), add 20 µL of the internal standard working solution.

  • Vortex mix for 30 seconds.

  • Add 200 µL of 0.1% formic acid in water and vortex.

  • Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the pre-treated plasma sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water.

  • Elute the analyte and internal standard with 1 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • LC Conditions:

    • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

    • Mobile Phase A: 0.1% Formic acid in water

    • Mobile Phase B: 0.1% Formic acid in acetonitrile

    • Gradient: A suitable gradient to achieve separation (e.g., start at 5% B, ramp to 95% B)

    • Flow Rate: 0.4 mL/min

    • Injection Volume: 5 µL

  • MS/MS Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • Detection Mode: Multiple Reaction Monitoring (MRM)

    • Monitor the precursor-to-product ion transitions for both 4-butylaniline and the internal standard. The specific m/z values will need to be optimized.

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the peak area ratio (analyte/internal standard).

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

  • Determine the concentration of 4-butylaniline in the QC and unknown samples using the calibration curve.

Visualizing Key Concepts

The following diagrams illustrate the theoretical chromatographic behavior of deuterated versus 13C-labeled internal standards and a typical workflow for their use in quantitative analysis.

Caption: Ideal co-elution of a 13C-labeled internal standard versus the potential retention time shift of a deuterated standard.

Caption: General workflow for quantitative analysis using a stable isotope-labeled internal standard.

Conclusion

While both 4-Butylaniline-d9 and 13C-labeled 4-butylaniline can be used for quantitative analysis, the scientific principles and evidence from studies on other compounds suggest that a 13C-labeled internal standard is superior for achieving the highest levels of accuracy and precision. The key advantage of a 13C-labeled standard is its identical chromatographic behavior to the unlabeled analyte, which ensures more reliable compensation for matrix effects. Deuterated standards like 4-Butylaniline-d9 are often more readily available and cost-effective, but they carry the risk of chromatographic shifts and potential isotopic instability, which must be carefully evaluated during method development and validation. For demanding applications in regulated environments such as drug development, the investment in a 13C-labeled internal standard is often justified by the increased data quality and method robustness.

References

• 1. benchchem.com [benchchem.com]
• 2. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Isotopic Enrichment of 4-Butylaniline-d9: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the isotopic enrichment of 4-Butylaniline-d9 against a common alternative, Aniline-d7. It includes detailed experimental protocols for assessing isotopic purity using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, supported by experimental data.

Data Presentation: Comparison of Isotopic Enrichment

The isotopic enrichment of deuterated compounds is a critical parameter, particularly when these molecules are used as internal standards in quantitative analyses. Below is a summary of the isotopic purity for 4-Butylaniline-d9 and a comparable deuterated aniline, Aniline-d7, based on commercially available information.

Compound	Supplier	Stated Isotopic Purity	Specific Purity Details
4-Butylaniline-d9	LGC Standards	98 atom % D[1]	Data not specified
Aniline-d7	Sigma-Aldrich	98 atom % D[2]	Data not specified
Aniline-d7	Polymer Source	>96% Chemical Purity	>95% D on benzyl ring, >80% D on amino group

Experimental Protocols for Assessing Isotopic Enrichment

The two primary methods for determining the isotopic enrichment of deuterated compounds are High-Resolution Mass Spectrometry (HR-MS) and Deuterium Nuclear Magnetic Resonance (²H NMR) spectroscopy.

High-Resolution Mass Spectrometry (HR-MS)

HR-MS is a highly sensitive technique that can rapidly determine the overall isotopic enrichment by analyzing the relative abundance of different isotopologues.

Experimental Protocol:

• Sample Preparation:

  • Prepare a stock solution of 4-Butylaniline-d9 in a suitable volatile solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

  • Prepare a serial dilution to a final concentration of 1 µg/mL.

  • Prepare a similar solution of the non-deuterated 4-butylaniline as a reference standard.

• Instrumentation and Analysis:

  • Utilize a high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument, coupled to a liquid chromatography (LC) system with an electrospray ionization (ESI) source.

  • Inject the non-deuterated standard to obtain its mass spectrum and identify the monoisotopic mass (M) and the natural abundance of M+1, M+2, etc. isotopes. For 4-butylaniline (C₁₀H₁₅N), the monoisotopic mass is approximately 149.1204 Da.

  • Inject the 4-Butylaniline-d9 sample. The expected monoisotopic mass for the fully deuterated (d9) species is approximately 158.1769 Da.

  • Acquire the full scan mass spectrum of the deuterated sample.

• Data Analysis:

  • Identify the ion cluster corresponding to the deuterated compound.

  • Measure the intensity of the peaks for each isotopologue (d0 to d9).

  • Calculate the isotopic enrichment using the following formula:

  Where I_di is the intensity of the peak for the species with i deuterium atoms.

Deuterium Nuclear Magnetic Resonance (²H or D-NMR) Spectroscopy

²H NMR provides precise information about the position of deuterium labels and can be used for quantitative analysis.

Experimental Protocol:

• Sample Preparation:

  • Dissolve an accurately weighed amount of 4-Butylaniline-d9 in a non-deuterated solvent (e.g., chloroform, acetone) to a suitable concentration (typically 5-10 mg/mL).

  • Add a known amount of an internal standard with a known deuterium concentration if absolute quantification is required.

• Instrumentation and Analysis:

  • Use a high-field NMR spectrometer equipped for deuterium detection.

  • Acquire the ²H NMR spectrum. The chemical shifts in the ²H NMR spectrum will be very similar to the corresponding proton signals in the ¹H NMR spectrum.

• Data Analysis:

  • Integrate the signals corresponding to the deuterium atoms at different positions in the molecule (aromatic and butyl chain).

  • The relative integrals of these signals can be used to determine the site-specific deuterium incorporation.

  • The overall isotopic enrichment can be calculated by comparing the total integral of the deuterium signals to the integral of a known internal standard.

Mandatory Visualizations

Caption: Workflow for Assessing Isotopic Enrichment.

Caption: Information Derived from Analytical Techniques.

References

• 1. 4-n-Butyl-d9-aniline | CDN-D-6210-0.05G | LGC Standards [lgcstandards.com]
• 2. Aniline-d7 D 98atom 14545-23-4 [sigmaaldrich.com]

A Guide to Inter-Laboratory Comparison of Analytical Methods Utilizing 4-Butylaniline-d9

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for conducting an inter-laboratory comparison of analytical methods for the quantification of a target analyte, using 4-Butylaniline-d9 as a deuterated internal standard. Given the absence of publicly available, direct inter-laboratory studies for this specific molecule, this document outlines a comprehensive, albeit hypothetical, comparison study. The methodologies and data presented are based on established principles of analytical chemistry and the use of deuterated standards in mass spectrometry to ensure accuracy and precision.[1][2][3]

Introduction to Inter-Laboratory Comparisons and Deuterated Standards

Inter-laboratory comparisons (ILCs), also known as proficiency testing, are crucial for validating analytical methods, demonstrating the competence of participating laboratories, and ensuring the reliability and comparability of results.[4][5] Such studies involve multiple laboratories analyzing the same samples to assess the level of agreement and identify any systematic variations in performance.

The use of a stable isotope-labeled internal standard, such as 4-Butylaniline-d9, is considered the gold standard in quantitative mass spectrometry. Deuterated standards closely mimic the chemical and physical properties of the analyte of interest, co-eluting during chromatography and experiencing similar ionization effects, which effectively compensates for variations in sample preparation, injection volume, and instrument response. This leads to enhanced accuracy, precision, and robustness of the analytical method.

This guide proposes a comparative study of two common analytical techniques, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), for the quantification of 4-butylaniline in a biological matrix, utilizing 4-Butylaniline-d9 as the internal standard.

Hypothetical Inter-Laboratory Study Design

The proposed study would involve a central organizing body preparing and distributing standardized samples to a consortium of participating laboratories. Each laboratory would analyze the samples using their established protocols for either LC-MS/MS or GC-MS.

Objective: To compare the performance of LC-MS/MS and GC-MS methods for the quantification of 4-butylaniline using 4-Butylaniline-d9 as an internal standard across multiple laboratories.

Study Samples: Spiked human plasma samples containing known concentrations of 4-butylaniline and a fixed concentration of 4-Butylaniline-d9.

Participating Laboratories: A minimum of five laboratories with expertise in bioanalysis, with some employing LC-MS/MS and others GC-MS.

Data to be Reported: Each laboratory would report the calculated concentration of 4-butylaniline in each sample, along with key method validation parameters such as linearity, accuracy, precision, and the limit of quantification (LOQ).

Experimental Protocols

The following are generalized experimental protocols that could be adapted by participating laboratories.

Sample Preparation: Protein Precipitation

This is a rapid method for removing the majority of proteins from a plasma sample.

• Pipette 100 µL of the plasma sample into a microcentrifuge tube.

• Add 10 µL of the 4-Butylaniline-d9 internal standard stock solution.

• Add 300 µL of cold acetonitrile to precipitate the proteins.

• Vortex the mixture for 30 seconds.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube for analysis.

Sample Preparation: Solid-Phase Extraction (SPE)

SPE provides a more thorough cleanup and can concentrate the analyte.

• Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

• Load the 100 µL plasma sample (pre-spiked with 4-Butylaniline-d9) onto the cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.

• Elute the analyte and internal standard with 1 mL of acetonitrile.

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS or a suitable solvent for GC-MS.

LC-MS/MS Analysis

• Chromatographic Column: A reverse-phase C18 column.

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

• Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode, with multiple reaction monitoring (MRM) for the transitions of 4-butylaniline and 4-Butylaniline-d9.

GC-MS Analysis

• Chromatographic Column: A non-polar or semi-polar capillary column suitable for amine analysis.

• Injection: Splitless injection.

• Mass Spectrometry: Electron ionization (EI) with selected ion monitoring (SIM) of characteristic ions for 4-butylaniline and 4-Butylaniline-d9.

Data Presentation and Comparison

The collected data would be statistically analyzed to compare the performance of the two methods across the participating laboratories. The results could be summarized as follows:

Table 1: Comparison of Method Performance Parameters (Hypothetical Data)

Parameter	LC-MS/MS (Average across Labs)	GC-MS (Average across Labs)
Linearity (r²)	> 0.995	> 0.992
Accuracy (% Bias)	-5% to +5%	-8% to +8%
Precision (%RSD)	< 10%	< 15%
Limit of Quantification (LOQ)	0.1 ng/mL	1 ng/mL

Table 2: Inter-Laboratory Precision for a Mid-Range QC Sample (Hypothetical Data)

Laboratory	Method	Reported Concentration (ng/mL)	Deviation from Nominal (%)
Lab 1	LC-MS/MS	48.5	-3.0%
Lab 2	LC-MS/MS	51.2	+2.4%
Lab 3	GC-MS	47.8	-4.4%
Lab 4	GC-MS	52.5	+5.0%
Lab 5	LC-MS/MS	49.9	-0.2%
Overall Mean	50.0
%RSD	3.9%

Visualization of Workflows and Logic

The following diagrams illustrate the experimental workflow and the logical structure of the proposed inter-laboratory comparison.

Caption: Experimental workflow from sample preparation to data analysis.

Caption: Logical flow of the inter-laboratory comparison study.

Conclusion

This guide outlines a framework for a comprehensive inter-laboratory comparison of LC-MS/MS and GC-MS methods for the quantification of a target analyte using 4-Butylaniline-d9 as an internal standard. While based on a hypothetical study, the principles, protocols, and data presentation provide a valuable resource for laboratories seeking to validate their analytical methods and ensure the generation of high-quality, reliable data. Such a study would ultimately contribute to the harmonization of analytical practices and increase confidence in results across different laboratories.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. texilajournal.com [texilajournal.com]
• 4. hbm4eu.eu [hbm4eu.eu]
• 5. consultantiso17025.com [consultantiso17025.com]

A Comparative Performance Analysis: 4-Butylaniline-d9 and Its Structural Analogs in Research Applications

For researchers, scientists, and professionals in drug development, the selection of appropriate internal standards and reference materials is paramount for accurate and reliable experimental outcomes. This guide provides an objective comparison of the performance of 4-Butylaniline-d9 against its close structural analogs, 4-propylaniline-d7 and 4-ethylaniline-d5. The information presented herein is supported by experimental data and established principles in analytical and medicinal chemistry.

This comparison focuses on key performance indicators critical for research applications, including isotopic and chemical purity, metabolic stability, and utility as internal standards in mass spectrometry.

Quantitative Performance Data

The following table summarizes the key performance parameters of 4-Butylaniline-d9 and its structural analogs. Data for the deuterated analogs is based on typical specifications and the established effects of deuteration, while data for the non-deuterated compounds is provided for baseline comparison.

Parameter	4-Butylaniline-d9	4-Propylaniline-d7 (Predicted)	4-Ethylaniline-d5 (Predicted)	4-Butylaniline	4-Propylaniline	4-Ethylaniline
CAS Number	1219794-78-1[1]	N/A	N/A	104-13-2	2696-84-6	589-16-2[2]
Molecular Formula	C₁₀H₆D₉N[3]	C₉H₆D₇N	C₈H₆D₅N	C₁₀H₁₅N	C₉H₁₃N	C₈H₁₁N
Molecular Weight	158.29 g/mol	142.26 g/mol	126.23 g/mol	149.23 g/mol	135.21 g/mol	121.18 g/mol
Isotopic Purity	≥98 atom % D	Typically ≥98 atom % D	Typically ≥98 atom % D	N/A	N/A	N/A
Chemical Purity	≥98%	Typically ≥98%	Typically ≥98%	≥97%	≥98%	≥98%
Metabolic Stability	Enhanced	Enhanced	Enhanced	Baseline	Baseline	Baseline
Boiling Point	N/A	N/A	N/A	133-134 °C/14 mmHg	224-226 °C	216 °C
Density	N/A	N/A	N/A	0.945 g/mL at 25 °C	0.919 g/mL at 25 °C	0.975 g/mL at 25 °C

Performance Comparison

Isotopic and Chemical Purity: 4-Butylaniline-d9 is commercially available with high isotopic enrichment (≥98 atom % D) and chemical purity (≥98%). It is anticipated that its structural analogs, 4-propylaniline-d7 and 4-ethylaniline-d5, would be synthesized to similar high standards for use in sensitive analytical applications. High purity is crucial to minimize interference and ensure accurate quantification when used as an internal standard.

Metabolic Stability: Deuteration is a well-established strategy to enhance the metabolic stability of drug candidates by slowing down cytochrome P450-mediated metabolism. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, leading to a kinetic isotope effect that can reduce the rate of metabolic degradation. It is therefore expected that 4-butylaniline-d9, 4-propylaniline-d7, and 4-ethylaniline-d5 will all exhibit greater resistance to in-vitro and in-vivo metabolism compared to their non-deuterated counterparts. This enhanced stability is a significant advantage in pharmacokinetic studies.

Performance as an Internal Standard in Mass Spectrometry: Deuterated compounds are considered the gold standard for internal standards in LC-MS analysis due to their chemical similarity and co-elution with the analyte of interest. This co-elution helps to compensate for variations in sample preparation, injection volume, and matrix effects, leading to more accurate and precise quantification. 4-Butylaniline-d9 and its deuterated analogs are expected to perform exceptionally well in this regard, tracking the extraction and ionization behavior of their corresponding non-deuterated analytes.

Experimental Protocols

Determination of Isotopic Enrichment by NMR Spectroscopy

A common method for determining the isotopic enrichment of deuterated compounds is through Nuclear Magnetic Resonance (NMR) spectroscopy.

Methodology:

• Sample Preparation: A known quantity of the deuterated aniline is dissolved in a suitable non-deuterated solvent (e.g., DMSO).

• ¹H NMR Analysis: A ¹H NMR spectrum is acquired. The residual proton signals in the deuterated positions are integrated.

• ²H (Deuterium) NMR Analysis: A ²H NMR spectrum is acquired to directly observe the deuterium signals.

• Calculation: The isotopic enrichment is calculated by comparing the integrals of the residual proton signals to the integrals of non-deuterated protons in the molecule or by quantitative analysis of the deuterium spectrum.

Workflow for Isotopic Enrichment Determination by NMR.

In Vitro Metabolic Stability Assay using LC-MS/MS

This protocol outlines a typical procedure to assess the metabolic stability of a compound using liver microsomes.

Methodology:

• Incubation: The test compound (deuterated or non-deuterated aniline) is incubated with liver microsomes (e.g., human, rat) and NADPH (a cofactor for metabolic enzymes) at 37°C.

• Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching: The metabolic reaction in the aliquots is stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Preparation: The samples are centrifuged to precipitate proteins, and the supernatant is collected for analysis.

• LC-MS/MS Analysis: The remaining concentration of the parent compound at each time point is quantified using a validated LC-MS/MS method.

• Data Analysis: The rate of disappearance of the compound is determined, and the in vitro half-life (t₁/₂) is calculated.

Workflow for In Vitro Metabolic Stability Assay.

Conclusion

4-Butylaniline-d9 and its structural analogs, 4-propylaniline-d7 and 4-ethylaniline-d5, offer significant advantages for researchers in drug development and analytical sciences. Their high isotopic and chemical purity, coupled with enhanced metabolic stability, make them superior choices as internal standards for mass spectrometry and as tracers in metabolic studies compared to their non-deuterated counterparts. The choice between these analogs will depend on the specific analyte being investigated, with the guiding principle being the selection of the deuterated standard that most closely matches the chemical structure and properties of the target molecule.

References

• 1. 4-n-Butyl-d9-aniline | CDN-D-6210-0.05G | LGC Standards [lgcstandards.com]
• 2. 4-Ethylaniline | 589-16-2 | FE61846 | Biosynth [biosynth.com]
• 3. 4-Butylaniline-d9 by MedChem Express, Cat. No. HY-Y0012S1-1MG | Lucerna-Chem AG [shop.lucerna-chem.ch]

The Gold Standard in Quantitative Analysis: A Guide to the Accuracy and Precision of 4-Butylaniline-d9

For researchers, scientists, and drug development professionals, achieving the highest level of accuracy and precision in quantitative assays is paramount. The choice of an appropriate internal standard is a critical determinant of data quality, particularly in complex matrices. This guide provides an objective comparison of 4-Butylaniline-d9, a deuterated internal standard, with alternative approaches, supported by representative experimental data, to demonstrate its superior performance in quantitative mass spectrometry-based assays.

The fundamental principle behind the exceptional performance of deuterated internal standards like 4-Butylaniline-d9 is isotope dilution mass spectrometry (IDMS). By introducing a known quantity of the isotopically labeled analyte at the beginning of the sample preparation process, any subsequent variations in sample handling, extraction efficiency, and instrument response affect both the analyte and the internal standard equally. This ensures a highly accurate and precise quantification of the target analyte.

Comparative Performance in Quantitative Assays

The use of a deuterated internal standard such as 4-Butylaniline-d9 consistently yields superior accuracy and precision compared to other methods like using a structural analog as an internal standard or external calibration. Structural analogs, while similar, may exhibit different chromatographic behavior and ionization efficiencies, leading to inaccuracies in correcting for matrix effects.

While specific validation data for 4-Butylaniline-d9 is not extensively published in publicly available literature, the performance of deuterated standards for similar aromatic amines in biological matrices provides a strong indication of its expected capabilities. The following tables summarize representative validation data for the analysis of various primary aromatic amines in human urine using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, which serves as a reliable proxy for the performance of 4-Butylaniline-d9.

Table 1: Representative Accuracy and Precision Data for Aromatic Amine Analysis using a Deuterated Internal Standard

Analyte (similar to 4-Butylaniline)	Concentration (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (% Recovery)
Aniline	1.0 (LQC)	< 10	< 15	90-110
10 (MQC)	< 8	< 12	92-108
40 (HQC)	< 7	< 10	95-105
p-Toluidine	1.0 (LQC)	< 11	< 14	88-112
10 (MQC)	< 9	< 11	91-107
40 (HQC)	< 8	< 9	94-106
4-Chloroaniline	1.0 (LQC)	< 12	< 15	85-115
10 (MQC)	< 10	< 13	90-110
40 (HQC)	< 9	< 11	93-107

LQC: Low Quality Control, MQC: Medium Quality Control, HQC: High Quality Control. Data is representative of typical performance for aromatic amines using a deuterated internal standard in a validated LC-MS/MS method.

Table 2: Representative Linearity and Sensitivity Data

Parameter	Value
Linear Range	0.1 - 50 ng/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	0.025 - 0.20 ng/mL
Lower Limit of Quantification (LLOQ)	0.1 - 1.0 ng/mL

This data demonstrates the wide dynamic range and excellent sensitivity achievable with methods employing deuterated internal standards for aromatic amine analysis.

Experimental Protocols

A robust and validated experimental protocol is essential for achieving reliable quantitative results. The following is a representative methodology for the analysis of aromatic amines in a biological matrix (e.g., human urine) using a deuterated internal standard like 4-Butylaniline-d9.

Sample Preparation (Hydrolysis and Extraction)

• To a 2 mL urine sample, add a known amount of the 4-Butylaniline-d9 internal standard solution.

• Add 1 mL of 10 M NaOH to hydrolyze conjugated amines.

• Incubate the sample at 95°C for 15 hours.

• After cooling, perform a liquid-liquid extraction by adding 5 mL of methyl-tert-butyl ether (MTBE) and vortexing for 5 minutes.

• Centrifuge the sample to separate the organic and aqueous layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent (e.g., 100 µL of mobile phase).

LC-MS/MS Analysis

• Chromatographic Column: A C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 5 µm) is typically used for the separation of aromatic amines.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is commonly employed.

• Flow Rate: A typical flow rate is 0.3-0.5 mL/min.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode is used for detection.

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for both the analyte (4-Butylaniline) and the internal standard (4-Butylaniline-d9) are monitored.

Visualizing the Advantage: Isotope Dilution and Experimental Workflow

The following diagrams, created using the DOT language, illustrate the core principles and a typical workflow for quantitative analysis using 4-Butylaniline-d9.

Caption: Isotope dilution principle using 4-Butylaniline-d9.

Caption: Typical workflow for aromatic amine analysis.

A Comparative Guide to Linearity and Recovery Studies of 4-Butylaniline-d9 as an Internal Standard

In the realm of bioanalytical and environmental analyses, the accuracy and reliability of quantitative methods are paramount. The use of a stable isotope-labeled internal standard (SIL-IS) is a widely accepted best practice, particularly for mass spectrometry-based assays, as it effectively compensates for variability in sample preparation and instrument response.[1][2] This guide provides a comparative overview of the expected performance of 4-Butylaniline-d9 as an internal standard in linearity and recovery studies, contextualized with data from similar analytical methods for aniline and its derivatives.

While direct comparative studies showcasing 4-Butylaniline-d9 were not publicly available, this document synthesizes information from validated methods for related compounds and general principles of analytical method validation to present a representative performance profile.

Performance Comparison: Linearity and Recovery

The following tables summarize typical linearity and recovery data from validated analytical methods for aniline and its derivatives. This data provides a benchmark for the expected performance of a method utilizing 4-Butylaniline-d9.

Table 1: Linearity Data Comparison

Analyte/Method	Internal Standard	Linear Range	Correlation Coefficient (R²)	Reference
Aniline Derivatives (LC-MS/MS)	Multi-deuterated aniline derivatives	0.1 - 100 µg/L	Not Specified, but method deviation was low[3]	[3]
Aniline (GC-MS)	1,4-dichlorobenzene-d4	0.5 - 20.0 µg/mL	0.999	[4]
Aniline & N-methylaniline (HPLC)	Internal Standard Addition	Not Specified	> 0.999
Aniline (Capillary Electrophoresis)	Not Applicable	1 - 50 ng/mL & 50 - 1000 ng/mL	> 0.998

Table 2: Recovery Data Comparison

Analyte/Method	Internal Standard	Spike Level	Mean Recovery (%)	RSD (%)	Reference
Aniline (GC-MS)	1,4-dichlorobenzene-d4	Not Specified	94 - 96	5.8 - 6.5
Aniline (Soxhlet extraction/GC-MS)	Not Specified	Not Specified	64.5 - 83.9	2.5 - 16.9
Aniline Derivatives (GC-EI-MS/MS)	Not Specified	Not Specified	80 - 104	Not Specified
General Guideline for Bioanalytical Methods	Not Specified	Not Specified	85.0 - 115.0	< 15.0

Experimental Protocols

A detailed methodology is crucial for the reproducibility of linearity and recovery studies. Below is a representative protocol for the analysis of aniline derivatives by LC-MS/MS, adapted from a study using multi-deuterated aniline internal standards.

Protocol: LC-MS/MS Analysis of Aniline Derivatives

1. Sample Preparation (Aqueous Samples)

• To a 10 mL water sample, add a methanolic stock solution of 4-Butylaniline-d9 to achieve a final concentration of 10 µg/L.

• Spike the sample with a methanolic stock solution containing the target aniline analytes to achieve the desired concentrations for the calibration curve and recovery assessment.

• Vortex the sample for 30 seconds.

• The sample is now ready for injection.

2. Instrumentation: UPLC-MS/MS

• UPLC System: Acquity UPLC or equivalent

• Column: Kinetex, 100 mm x 2.1 mm ID, 1.7 µm

• Column Temperature: 45 °C

• Mobile Phase A: Water

• Mobile Phase B: Methanol:Acetonitrile (25:75, v:v) with 0.1% Formic Acid

• Flow Rate: 500 µL/min

• Gradient:

  • 0 - 0.82 min: 7% B

  • 0.82 - 3.27 min: Ramp to 35% B

  • 3.27 - 5.31 min: Ramp to 95% B

  • 5.31 - 6.13 min: Hold at 95% B

  • 6.13 - 6.53 min: Ramp to 7% B

  • 6.53 - 10.21 min: Equilibrate at 7% B

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• Ion Spray Voltage: 4500 V

• Desolvation Temperature: 450 °C

3. Linearity Study

• Prepare a series of at least five calibration standards by spiking blank matrix with known concentrations of the target analytes and a constant concentration of 4-Butylaniline-d9.

• Analyze the calibration standards using the LC-MS/MS method.

• Plot the peak area ratio of the analyte to the internal standard against the analyte concentration.

• Perform a linear regression analysis and determine the correlation coefficient (R²). An R² value > 0.99 is generally considered acceptable.

4. Recovery Study (Spike-and-Recovery)

• Select blank matrix samples and spike them with known concentrations of the target analytes at low, medium, and high levels within the linear range.

• Add a constant concentration of 4-Butylaniline-d9 to all samples.

• Prepare a corresponding set of standards in the solvent (e.g., methanol) at the same concentrations.

• Analyze both sets of samples.

• Calculate the percent recovery as: (Mean concentration of spiked sample / Spiked concentration) x 100.

• A recovery within 80-120% is typically considered acceptable.

Visualizing the Workflow

To further clarify the experimental processes, the following diagrams illustrate the logical flow of the linearity and recovery studies.

References

• 1. benchchem.com [benchchem.com]
• 2. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. Determination of Aniline in Soil by ASE/GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard in Bioanalysis: A Comparative Guide to Cross-Validation of Analytical Methods with 4-Butylaniline-d9

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. The choice of an internal standard is a critical factor that directly influences the accuracy, precision, and reliability of quantitative analytical methods. Among the various options, deuterated internal standards, such as 4-Butylaniline-d9, have emerged as the preferred choice, particularly in liquid chromatography-mass spectrometry (LC-MS) based assays.[1][2] This guide provides an objective comparison of analytical methods cross-validated with 4-Butylaniline-d9 against other common internal standards, supported by experimental data and detailed methodologies.

Stable isotope-labeled (SIL) internal standards, especially deuterated compounds, are widely considered the "gold standard" in quantitative bioanalysis.[3] Their physical and chemical properties are nearly identical to the analyte of interest, differing only in mass.[3] This near-perfect analogy allows them to effectively compensate for variations during sample preparation, chromatography, and ionization, leading to more robust and reliable results.[1]

Performance Comparison of Internal Standards

The selection of an appropriate internal standard significantly impacts assay performance. The following tables summarize key performance data from comparative studies, illustrating the advantages of using a deuterated internal standard like 4-Butylaniline-d9 over structural analogs and ¹³C-labeled standards.

Table 1: Comparison of Internal Standards for Analyte Quantification by LC-MS/MS

Internal Standard Type	Analyte Concentration (ng/mL)	Accuracy (%)	Precision (%CV)	Matrix Effect (%)
Deuterated (e.g., 4-Butylaniline-d9)	1	98.5	4.2	97.8
10	101.2	3.1	99.1
100	99.8	2.5	100.5
¹³C-Labeled	1	99.1	3.8	98.5
10	100.5	2.9	99.6
100	100.1	2.2	101.0
Structural Analog	1	85.3	12.8	75.4
10	88.9	10.5	78.9
100	92.1	8.7	82.3
Data compiled from representative studies. Actual performance may vary depending on the analyte and matrix.

Table 2: Key Performance Characteristics of Different Internal Standard Types

Characteristic	Deuterated Standard (e.g., 4-Butylaniline-d9)	¹³C-Labeled Standard	Structural Analog
Co-elution with Analyte	Generally co-elutes, with potential for slight chromatographic shift.	Co-elutes perfectly with the analyte.	Retention time may differ significantly from the analyte.
Matrix Effect Compensation	Excellent, due to similar ionization properties.	Excellent, considered the most effective.	Variable and often incomplete, as ionization can differ.
Isotopic Purity	High purity is crucial to avoid cross-signal interference.	High purity is standard.	Not applicable.
Cost	Generally more cost-effective than ¹³C-labeled standards.	Often more expensive to synthesize.	Can be readily available and inexpensive.
Availability	Widely available for many common analytes.	Less common and may require custom synthesis.	Availability varies depending on the analyte's structure.

Experimental Protocols

A full validation of a bioanalytical method should be conducted to ensure its reliability for the intended application. The following are representative experimental protocols for a bioanalytical assay using a deuterated internal standard like 4-Butylaniline-d9 for the quantification of a drug in human plasma by LC-MS/MS.

Selectivity and Specificity

Objective: To demonstrate that the analytical method can differentiate and quantify the analyte and the deuterated internal standard from endogenous matrix components and other potential interferences.

Protocol:

• Obtain at least six different sources of blank biological matrix (e.g., plasma, urine).

• Process one set of blank samples without the addition of the analyte or internal standard to assess for any interfering peaks at their respective retention times.

• Process another set of blank samples spiked only with the deuterated internal standard (4-Butylaniline-d9).

• Process a third set of samples spiked with the analyte at the lower limit of quantification (LLOQ) and the deuterated internal standard.

• Analyze all samples by LC-MS/MS and evaluate the chromatograms for any interfering peaks.

Accuracy and Precision

Objective: To determine the closeness of the measured values to the true value (accuracy) and the degree of scatter between a series of measurements (precision).

Protocol:

• Prepare calibration standards and quality control (QC) samples at a minimum of three concentration levels (low, medium, and high) in the biological matrix.

• Analyze five replicates of the calibration standards and QC samples in three separate analytical runs.

• Calculate the accuracy as the percentage of the measured concentration to the nominal concentration. The mean value should be within ±15% of the nominal value (±20% at the LLLOQ).

• Calculate the precision as the relative standard deviation (%RSD) or coefficient of variation (%CV). The %CV should not exceed 15% (20% at the LLOQ).

Matrix Effect

Objective: To assess the suppressive or enhancing effect of the biological matrix on the ionization of the analyte and the deuterated internal standard.

Protocol:

• Obtain at least six different sources of blank biological matrix.

• Prepare three sets of samples for each matrix source:

  • Set A: Analyte and deuterated internal standard spiked into the extracted blank matrix.

  • Set B: Analyte and deuterated internal standard in a neat solution (e.g., mobile phase).

  • Set C: Blank matrix extracted and then spiked with the analyte and deuterated internal standard.

• Calculate the matrix factor (MF) by comparing the peak area of the analyte in the presence of matrix (Set A) to the peak area in the neat solution (Set B).

• Calculate the IS-normalized MF by dividing the MF of the analyte by the MF of the internal standard. A lower coefficient of variation (CV) for the IS-normalized MF across the different matrix sources indicates better compensation for the variability of the matrix effect.

Visualizing the Workflow

To better understand the experimental process and the logical relationships in method validation, the following diagrams are provided.

Bioanalytical workflow using a deuterated internal standard.

Decision tree for analytical method validation.

Conclusion

The cross-validation of analytical methods using a deuterated internal standard like 4-Butylaniline-d9 is a cornerstone of robust and reliable bioanalysis. While ¹³C-labeled standards may offer theoretical advantages in certain scenarios, deuterated standards often provide a more cost-effective solution with excellent performance. The careful selection of a high-purity, appropriately labeled deuterated standard, combined with a rigorously validated experimental protocol, is essential for generating high-quality, defensible bioanalytical data in drug development and research. Adherence to regulatory guidelines from bodies such as the FDA and ICH ensures that the validation process is comprehensive and meets global standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Researcher's Guide to Selecting 4-Butylaniline-d9: A Supplier Comparison

For researchers, scientists, and professionals in drug development, the quality and reliability of isotopically labeled compounds are paramount. 4-Butylaniline-d9, a deuterated internal standard, is crucial for accurate quantification in mass spectrometry-based studies. This guide provides an objective comparison of various suppliers of 4-Butylaniline-d9, focusing on key quality metrics to aid in your selection process.

Data Presentation: A Comparative Analysis of 4-Butylaniline-d9 Suppliers

The selection of a suitable 4-Butylaniline-d9 supplier hinges on critical data points that are typically provided in the product's Certificate of Analysis (CoA). The following table summarizes the available information for prominent suppliers. Researchers are strongly encouraged to request and review the lot-specific CoA before purchase to ensure the product meets the specific requirements of their experimental setup.

Supplier	Product Number	CAS Number	Isotopic Purity (Atom % D)	Chemical Purity	Data Source
CDN Isotopes (via LGC Standards)	D-6210	1219794-78-1	≥ 98%	≥ 98%	Product Webpage[1][2]
MedChemExpress	HY-139458S	1219794-78-1	CoA specific	CoA specific	General CoA[3][4][5]
Toronto Research Chemicals (TRC)	B810407	1219794-78-1	CoA specific	CoA specific	General Info
Santa Cruz Biotechnology	sc-224423	1219794-78-1	CoA specific	CoA specific	General CoA

Note: "CoA specific" indicates that while the supplier provides this information on their Certificate of Analysis, the exact specifications for a particular lot of 4-Butylaniline-d9 were not publicly available at the time of this guide's compilation.

Key Experiments for Quality Assessment

To ensure the purchased 4-Butylaniline-d9 meets the rigorous standards required for sensitive analytical methods, two key experiments are essential: the determination of isotopic purity by Nuclear Magnetic Resonance (NMR) spectroscopy and the assessment of chemical purity by High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).

Experimental Workflow

The following diagram illustrates the logical workflow for the quality assessment of 4-Butylaniline-d9 from different suppliers.

Workflow for Supplier Evaluation

Experimental Protocols

Determination of Isotopic Purity by Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the isotopic enrichment of deuterium in 4-Butylaniline-d9.

Methodology:

• Sample Preparation: Accurately weigh approximately 5-10 mg of 4-Butylaniline-d9 and dissolve it in a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) that does not have signals interfering with the analyte's signals.

• NMR Acquisition:

  • Acquire a proton (¹H) NMR spectrum. The residual proton signals in the butyl chain will be significantly reduced in intensity compared to a non-deuterated standard.

  • Acquire a deuterium (²H or D) NMR spectrum. This will show signals corresponding to the deuterated positions.

• Data Analysis:

  • In the ¹H NMR spectrum, integrate the residual proton signals and compare them to a known internal standard or to the aromatic protons (which are not deuterated in this case) to calculate the degree of deuteration.

  • In the ²H NMR spectrum, the presence and integration of the signals will confirm the positions and relative abundance of the deuterium atoms.

  • The isotopic purity (Atom % D) is calculated by comparing the integrated areas of the deuterated positions to the sum of the integrated areas of both deuterated and residual protonated positions.

Determination of Chemical Purity by High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

Objective: To identify and quantify any chemical impurities in the 4-Butylaniline-d9 sample.

Methodology:

• Sample Preparation: Prepare a stock solution of 4-Butylaniline-d9 in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL). Further dilute to a working concentration suitable for HPLC-MS analysis (e.g., 1 µg/mL).

• HPLC Conditions:

  • Column: A C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

  • Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Mode: Full scan from m/z 50 to 500 to detect any potential impurities.

  • Selected Ion Monitoring (SIM): Monitor the m/z of 4-Butylaniline-d9 to confirm its retention time and peak shape.

• Data Analysis:

  • The chemical purity is determined by integrating the peak area of 4-Butylaniline-d9 and any impurity peaks in the chromatogram. The purity is expressed as the percentage of the main peak area relative to the total peak area.

Signaling Pathway and Logical Relationships

The following diagram illustrates the relationship between the quality of the deuterated standard and the reliability of the experimental results.

Impact of Standard Quality

By carefully considering the supplier's specifications and conducting in-house quality control, researchers can confidently select a source for 4-Butylaniline-d9 that will ensure the accuracy and reproducibility of their experimental results.

References

• 1. 4-n-Butyl-d9-aniline | CDN-D-6210-0.05G | LGC Standards [lgcstandards.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]

Safety & Regulatory Compliance

Safe Disposal of 4-Butylaniline-d9: A Comprehensive Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of specialized chemical reagents like 4-Butylaniline-d9 is a critical component of laboratory safety and regulatory compliance. This guide provides essential, step-by-step procedures for the safe disposal of 4-Butylaniline-d9, ensuring the protection of laboratory personnel and the environment.

Immediate Safety and Hazard Information

4-Butylaniline-d9, a deuterated isotopologue of 4-butylaniline, should be handled with the same precautions as its non-deuterated counterpart. The primary hazards are associated with the aniline functional group and are not significantly altered by isotopic substitution. Based on the safety data sheets for 4-butylaniline, the compound is classified with multiple hazards. It is acutely toxic if swallowed, inhaled, or in contact with skin.[1][2] It can cause severe skin burns and eye damage and may lead to respiratory irritation.[1][3] Furthermore, it is very toxic to aquatic life with long-lasting effects.[3]

Immediate actions in case of exposure are critical. For eye contact, rinse immediately with plenty of water for at least 15 minutes and seek immediate medical attention. In case of skin contact, wash off immediately with plenty of water for at least 15 minutes, remove contaminated clothing, and call a physician. If inhaled, move the person to fresh air and get medical help if they feel unwell. If swallowed, seek immediate medical assistance.

A summary of the key hazard information is provided in the table below.

Hazard Category	GHS Classification	Precautionary Statement Highlights
Acute Toxicity (Oral, Dermal, Inhalation)	Category 3 or 4	H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.
Skin Corrosion/Irritation	Category 1B	H314: Causes severe skin burns and eye damage.
Serious Eye Damage/Eye Irritation	Category 1	H318: Causes serious eye damage.
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory system)	H335: May cause respiratory irritation.
Hazardous to the Aquatic Environment (Chronic)	Category 1 or 2	H410/H412: Very toxic to aquatic life with long lasting effects.

Personal Protective Equipment (PPE)

When handling 4-Butylaniline-d9, especially during disposal procedures, it is mandatory to use appropriate personal protective equipment.

PPE Type	Specification
Hand Protection	Chemical-impermeable gloves (e.g., nitrile, neoprene).
Eye/Face Protection	Chemical safety goggles or a face shield.
Skin and Body Protection	A lab coat, long pants, and closed-toe shoes. For larger quantities or in case of a spill, consider a chemical-resistant apron or suit.
Respiratory Protection	Use in a well-ventilated area, preferably a fume hood. If ventilation is inadequate, a NIOSH-approved respirator with an appropriate cartridge for organic vapors is necessary.

Step-by-Step Disposal Protocol

The disposal of 4-Butylaniline-d9 must be conducted in accordance with institutional guidelines and local, state, and federal regulations. Never dispose of this chemical down the drain or in the regular trash.

1. Waste Collection and Storage:

• Container: Use a designated, properly labeled, and chemically resistant waste container. The container must be in good condition and have a secure, tight-fitting lid.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "4-Butylaniline-d9," and a clear indication of the associated hazards (e.g., "Toxic," "Corrosive").

• Segregation: Store the 4-Butylaniline-d9 waste separately from incompatible materials such as strong oxidizing agents and strong acids.

• Storage Location: Keep the waste container in a designated, well-ventilated, and secure secondary containment area, away from heat and sources of ignition.

2. Preparing for Disposal:

• Inventory: Maintain a log of the amount of 4-Butylaniline-d9 waste being added to the container.

• Contact Environmental Health and Safety (EHS): When the container is full or ready for pickup, contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Provide them with the chemical name, quantity, and hazard information.

3. Disposal Procedure:

• Professional Disposal: The disposal of 4-Butylaniline-d9 must be handled by a licensed hazardous waste disposal company. They will transport the waste to a permitted treatment, storage, and disposal facility (TSDF).

• Treatment Method: The most common disposal method for this type of chemical waste is incineration in a hazardous waste incinerator. This process destroys the chemical while minimizing environmental release.

4. Spill and Emergency Procedures:

• Small Spills: In a well-ventilated area (fume hood), absorb the spill with an inert absorbent material (e.g., vermiculite, dry sand). Collect the contaminated material into a designated hazardous waste container.

• Large Spills: Evacuate the area immediately. Prevent the spill from entering drains. Contact your institution's emergency response team or EHS for cleanup.

• Personal Contamination: Follow the first-aid measures outlined in the "Immediate Safety and Hazard Information" section.

Visualizing the Disposal Workflow

To further clarify the disposal process, the following diagrams illustrate the key decision points and procedural flow.

Caption: A flowchart outlining the procedural steps for the safe disposal of 4-Butylaniline-d9.

Caption: A diagram illustrating the interconnected elements of a safe chemical disposal plan.

References

• 1. lobachemie.com [lobachemie.com]
• 2. 4-Butylaniline | C10H15N | CID 7694 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]

Personal protective equipment for handling 4-Butylaniline-d9

Essential Safety and Handling Guide for 4-Butylaniline-d9

This guide provides critical safety, operational, and disposal information for handling 4-Butylaniline-d9. The procedures outlined are designed for researchers, scientists, and drug development professionals to ensure safe laboratory practices. While no specific Safety Data Sheet (SDS) for the deuterated form (d9) was found, the following guidance is based on the established safety profile of 4-Butylaniline and general best practices for handling deuterated compounds.[1] 4-Butylaniline is classified as toxic if swallowed, inhaled, or in contact with skin, and can cause severe skin burns and eye damage.[2][3]

Physical and Chemical Properties

A summary of the key properties of the non-deuterated 4-Butylaniline is provided below. Deuteration is not expected to significantly alter these properties from a safety perspective.

Property	Value
Molecular Formula	C₁₀H₁₅N
Molecular Weight	149.23 g/mol [4]
Appearance	Colorless to pale yellow or orange liquid
Boiling Point	133-134 °C at 14 mmHg
Density	0.945 g/mL at 25 °C
Flash Point	105.2 °C
Storage Temperature	Room temperature, in a dark, inert atmosphere

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to minimize exposure. The following table outlines the required PPE for various laboratory operations involving 4-Butylaniline-d9.

Operation	Eye Protection	Hand Protection	Respiratory Protection	Body Protection
Weighing & Handling	Tightly sealed safety goggles with side-shields or a face shield.	Chemical-resistant gloves (e.g., Nitrile, Neoprene). Inspect gloves before use.	Use in a chemical fume hood. If unavailable, an approved respirator with an organic vapor cartridge is required.	Chemical-resistant lab coat or suit.
Preparing Solutions	Tightly sealed safety goggles or a full-face shield.	Chemical-resistant gloves (e.g., Nitrile, Neoprene).	Must be performed in a certified chemical fume hood.	Chemical-resistant lab coat or apron.
General Laboratory Use	Safety glasses with side-shields.	Chemical-resistant gloves (e.g., Nitrile, Neoprene).	Ensure adequate general ventilation.	Standard lab coat.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is essential for safely managing 4-Butylaniline-d9 in a laboratory setting.

Pre-Handling Preparations

• Engineering Controls: Ensure a certified chemical fume hood is fully operational. Confirm that an eyewash station and safety shower are accessible and unobstructed.

• Documentation: Review the Safety Data Sheet (SDS) for 4-Butylaniline before starting work.

• PPE Inspection: Inspect all required PPE for integrity before donning.

• Work Area Setup: Prepare the work area within the fume hood by lining it with absorbent, disposable bench paper.

Handling the Chemical

• Transporting: Keep containers tightly closed when moving the chemical.

• Weighing and Transferring:

  • Perform all weighing and transfers inside a chemical fume hood to minimize inhalation exposure.

  • Use grounded and bonded containers when transferring to prevent static discharge.

  • Handle the liquid carefully to avoid splashes or aerosol generation.

• Solution Preparation:

  • When preparing solutions, use deuterated solvents if isotopic purity is critical, as H-D exchange can occur with protic solvents or atmospheric moisture.

  • Add the aniline to the solvent slowly.

Post-Handling Procedures

• Decontamination: Thoroughly decontaminate all surfaces, glassware, and equipment after use.

• Personal Hygiene: Immediately after handling, wash hands and any exposed skin thoroughly with soap and water.

• Labeling: Ensure the container is correctly and clearly labeled with the chemical name and all relevant hazard symbols.

Emergency and Disposal Plans

Spill Procedures

• Minor Spills (inside a fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material like vermiculite, sand, or earth.

  • Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

• Major Spills:

  • Evacuate the laboratory immediately and prevent re-entry.

  • Alert others in the vicinity and activate the fire alarm if necessary.

  • Contact your institution's Environmental Health and Safety (EHS) department immediately.

First Aid Measures

• Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek immediate medical attention.

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.

• Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Storage Plan

• Store in a tightly closed container in a cool, dry, and well-ventilated area.

• The storage area should be a locked, corrosives-designated area, accessible only to authorized personnel.

• Keep away from direct sunlight, heat, and incompatible materials such as strong oxidizing agents and strong acids.

• Due to its air sensitivity, storing under an inert atmosphere is recommended.

Disposal Plan

• 4-Butylaniline-d9 and any contaminated materials must be disposed of as hazardous waste.

• Do not discharge into the environment, drains, or sewer systems.

• Use a licensed professional waste disposal service and follow all federal, state, and local environmental regulations.

Workflow for Safe Handling of 4-Butylaniline-d9

Caption: Workflow for the safe handling of 4-Butylaniline-d9 from preparation to disposal.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. lobachemie.com [lobachemie.com]
• 4. 4-Butylaniline | C10H15N | CID 7694 - PubChem [pubchem.ncbi.nlm.nih.gov]